Nickel;chloride;hexahydrate

Core Science & Biosynthesis

An In-depth Technical Guide to the Crystal Structure of Nickel Chloride Hexahydrate

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive analysis of the crystal structure of nickel chloride hexahydrate (NiCl₂·6H₂O), a compound of significant interest in chemical synthesis and materials science. The information presented herein is compiled from crystallographic studies, offering detailed structural data and the experimental protocols utilized for its determination.

Introduction

Nickel chloride hexahydrate is a green crystalline solid that is the most common source of nickel for chemical synthesis.[1][2] Understanding its precise three-dimensional atomic arrangement is crucial for predicting its chemical behavior, reactivity, and potential applications. The crystal structure reveals a complex coordination geometry and an intricate network of hydrogen bonding. The structure consists of discrete trans-[NiCl₂(H₂O)₄] molecules that are linked to adjacent water molecules.[1] Notably, only four of the six water molecules are directly bonded to the nickel ion, with the remaining two acting as water of crystallization, leading to the more descriptive formula [NiCl₂(H₂O)₄]·2H₂O.[1]

Crystallographic Data

The crystal structure of nickel chloride hexahydrate has been elucidated primarily through single-crystal X-ray diffraction and further refined by neutron diffraction studies.[3][4][5] The compound crystallizes in the monoclinic system.[3][4][6] Detailed crystallographic parameters are summarized in the tables below.

Table 1: Crystal System and Space Group

Parameter	Value
Crystal System	Monoclinic
Space Group	C2/m

Table 2: Unit Cell Parameters from X-ray and Neutron Diffraction

Parameter	X-ray Diffraction Data (Room Temp)[3][4][6]	Neutron Diffraction Data (4.2 K)[5]
a	10.23 Å	10.20 Å
b	7.05 Å	-
c	6.57 Å	6.50 Å
β	122°10'	122°32'
Formula Units (Z)	2	2
Density (calculated)	1.96 g/cm³	-
Density (measured)	1.921 g/cm³	-

Atomic Arrangement and Coordination

The crystal structure of NiCl₂·6H₂O is isomorphous with that of cobalt(II) chloride hexahydrate (CoCl₂·6H₂O).[1][3][4] The nickel (II) ion is at the center of an octahedral complex. The coordination sphere is composed of four water molecules and two chloride ions arranged in a trans configuration, forming the [NiCl₂(H₂O)₄] complex.[1] These individual complexes are linked together through a network of hydrogen bonds involving the two additional water molecules of crystallization.

Experimental Protocols

The determination of the crystal structure of nickel chloride hexahydrate is a multi-step process, primarily relying on single-crystal X-ray diffraction.

4.1 Single-Crystal X-ray Diffraction

Single-crystal X-ray diffraction is a non-destructive analytical technique that provides precise information about the three-dimensional arrangement of atoms in a crystal.[7] The general workflow is as follows:

• Crystal Growth and Selection: High-quality single crystals of NiCl₂·6H₂O are grown, typically from an aqueous solution. A suitable crystal, free of defects, is selected under a microscope.[8]

• Mounting: The selected crystal is mounted on a goniometer head, which allows for precise orientation of the crystal in the X-ray beam.[8]

• Data Collection: The crystal is placed in a diffractometer and irradiated with a monochromatic X-ray beam.[9] As the crystal is rotated, a series of diffraction patterns are collected on a detector.[9][10] The intensities and positions of the diffracted beams are recorded.

• Structure Solution and Refinement: The collected diffraction data is processed to determine the unit cell dimensions and space group.[9] Sophisticated computer algorithms are then used to solve the phase problem and generate an initial electron density map. This map is used to build an atomic model of the structure, which is then refined against the experimental data to obtain the final, precise atomic coordinates, bond lengths, and angles.[7]

4.2 Neutron Diffraction

While X-ray diffraction is excellent for locating heavier atoms like nickel and chlorine, it is less effective for precisely determining the positions of hydrogen atoms. Neutron diffraction studies have been employed to overcome this limitation, as neutrons are scattered effectively by hydrogen nuclei.[5] This technique has been crucial in confirming the positions of the hydrogen atoms within the water molecules and understanding the hydrogen-bonding network in the crystal.[5]

Visualized Experimental Workflow

The following diagram illustrates the logical flow of a typical single-crystal X-ray diffraction experiment.

Caption: Workflow for Crystal Structure Determination.

References

• 1. Nickel(II) chloride - Wikipedia [en.wikipedia.org]
• 2. Nickel chloride hexahydrate | Cl2Ni.6H2O | CID 24645 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. The Crystal Structure of Nickel Chloride Hexahydrate, NiCl2·6H2O | Semantic Scholar [semanticscholar.org]
• 4. journals.jps.jp [journals.jps.jp]
• 5. researchgate.net [researchgate.net]
• 6. journals.jps.jp [journals.jps.jp]
• 7. X-ray Diffraction Protocols and Methods | Springer Nature Experiments [experiments.springernature.com]
• 8. Chemistry Teaching Labs - Single Crystal X-ray Diffraction [chemtl.york.ac.uk]
• 9. indianchemicalsociety.com [indianchemicalsociety.com]
• 10. X-ray diffraction experiment – the last experiment in the structure elucidation process - PMC [pmc.ncbi.nlm.nih.gov]

A Technical Guide to the Low-Temperature Magnetic Properties of Nickel(II) Chloride Hexahydrate (NiCl₂·6H₂O)

Abstract

Nickel(II) chloride hexahydrate (NiCl₂·6H₂O) is a paramagnetic salt at room temperature that undergoes a fascinating transition to an antiferromagnetic state at low temperatures. This transition, characterized by a specific ordering of electron spins, gives rise to unique thermodynamic and magnetic properties. Understanding these behaviors is crucial for fundamental research in condensed matter physics and materials science. This technical guide provides an in-depth analysis of the low-temperature magnetic properties of NiCl₂·6H₂O, summarizing key quantitative data, detailing experimental protocols for its characterization, and visualizing its structural and experimental workflows.

Introduction to NiCl₂·6H₂O

Nickel(II) chloride hexahydrate is a crystalline solid that is readily available and easily grown into single crystals, making it an excellent model system for studying magnetic phase transitions. At high temperatures, the magnetic moments of the Ni²⁺ ions are randomly oriented, resulting in paramagnetic behavior. However, as the crystal is cooled, thermal fluctuations diminish, and the interactions between the magnetic ions lead to a cooperative ordering phenomenon.

The crystal structure of NiCl₂·6H₂O is monoclinic, with the chemical formula more accurately represented as trans-[NiCl₂(H₂O)₄]·2H₂O.[1] This indicates that four water molecules and two chloride ions are directly coordinated to the central nickel ion in an octahedral geometry, while two additional water molecules are present as water of crystallization within the lattice.[1] This specific arrangement is fundamental to its magnetic behavior.

Crystal and Magnetic Structure

The transition from a paramagnetic to an antiferromagnetic state in NiCl₂·6H₂O occurs at a specific critical temperature known as the Néel temperature (Tₙ).

Crystal Structure

The material belongs to the monoclinic crystal system with the space group C2/m.[2][3] The precise atomic arrangement has been determined by both X-ray and neutron diffraction techniques. The structure remains consistent from room temperature down to the cryogenic temperatures where magnetic ordering occurs.[4]

Table 1: Crystallographic Data for NiCl₂·6H₂O

Parameter	Value (at 4.2 K)	Reference
Crystal System	Monoclinic	[2][3]
Space Group	C2/m	[2][3]
a	10.20 Å	[4]
b	7.05 Å	[3]
c	6.50 Å	[4]
β	122°32′	[4]

Antiferromagnetic Structure

Below the Néel temperature of 5.34 K, NiCl₂·6H₂O enters an antiferromagnetic state.[5] Neutron diffraction studies have been instrumental in elucidating the precise arrangement of the magnetic moments (spins) of the Ni²⁺ ions.[6] The key features of this magnetic structure are:

• Layered Antiferromagnetism: The spins within the (001) crystallographic planes are aligned antiferromagnetically.

• Inter-plane Coupling: Adjacent (001) planes are also coupled antiferromagnetically.[6]

• Spin Orientation: The preferred direction for spin alignment is not perfectly aligned with a single crystallographic axis. Early magnetic susceptibility measurements suggested the a' axis (a direction perpendicular to the b and c axes) as the easy axis.[5] However, more precise neutron diffraction data indicate the spin direction is tilted approximately 22.5° from the a′ axis toward the a axis.[6]

Caption: Antiferromagnetic spin arrangement in NiCl₂·6H₂O below Tₙ.

Thermodynamic and Magnetic Properties

The onset of antiferromagnetism is accompanied by distinct signatures in the material's thermodynamic and magnetic properties.

Specific Heat

Specific heat measurements reveal a characteristic λ-type anomaly, which is a hallmark of a second-order phase transition. The peak of this anomaly precisely marks the Néel temperature.

Magnetic Susceptibility

Magnetic susceptibility (χ) measurements on single crystals provide definitive evidence of antiferromagnetism. Below Tₙ, the susceptibility becomes highly anisotropic:

• Parallel Susceptibility (χ∥): When the magnetic field is applied parallel to the easy axis of spin alignment, the susceptibility drops sharply and approaches zero as the temperature approaches 0 K.

• Perpendicular Susceptibility (χ⊥): When the field is applied perpendicular to the easy axis, the susceptibility remains nearly constant below Tₙ.

For a powdered sample, which is an average of all crystal orientations, this anisotropic behavior results in a susceptibility that becomes nearly temperature-independent below the Néel point.[5][7]

Magnetic Phase Diagram

When an external magnetic field is applied, the simple antiferromagnetic ordering can be perturbed. Studies of the magnetic phase boundaries of NiCl₂·6H₂O have revealed the existence of a bicritical point, where the antiferromagnetic, spin-flop, and paramagnetic phases meet.[8][9]

Table 2: Key Magnetic and Thermal Data for NiCl₂·6H₂O

Property	Value	Reference
Magnetic Ordering	Antiferromagnetic	[5][7]
Néel Temperature (Tₙ)	5.34 K	[5][9]
Magnetic Structure	Layered AFM, spins tilted from a' axis	[6]
Specific Heat Anomaly	λ-type at Tₙ	[5]

Experimental Methodologies

The characterization of the low-temperature magnetic properties of NiCl₂·6H₂O involves several key experimental techniques.

Single Crystal Growth

High-quality single crystals are essential for measuring anisotropic properties.

• Protocol: Single crystals of NiCl₂·6H₂O can be grown by the slow evaporation of a saturated aqueous solution of nickel(II) chloride at a constant temperature.

  • Prepare a saturated solution of high-purity NiCl₂ in deionized water at a temperature slightly above room temperature (e.g., 30-40°C).

  • Filter the solution to remove any impurities.

  • Place the solution in a crystallizing dish inside a constant-temperature chamber or a desiccator to allow for slow, controlled evaporation of the solvent.

  • Small seed crystals will form initially. A well-formed seed crystal can be selected and suspended in the saturated solution to promote the growth of a larger, high-quality single crystal over several days to weeks.

Magnetic Susceptibility Measurement

• Protocol (SQUID/VSM): A Superconducting Quantum Interference Device (SQUID) magnetometer or a Vibrating Sample Magnetometer (VSM) is used for sensitive magnetic measurements.

  • A carefully oriented single crystal is mounted onto a sample holder. The orientation is determined beforehand using X-ray diffraction.

  • The sample is cooled in the magnetometer from room temperature to the desired low temperature (e.g., 2 K).

  • A small, constant DC magnetic field (typically 100-1000 Oe) is applied.

  • The magnetic moment of the sample is measured as the temperature is slowly swept upwards through the Néel temperature.

  • The process is repeated with the crystal oriented along different crystallographic axes to measure both parallel and perpendicular susceptibility. Magnetic susceptibility is calculated as χ = M/H, where M is the measured magnetization and H is the applied field.

Neutron Diffraction

• Protocol: Neutron diffraction is the definitive technique for determining magnetic structures.

  • A large single crystal is mounted on a goniometer inside a cryostat, which is then placed in a neutron beamline at a reactor or spallation source.

  • The crystal is cooled to a temperature below Tₙ (e.g., 1.5 K or 4.2 K).[6]

  • A monochromatic neutron beam is directed at the crystal.

  • The scattered neutrons are detected at various angles. The resulting diffraction pattern contains both nuclear peaks (from atomic nuclei) and magnetic peaks (from the interaction of the neutron's magnetic moment with the ordered electron spins).

  • By analyzing the positions and intensities of the magnetic Bragg peaks, the size, symmetry, and orientation of the magnetic unit cell and the direction of the magnetic moments can be determined.[6]

Caption: Experimental workflow for characterizing low-temperature magnetic materials.

Conclusion

Nickel(II) chloride hexahydrate serves as a canonical example of a simple antiferromagnet. At 5.34 K, it undergoes a phase transition from a paramagnetic to a well-ordered antiferromagnetic state.[5][9] This state is characterized by a layered spin structure, a distinct λ-anomaly in its specific heat, and highly anisotropic magnetic susceptibility. The detailed understanding of its properties, made possible by techniques such as neutron diffraction and single-crystal magnetometry, provides valuable insight into the fundamental principles of magnetism in insulating salts.

References

• 1. Nickel(II) chloride - Wikipedia [en.wikipedia.org]
• 2. researchgate.net [researchgate.net]
• 3. The Crystal Structure of Nickel Chloride Hexahydrate, NiCl2·6H2O | Semantic Scholar [semanticscholar.org]
• 4. pubs.aip.org [pubs.aip.org]
• 5. pubs.aip.org [pubs.aip.org]
• 6. pubs.aip.org [pubs.aip.org]
• 7. pubs.aip.org [pubs.aip.org]
• 8. Magnetic phase boundaries of NiCl2 6H2O near the bicritical point [inis.iaea.org]
• 9. researchgate.net [researchgate.net]

The Coordination Chemistry of Nickel(II) Chloride Hexahydrate: A Technical Guide for Researchers

An in-depth exploration of the synthesis, characterization, and application of nickel(II) complexes derived from nickel(II) chloride hexahydrate, tailored for researchers, scientists, and professionals in drug development.

Nickel(II) chloride hexahydrate (NiCl₂·6H₂O) serves as a versatile and cost-effective precursor for a vast array of nickel(II) coordination complexes. Its ready solubility in water and polar organic solvents, coupled with the lability of its coordinated water molecules, makes it an ideal starting material for the synthesis of complexes with diverse geometries and electronic properties. This guide provides a comprehensive overview of the coordination chemistry of NiCl₂·6H₂O, focusing on experimental protocols, quantitative data analysis, and the logical frameworks underpinning the synthesis and characterization of its complexes.

The Starting Material: Nickel(II) Chloride Hexahydrate

At its core, the coordination chemistry of NiCl₂·6H₂O begins with the structure of the salt itself. In the solid state, it exists as the complex trans-[NiCl₂(H₂O)₄]·2H₂O.[1] This means that four water molecules are directly coordinated to the nickel(II) ion in a square planar arrangement, with two chloride ions occupying the axial positions, resulting in a distorted octahedral geometry. The remaining two water molecules are present as water of crystallization within the lattice. When dissolved in water, the nickel(II) ion exists as the hexaaquanickel(II) ion, [Ni(H₂O)₆]²⁺, which is the actual reacting species in most solution-phase syntheses.[2]

General Principles of Synthesis: Ligand Substitution Reactions

The synthesis of nickel(II) complexes from NiCl₂·6H₂O predominantly involves ligand substitution (or exchange) reactions. The coordinated water molecules in the [Ni(H₂O)₆]²⁺ complex are readily displaced by a wide variety of ligands, including amines, phosphines, Schiff bases, carboxylates, and more.[1] The general principle can be represented by the following equation:

[Ni(H₂O)₆]²⁺ + nL → [Ni(H₂O)₆₋ₙLₙ]²⁺ + nH₂O

The extent of substitution and the stoichiometry of the final complex depend on several factors, including the nature of the ligand (denticity, steric bulk, and electronic properties), the molar ratio of the reactants, the solvent, and the reaction conditions (temperature, pH).

dot

Caption: General scheme of ligand substitution from the hexaaquanickel(II) ion.

Experimental Protocols for the Synthesis of Nickel(II) Complexes

The following sections provide detailed experimental procedures for the synthesis of representative nickel(II) complexes using NiCl₂·6H₂O as the starting material.

Synthesis of Hexaamminenickel(II) Chloride, [Ni(NH₃)₆]Cl₂

This synthesis is a classic example of the complete substitution of aquo ligands by a monodentate ligand.

Procedure:

• Dissolve approximately 4.0-4.5 g of NiCl₂·6H₂O in 10 mL of deionized water in a beaker with stirring.[3]

• In a fume hood, slowly add concentrated aqueous ammonia (B1221849) (approximately 50 mL) to the nickel chloride solution with continuous stirring. A significant amount of heat will be evolved, and a blue-green precipitate will initially form, which will then convert to purple crystals.[3][4]

• Allow the solution to stand for 15-20 minutes to ensure complete precipitation.[3][4]

• Cool the mixture in an ice bath.[3]

• Collect the purple crystals by suction filtration using a Büchner funnel.[4]

• Wash the crystals first with ice-cold aqueous ammonia, followed by ethanol (B145695), and finally with diethyl ether to facilitate drying.[3][4]

• Dry the product in a desiccator or by drawing air through the filter for an extended period.

Synthesis of Nickel(II) Complexes with Phosphine (B1218219) Ligands

Phosphine ligands are crucial in organometallic chemistry and catalysis. The synthesis of their nickel(II) complexes often involves anhydrous conditions.

Procedure for trans-[NiCl₂(PMe₃)₂(C₆H₄NHC(=O)Me)]: This synthesis involves the oxidative addition of a C-Cl bond to a Ni(0) precursor, which is often generated in situ or used directly. For syntheses starting from NiCl₂·6H₂O, the first step is typically the formation of a Ni(II)-phosphine adduct. A more direct synthesis of a Ni(II)-phosphine complex is as follows:

Procedure for [NiCl₂(Ph₂PCH₂CH=CH₂)]:

• To a solution of NiCl₂·6H₂O (0.83 mmol) in degassed ethanol (20 mL), add the phosphine ligand (e.g., 2-methoxyethyldiphenylphosphine, 1.66 mmol).[5]

• Stir the resulting suspension at room temperature for 1 hour.[5]

• Collect the solid product by filtration.[5]

• Wash the product with diethyl ether (2 x 5 mL) and dry under vacuum at 40 °C.[5]

Synthesis of Nickel(II)-Schiff Base Complexes

Schiff base ligands are versatile and can form stable complexes with a variety of geometries.

General Procedure:

• Ligand Synthesis: Synthesize the Schiff base ligand by refluxing an equimolar mixture of an appropriate aldehyde (e.g., salicylaldehyde) and a primary amine in a suitable solvent like methanol (B129727) or ethanol for 2-4 hours. The solid ligand can be isolated upon cooling and recrystallized.

• Complexation: a. Dissolve the synthesized Schiff base ligand in a hot alcoholic solvent. b. In a separate flask, dissolve NiCl₂·6H₂O in the same solvent. c. Add the hot ligand solution dropwise to the nickel salt solution with constant stirring. d. Reflux the reaction mixture for several hours. The formation of the complex is often indicated by a color change and precipitation. e. Cool the mixture, filter the solid complex, wash with the solvent, and dry.

Caption: Relationship between coordination geometry and magnetic properties of Ni(II) complexes.

Elemental and Structural Analysis

Elemental Analysis (CHN): This technique determines the percentage composition of carbon, hydrogen, and nitrogen in the complex, which is then compared to the theoretical values for the proposed formula to confirm its stoichiometry.

X-ray Crystallography: Single-crystal X-ray diffraction provides unambiguous proof of the molecular structure, including bond lengths, bond angles, and the overall coordination geometry of the nickel(II) center.

Quantitative Data Summary

The following tables summarize typical quantitative data for various classes of nickel(II) complexes synthesized from NiCl₂·6H₂O.

Table 1: Spectroscopic Data for Representative Nickel(II) Complexes

Complex	Ligand Type	ν(C=N) or ν(N-H) (cm⁻¹)	λ_max (nm) (d-d transitions)	Geometry
[Ni(NH₃)₆]Cl₂	Amine	~3200-3400 (N-H)	~365, 615, 990	Octahedral
[Ni(en)₃]Cl₂	Bidentate Amine	~3250 (N-H)	~350, 580, 930	Octahedral
[Ni(salen)]	Schiff Base	~1620 (C=N)	~400, 550	Square Planar
[NiCl₂(PPh₃)₂]	Phosphine	-	~450, 650	Tetrahedral/Square Planar Equilibrium

Table 2: Magnetic Moments for Nickel(II) Complexes with Different Geometries

Geometry	Coordination Number	Typical Magnetic Moment (μ_eff, B.M.)	Example
Octahedral	6	2.9 - 3.4	[Ni(H₂O)₆]²⁺
Tetrahedral	4	3.5 - 4.2	[NiCl₄]²⁻
Square Planar	4	0	[Ni(CN)₄]²⁻

Applications in Drug Development and Catalysis

The diverse coordination environments and redox properties of nickel(II) complexes make them attractive candidates for various applications. In drug development, nickel complexes have been investigated for their anticancer, antibacterial, and antifungal activities. The ability of the ligands to be systematically modified allows for the fine-tuning of the biological activity of the complex. In catalysis, nickel complexes are widely used in cross-coupling reactions, polymerization, and other organic transformations. The choice of ligand plays a critical role in determining the catalytic activity and selectivity.

Conclusion

Nickel(II) chloride hexahydrate is a cornerstone in the synthesis of nickel(II) coordination compounds. Its accessibility and the straightforward nature of ligand substitution reactions allow for the creation of a vast library of complexes with tailored structures and properties. A thorough understanding of the principles of synthesis and the application of a suite of characterization techniques are essential for the rational design of novel nickel(II) complexes for applications in catalysis, materials science, and medicinal chemistry. This guide provides a foundational framework and practical protocols to aid researchers in this exciting and ever-evolving field.

References

• 1. Nickel(II) chloride hexahydrate, 99.0+%, 7791-20-0 [chemkits.eu]
• 2. Nickel transition metal Chemistry nickel(II) Ni2+ complex ions ligand substitution redox chemical reactions principal oxidation states +2 +3 Palladium Plutonium Darmstadtium balanced equations GCE AS A2 IB A level inorganic chemistry revision notes [docbrown.info]
• 3. researchgate.net [researchgate.net]
• 4. packetforger.wordpress.com [packetforger.wordpress.com]
• 5. Nickel Phosphine Complexes: Synthesis, Characterization, and Behavior in the Polymerization of 1,3-Butadiene - PMC [pmc.ncbi.nlm.nih.gov]

A Technical Guide to the Thermogravimetric Analysis of NiCl₂·6H₂O Dehydration

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide explores the thermogravimetric analysis (TGA) of the dehydration process of nickel(II) chloride hexahydrate (NiCl₂·6H₂O). The controlled removal of water from hydrated compounds is a critical aspect in various fields, including catalysis, materials science, and pharmaceutical development, where hydration states can significantly impact a substance's stability, solubility, and overall performance. TGA provides a robust quantitative method to elucidate the thermal stability and stoichiometry of hydrated salts like NiCl₂·6H₂O.

The Dehydration Process of Nickel(II) Chloride Hexahydrate

Nickel(II) chloride hexahydrate is a green crystalline solid that, upon heating, undergoes a multi-step dehydration process, ultimately yielding the anhydrous yellow NiCl₂. The exact temperature ranges and the nature of the intermediate hydrates can vary depending on experimental conditions such as heating rate and atmospheric environment.

The dehydration of NiCl₂·6H₂O typically proceeds through the formation of lower hydrates, such as the dihydrate (NiCl₂·2H₂O), before the complete removal of water. The process is generally observed to occur in distinct stages, which can be quantified using thermogravimetric analysis.

Quantitative Data from Thermogravimetric Analysis

The following tables summarize the quantitative data obtained from the thermogravimetric analysis of NiCl₂·6H₂O dehydration under different experimental conditions. It is important to note that the temperature ranges for each dehydration step can be influenced by factors such as the heating rate and the surrounding atmosphere.

Table 1: Dehydration of NiCl₂·6H₂O in a Dynamic Nitrogen Atmosphere

Dehydration Stage	Temperature Range (°C)	Moles of H₂O Lost	Theoretical Mass Loss (%)	Intermediate Product
Stage 1	~50 - 150	4	30.32	NiCl₂·2H₂O
Stage 2	~150 - 250	2	15.16	NiCl₂

Table 2: Dehydration of NiCl₂·6H₂O in a Static Air Atmosphere

Dehydration Stage	Mean Temperature (°C)	Moles of H₂O Lost	Theoretical Mass Loss (%)	Intermediate Product
Stage 1	224	5	37.90	NiCl₂·H₂O
Stage 2	291	1	7.58	NiCl₂

Note: The data presented is a synthesis of typical results reported in the literature. Actual experimental values may vary.

Experimental Protocols

A meticulously executed experimental protocol is crucial for obtaining reproducible and accurate TGA data. Below is a detailed methodology for the thermogravimetric analysis of NiCl₂·6H₂O dehydration.

Instrumentation and Materials

• Thermogravimetric Analyzer: A calibrated TGA instrument capable of controlled heating rates and atmosphere.

• Sample Pans: Inert sample pans, typically alumina (B75360) or platinum.

• Nickel(II) Chloride Hexahydrate: High-purity NiCl₂·6H₂O crystals.

• Purge Gas: High-purity nitrogen or dry air.

Experimental Procedure

• Instrument Preparation:

  • Turn on the TGA instrument and allow it to stabilize.

  • Select the appropriate purge gas (e.g., nitrogen at a flow rate of 20-50 mL/min) to create an inert atmosphere.

• Sample Preparation:

  • Carefully weigh approximately 5-10 mg of NiCl₂·6H₂O into a clean, tared TGA sample pan.

  • Record the initial mass of the sample accurately.

• TGA Analysis:

  • Place the sample pan into the TGA furnace.

  • Program the instrument with the desired temperature profile. A typical dynamic scan involves heating the sample from ambient temperature (e.g., 25°C) to a final temperature (e.g., 400°C) at a constant heating rate (e.g., 10°C/min).

  • Start the TGA run and record the mass loss as a function of temperature.

• Data Analysis:

  • The resulting TGA curve will show a series of steps, each corresponding to a mass loss event.

  • Determine the temperature range and the percentage of mass loss for each step.

  • From the mass loss, calculate the number of water molecules lost at each stage of the dehydration process.

Visualizing the Process

Diagrams are powerful tools for understanding complex processes. The following visualizations, created using the DOT language, illustrate the experimental workflow and the dehydration pathway of NiCl₂·6H₂O.

Caption: Experimental workflow for the TGA of NiCl₂·6H₂O.

Caption: Dehydration pathway of NiCl₂·6H₂O.

Conclusion

Thermogravimetric analysis is an indispensable technique for characterizing the dehydration of hydrated salts like nickel(II) chloride hexahydrate. By providing precise quantitative data on mass loss as a function of temperature, TGA allows for the determination of the stoichiometry of dehydration and the identification of stable intermediate hydrates. The detailed experimental protocol and the visual representations of the workflow and dehydration pathway provided in this guide serve as a comprehensive resource for researchers and professionals in the field, ensuring the acquisition of accurate and reproducible results. The understanding of these dehydration processes is fundamental for the development of robust and reliable materials and pharmaceutical products.

An In-Depth Technical Guide to the Physical and Chemical Properties of Nickel Chloride Hexahydrate

For Researchers, Scientists, and Drug Development Professionals

Introduction

Nickel (II) chloride hexahydrate (NiCl₂·6H₂O) is an inorganic compound of significant interest in various scientific and industrial fields, including chemical synthesis, electroplating, and as a catalyst.[1][2] Its distinct physical and chemical characteristics, largely influenced by the presence of coordinated water molecules, make a thorough understanding of its properties essential for its effective application in research and development. This technical guide provides a comprehensive overview of the physical and chemical properties of nickel chloride hexahydrate, complete with quantitative data, detailed experimental protocols, and visual representations of key processes.

Physical Properties

Nickel chloride hexahydrate presents as green, monoclinic crystals.[3][4] It is an odorless solid that is highly deliquescent, readily absorbing moisture from the air to form a solution.[5] This hygroscopic nature necessitates storage in tightly sealed containers.[1]

Quantitative Physical Data

Property	Value	References
Molecular Formula	NiCl₂·6H₂O	[5][6]
Molar Mass	237.69 g/mol	[6]
Appearance	Green or grass-green monoclinic crystals	[5]
Odor	Odorless
Density	1.92 g/cm³	[3]
Melting Point	140 °C (decomposes, loses water)
Solubility in Water	254 g/100 mL at 20 °C	[4][5]
Solubility in Ethanol	Soluble	[1]
pH of Aqueous Solution	~4.9 (100 g/L solution at 20 °C)	[5]

Crystal Structure

The crystal structure of nickel chloride hexahydrate is monoclinic, with the space group C2/m.[7][8] The structure consists of trans-[NiCl₂(H₂O)₄] molecules, where the nickel ion is octahedrally coordinated to two chloride ions and four water molecules. The remaining two water molecules are present as water of crystallization, linking the trans-[NiCl₂(H₂O)₄] units.

Chemical Properties and Reactions

Nickel chloride hexahydrate is a primary source of nickel ions for various chemical syntheses. Its aqueous solutions are acidic due to the hydrolysis of the Ni²⁺ ion.[9]

Thermal Decomposition

Upon heating, nickel chloride hexahydrate undergoes a multi-step decomposition process. It first dehydrates to form lower hydrates and eventually the anhydrous form, which upon further heating in the presence of air, can decompose to nickel oxide.[10][11] The dehydration process is typically studied using thermogravimetric analysis (TGA) and differential scanning calorimetry (DSC).[10]

Thermal decomposition pathway of NiCl₂·6H₂O.

Synthesis of Hexaamminenickel(II) Chloride

A characteristic reaction of nickel chloride hexahydrate is the displacement of the coordinated water molecules by ammonia (B1221849) to form hexaamminenickel(II) chloride, a coordination complex.[12] This reaction is visually indicated by a color change from green to purple.

[Ni(H₂O)₆]²⁺(aq) + 6NH₃(aq) → [Ni(NH₃)₆]²⁺(aq) + 6H₂O(l)

Workflow for the synthesis of [Ni(NH₃)₆]Cl₂.

Experimental Protocols

Determination of Solubility

The solubility of nickel chloride hexahydrate in water can be determined by preparing a saturated solution at a specific temperature and then quantifying the amount of dissolved solid.

Experimental workflow for solubility determination.

Methodology:

• Add an excess amount of nickel chloride hexahydrate to a known volume of deionized water in a beaker.

• Place the beaker in a constant temperature water bath and stir the solution for an extended period to ensure equilibrium is reached.

• Once saturated, allow the undissolved solid to settle.

• Carefully withdraw a known volume of the clear supernatant using a pipette.

• Weigh the collected saturated solution.

• Transfer the solution to a pre-weighed evaporating dish and heat gently to evaporate the water completely.

• Once dry, weigh the evaporating dish with the anhydrous nickel chloride residue.

• The mass of the dissolved salt and the mass of the water can be calculated, and the solubility can be expressed in grams of salt per 100 mL of water.

Melting Point Determination

The reported melting point of nickel chloride hexahydrate is more accurately a decomposition temperature at which it begins to lose its water of hydration.

Methodology:

• Finely grind a small sample of the nickel chloride hexahydrate crystals.

• Pack the powdered sample into a capillary tube to a height of 2-3 mm.

• Place the capillary tube in a melting point apparatus.

• Heat the sample at a steady rate, observing the sample through the magnified viewer.

• Record the temperature at which the crystals first show signs of melting or decomposition (e.g., changing color, shrinking, or releasing water).

Density Measurement

The density of the crystalline solid can be determined using the liquid displacement method.

Methodology:

• Weigh a sample of nickel chloride hexahydrate crystals.

• Fill a graduated cylinder with a liquid in which the salt is insoluble (e.g., a saturated solution of nickel chloride or a non-polar solvent). Record the initial volume.

• Carefully add the weighed crystals to the graduated cylinder, ensuring they are fully submerged.

• Record the final volume.

• The volume of the crystals is the difference between the final and initial volumes.

• Calculate the density by dividing the mass of the crystals by their volume.

Thermogravimetric Analysis (TGA)

TGA is used to study the thermal stability and decomposition of the hydrated salt.

Methodology:

• Calibrate the TGA instrument according to the manufacturer's instructions.

• Place a small, accurately weighed sample (typically 5-10 mg) of nickel chloride hexahydrate into the TGA sample pan.

• Place the pan in the TGA furnace.

• Heat the sample under a controlled atmosphere (e.g., nitrogen or air) at a constant heating rate (e.g., 10 °C/min).

• Record the mass of the sample as a function of temperature.

• The resulting TGA curve will show mass loss steps corresponding to the dehydration and decomposition of the compound.

X-Ray Diffraction (XRD)

XRD is employed to determine the crystal structure of the compound.

Methodology:

• A well-formed single crystal of nickel chloride hexahydrate is selected and mounted on a goniometer head.

• The crystal is placed in an X-ray diffractometer.

• A monochromatic X-ray beam is directed at the crystal.

• The crystal is rotated, and the diffraction pattern (the angles and intensities of the diffracted X-rays) is recorded by a detector.

• The collected data is then processed to determine the unit cell dimensions and the arrangement of atoms within the crystal lattice.

Safety and Handling

Nickel chloride hexahydrate is classified as a hazardous substance. It is toxic if swallowed or inhaled and can cause skin and eye irritation.[13][14] It is also a suspected carcinogen and may cause an allergic skin reaction.[13][15] Appropriate personal protective equipment, including gloves, safety glasses, and a lab coat, should be worn when handling this chemical. All work should be conducted in a well-ventilated area or a fume hood.[14]

References

• 1. researchgate.net [researchgate.net]
• 2. Sciencemadness Discussion Board - Synthesis of Hexaammine nickel II chloride - Powered by XMB 1.9.11 [sciencemadness.org]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. youtube.com [youtube.com]
• 6. pubs.acs.org [pubs.acs.org]
• 7. fountainheadpress.com [fountainheadpress.com]
• 8. Chemistry Teaching Labs - Single Crystal X-ray Diffraction [chemtl.york.ac.uk]
• 9. moorparkcollege.edu [moorparkcollege.edu]
• 10. torontech.com [torontech.com]
• 11. bu.edu [bu.edu]
• 12. etamu.edu [etamu.edu]
• 13. drcarman.info [drcarman.info]
• 14. Experimental methods for x-ray diffraction – Crystallographic Growth [ebooks.inflibnet.ac.in]
• 15. X-ray Powder Diffraction (XRD) [serc.carleton.edu]

An In-depth Technical Guide to the Solubility of Nickel Chloride Hexahydrate in Organic Solvents

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of nickel chloride hexahydrate (NiCl₂·6H₂O) in various organic solvents. Understanding the solubility of this compound is crucial for its application in chemical synthesis, catalysis, and the formulation of pharmaceuticals. This document presents quantitative solubility data, detailed experimental protocols for solubility determination, and a discussion of the key factors influencing the dissolution process.

Quantitative Solubility Data

The solubility of nickel chloride hexahydrate in organic solvents is influenced by factors such as the solvent's polarity, its ability to form hydrogen bonds, and the temperature. The following table summarizes the available quantitative solubility data in common organic solvents.

Solvent	Chemical Formula	Temperature (°C)	Solubility ( g/100 g of solvent)	Reference
Ethanol (B145695) (absolute)	C₂H₅OH	20	53.71	[1]
Dimethylformamide (DMF)	C₃H₇NO	25	5	[1]
Dimethyl sulfoxide (B87167) (DMSO)	C₂H₆OS	Not Specified	60	[1]
Methanol	CH₃OH	Not Specified	Soluble	[2]
Acetone (B3395972)	C₃H₆O	Not Specified	Soluble	[2][3]
Diethyl Ether	(C₂H₅)₂O	Not Specified	Soluble	[3]

Qualitative Solubility:

• Ethylene Glycol: Soluble[4]

• Ammonium Hydroxide: Soluble[4]

Experimental Protocols for Solubility Determination

Accurate determination of solubility is essential for reproducible research and development. Below are detailed methodologies for two common techniques suitable for determining the solubility of nickel chloride hexahydrate in organic solvents.

Gravimetric Method

The gravimetric method is a fundamental and widely used technique for determining the solubility of a solid in a liquid. It relies on the direct measurement of the mass of the solute dissolved in a known mass of a saturated solution.

Methodology:

• Sample Preparation:

  • Add an excess amount of nickel chloride hexahydrate to a known volume of the organic solvent in a sealed, temperature-controlled vessel (e.g., a jacketed glass reactor or a flask in a thermostatic bath).

  • Continuously agitate the mixture (e.g., using a magnetic stirrer) to ensure equilibrium is reached. The time required to reach equilibrium should be determined experimentally but is typically in the range of 24-72 hours.

• Equilibrium Confirmation:

  • Periodically, stop agitation and allow the undissolved solid to settle.

  • Carefully extract a small aliquot of the supernatant liquid, ensuring no solid particles are transferred.

  • Determine the concentration of the dissolved nickel chloride hexahydrate in the aliquot (e.g., by evaporating the solvent and weighing the residue).

  • Repeat this process at regular intervals until the concentration of consecutive measurements is constant, indicating that equilibrium has been reached.

• Solubility Determination:

  • Once at equilibrium, carefully withdraw a known mass of the clear, saturated supernatant into a pre-weighed, dry container.

  • Evaporate the solvent from the solution under controlled conditions (e.g., in a vacuum oven at a temperature that avoids decomposition of the salt) until a constant weight of the residue is achieved.[5][6]

  • The mass of the remaining solid is the mass of the dissolved nickel chloride hexahydrate.

• Calculation:

  • Solubility ( g/100 g of solvent) = [(mass of residue) / (mass of saturated solution - mass of residue)] x 100

UV-Visible Spectrophotometric Method

For colored compounds like nickel chloride hexahydrate, UV-Visible spectrophotometry offers a sensitive and accurate method for determining solubility. This technique relies on the principle that the absorbance of a solution is directly proportional to the concentration of the absorbing species (Beer-Lambert Law).

Methodology:

• Preparation of Standard Solutions:

  • Prepare a series of standard solutions of nickel chloride hexahydrate of known concentrations in the desired organic solvent.

  • The concentration range of the standards should bracket the expected solubility of the salt in that solvent.

• Determination of Maximum Wavelength (λmax):

  • Using a UV-Visible spectrophotometer, scan one of the standard solutions across a range of wavelengths (typically 350-800 nm for colored solutions) to determine the wavelength of maximum absorbance (λmax).[7][8]

• Generation of a Calibration Curve:

  • Measure the absorbance of each standard solution at the determined λmax.

  • Plot a graph of absorbance versus concentration to generate a calibration curve. The plot should be linear, and the equation of the line (y = mx + c) should be determined.[7]

• Preparation of Saturated Solution:

  • Prepare a saturated solution of nickel chloride hexahydrate in the organic solvent as described in the gravimetric method (steps 1.1 and 1.2).

• Sample Analysis:

  • Carefully withdraw a clear aliquot of the saturated supernatant.

  • If necessary, dilute the aliquot with a known volume of the solvent to bring the absorbance within the linear range of the calibration curve.

  • Measure the absorbance of the (diluted) sample at λmax.

• Calculation:

  • Use the equation of the calibration curve to calculate the concentration of the nickel chloride hexahydrate in the (diluted) sample.

  • If the sample was diluted, multiply the calculated concentration by the dilution factor to determine the concentration of the saturated solution, which represents the solubility.

Visualizations

Experimental Workflow for Solubility Determination

The following diagram illustrates the general workflow for determining the solubility of nickel chloride hexahydrate in an organic solvent.

Fig. 1: Experimental workflow for solubility determination.

Factors Influencing Solubility

The solubility of nickel chloride hexahydrate in organic solvents is a complex interplay of several factors, as depicted in the diagram below.

Fig. 2: Factors influencing solubility of NiCl₂·6H₂O.

Discussion of Factors Influencing Solubility

The dissolution of an ionic hydrate (B1144303) like nickel chloride hexahydrate in an organic solvent is a multifaceted process governed by the interplay of solute-solute, solvent-solvent, and solute-solvent interactions.

• Solvent Polarity: The principle of "like dissolves like" is a primary determinant of solubility. Nickel chloride is a polar inorganic salt, and as such, it exhibits greater solubility in polar organic solvents.[9] Solvents with a significant dipole moment can effectively solvate the nickel (Ni²⁺) and chloride (Cl⁻) ions, overcoming the crystal lattice energy of the salt.

• Hydrogen Bonding: The ability of a solvent to act as a hydrogen bond donor or acceptor plays a crucial role.[10] Protic solvents, such as alcohols (e.g., ethanol and methanol), can form hydrogen bonds with the coordinated water molecules and the chloride ions, facilitating the dissolution process. Aprotic polar solvents, like DMF and DMSO, can act as hydrogen bond acceptors and have high dielectric constants, which also promotes the separation of ions.

• Water of Hydration: The six water molecules in the crystal structure of nickel chloride hexahydrate significantly influence its solubility in organic solvents.[10][11] These water molecules can form hydrogen bonds with the solvent, which can enhance solubility in hydrogen-bonding solvents. However, the energy required to disrupt the coordination of these water molecules to the nickel ion is also a factor. In some cases, the anhydrous form of a salt may be more soluble in certain organic solvents.

• Temperature: For most solid-liquid systems, solubility increases with temperature. An increase in temperature provides the necessary energy to overcome the lattice energy of the solid and disrupt the intermolecular forces in the solvent, leading to greater dissolution.

• Crystal Lattice Energy: The energy holding the ions together in the crystal lattice must be overcome by the energy of solvation for dissolution to occur. The stronger the crystal lattice, the less soluble the salt will be.

Conclusion

The solubility of nickel chloride hexahydrate in organic solvents is a critical parameter for its effective use in various scientific and industrial applications. This guide has provided a summary of available quantitative solubility data, detailed experimental protocols for its determination, and an overview of the key factors that govern its dissolution. For researchers, scientists, and drug development professionals, a thorough understanding of these principles is essential for optimizing reaction conditions, developing new formulations, and ensuring the reproducibility of experimental results. Further research to quantify the solubility of nickel chloride hexahydrate in a broader range of organic solvents under various temperature conditions would be beneficial to the scientific community.

References

• 1. nickel(II) chloride hexahydrate [chemister.ru]
• 2. Nickel (II) Chloride Hexahydrate - NiCl2 x 6H2O - [CAS: 7791-20-0] - 100g - SYNTHETIKA [synthetikaeu.com]
• 3. inscx.com [inscx.com]
• 4. ghtech.com [ghtech.com]
• 5. uomus.edu.iq [uomus.edu.iq]
• 6. pharmajournal.net [pharmajournal.net]
• 7. ejournal.upi.edu [ejournal.upi.edu]
• 8. UV-Visible Spectroscopy [www2.chemistry.msu.edu]
• 9. Page loading... [wap.guidechem.com]
• 10. Solute displacement in the aqueous phase of water–NaCl–organic ternary mixtures relevant to solvent-driven water treatment - RSC Advances (RSC Publishing) DOI:10.1039/D0RA06361D [pubs.rsc.org]
• 11. terracline.com [terracline.com]

An In-depth Technical Guide to the Paramagnetic Properties of Nickel(II) Chloride Hexahydrate

For Researchers, Scientists, and Drug Development Professionals

Introduction

Nickel(II) chloride hexahydrate (NiCl₂·6H₂O) is a green crystalline solid that serves as a common source of the nickel(II) ion in chemical synthesis and various industrial applications.[1][2] Beyond its utility as a chemical precursor, NiCl₂·6H₂O exhibits interesting magnetic properties, primarily its paramagnetism at room temperature, which transitions to antiferromagnetism at very low temperatures.[3] This guide provides a comprehensive technical overview of the paramagnetic characteristics of nickel(II) chloride hexahydrate, detailing the theoretical underpinnings of its magnetic behavior, experimental methodologies for its characterization, and a summary of its key magnetic parameters.

The coordination complex of nickel(II) chloride hexahydrate is more accurately represented as trans-[NiCl₂(H₂O)₄]·2H₂O.[1] In this structure, the nickel(II) ion is centrally located and coordinated to four water molecules and two chloride ions in an octahedral geometry. The remaining two water molecules are present as water of crystallization within the lattice.[1] The paramagnetic nature of this complex arises from the presence of two unpaired electrons in the 3d orbitals of the Ni²⁺ ion.

Theoretical Background: Paramagnetism and the Curie-Weiss Law

Paramagnetism is a form of magnetism whereby certain materials are weakly attracted by an externally applied magnetic field. This attraction is due to the presence of atoms or ions with permanent magnetic dipole moments, which arise from unpaired electrons. In the absence of an external magnetic field, these individual magnetic moments are randomly oriented, resulting in no net magnetization. However, when an external magnetic field is applied, the magnetic dipoles tend to align with the field, producing a net positive magnetization.

The magnetic susceptibility (χ), a dimensionless quantity, indicates the degree of magnetization of a material in response to an applied magnetic field. For paramagnetic materials, the magnetic susceptibility is positive. The temperature dependence of the magnetic susceptibility of a paramagnetic material above its magnetic ordering temperature can be described by the Curie-Weiss law:

χ = C / (T - θ)

where:

• χ is the molar magnetic susceptibility.

• C is the Curie constant, which is specific to the material.

• T is the absolute temperature in Kelvin.

• θ is the Weiss temperature (or Weiss constant) in Kelvin. The Weiss temperature represents the magnitude and nature of the magnetic interactions between the paramagnetic centers. A positive θ indicates ferromagnetic interactions (a tendency for parallel alignment of spins), while a negative θ suggests antiferromagnetic interactions (a tendency for anti-parallel alignment).

The effective magnetic moment (μ_eff) of a paramagnetic ion can be determined from the Curie constant using the following relationship:

μ_eff = √(3kC / N_Aμ_B²) ≈ 2.828√C

where:

• k is the Boltzmann constant.

• N_A is Avogadro's number.

• μ_B is the Bohr magneton.

For a d⁸ ion like Ni²⁺ in an octahedral field, the two unpaired electrons are expected to yield a spin-only magnetic moment (μ_so) of:

μ_so = √[n(n+2)] = √[2(2+2)] = √8 ≈ 2.83 μ_B

where n is the number of unpaired electrons. Experimental values of the effective magnetic moment are often slightly higher than the spin-only value due to orbital contributions to the magnetic moment.

Quantitative Magnetic Data

The magnetic properties of nickel(II) chloride hexahydrate have been investigated through various experimental techniques. The following tables summarize the key quantitative data.

Property	Value	Reference
Molar Mass	237.69 g/mol	[2]
Crystal System	Monoclinic	[4]
Coordination Geometry	Octahedral	[1]
Unpaired Electrons (n)	2
Spin-only Magnetic Moment	~2.83 μ_B

Magnetic Parameter	Value	Notes
Molar Magnetic Susceptibility (χ_m) at 293 K	+4240 x 10⁻⁶ cm³/mol	This positive value is characteristic of a paramagnetic substance.
Effective Magnetic Moment (μ_eff)	~3.2 μ_B	The value is slightly higher than the spin-only moment, indicating some orbital contribution.
Néel Temperature (T_N)	5.34 K	Below this temperature, NiCl₂·6H₂O undergoes a transition to an antiferromagnetic state.[3]
Weiss Temperature (θ)	Approximately -7 K	A negative Weiss temperature is indicative of antiferromagnetic interactions between Ni²⁺ ions.
g-factor (from EPR)	~2.2	This is a typical g-factor for a Ni²⁺ ion in an octahedral environment.[5]

Experimental Protocols

The characterization of the paramagnetic properties of nickel(II) chloride hexahydrate involves several key experimental techniques.

Measurement of Magnetic Susceptibility

a) Guoy Balance Method

The Guoy balance is a classical and straightforward method for measuring the magnetic susceptibility of a solid sample.

• Principle: A cylindrical sample is suspended from a balance such that one end is in a region of high magnetic field and the other end is in a region of negligible field. The force exerted on the sample by the magnetic field is proportional to its magnetic susceptibility.

• Apparatus: An analytical balance, an electromagnet, a sample tube (Guoy tube), and a power supply.

• Procedure:

  • The sample is finely powdered and packed uniformly into the Guoy tube.

  • The tube is suspended from the balance, with its lower end positioned between the poles of the electromagnet.

  • The mass of the sample is measured in the absence of a magnetic field (m_initial).

  • The electromagnet is turned on, and the mass of the sample is measured again in the presence of the magnetic field (m_final).

  • The change in mass (Δm = m_final - m_initial) is used to calculate the volume magnetic susceptibility (κ) using the formula: F = gΔm = (1/2)κAH² where g is the acceleration due to gravity, A is the cross-sectional area of the sample, and H is the magnetic field strength.

  • The molar magnetic susceptibility (χ_m) is then calculated from the volume susceptibility and the molar volume of the sample.

b) Superconducting Quantum Interference Device (SQUID) Magnetometer

A SQUID magnetometer is a highly sensitive instrument capable of measuring very small magnetic moments, making it ideal for detailed studies of paramagnetic materials, especially at low temperatures.

• Principle: The SQUID utilizes the principles of superconductivity and the Josephson effect to detect minute changes in magnetic flux. The sample is moved through a superconducting detection coil, and the induced current, which is proportional to the sample's magnetic moment, is measured by the SQUID.

• Apparatus: A SQUID magnetometer system, which includes a superconducting magnet, a sample holder, a temperature controller, and a helium cryostat.

• Procedure:

  • A small, known mass of the sample is placed in a sample holder (e.g., a gelatin capsule or a straw).

  • The sample holder is mounted on the sample rod and inserted into the SQUID magnetometer.

  • The desired temperature and magnetic field are set.

  • The sample is moved through the detection coils, and the magnetic moment is measured as a function of temperature and applied magnetic field.

  • The molar magnetic susceptibility is then calculated from the measured magnetic moment, the applied magnetic field, and the amount of the sample.

Electron Paramagnetic Resonance (EPR) Spectroscopy

EPR spectroscopy is a technique that detects transitions between electron spin energy levels that are induced by microwave radiation in the presence of a static magnetic field. It is a powerful tool for studying paramagnetic species.

• Principle: An unpaired electron has a spin magnetic moment. When placed in an external magnetic field, the degeneracy of the electron spin states is lifted, creating two energy levels. The energy difference between these levels is proportional to the strength of the magnetic field. When microwave radiation of the appropriate frequency is applied, it can induce a transition from the lower to the upper energy level. The resonance condition is given by: ΔE = hν = gμ_BH where h is Planck's constant, ν is the microwave frequency, g is the g-factor (a dimensionless quantity characteristic of the paramagnetic species), μ_B is the Bohr magneton, and H is the magnetic field strength.

• Apparatus: An EPR spectrometer, consisting of a microwave source, a resonant cavity, an electromagnet, a detector, and a data acquisition system.

• Procedure:

  • A small amount of the powdered sample is placed in a quartz EPR tube.

  • The tube is inserted into the resonant cavity of the spectrometer, which is positioned between the poles of the electromagnet.

  • The microwave frequency is held constant while the magnetic field is swept.

  • At the magnetic field where the resonance condition is met, microwave absorption occurs, which is detected and recorded as an EPR spectrum.

  • The g-factor is determined from the center of the EPR signal and the known microwave frequency.

Visualizations

Experimental Workflow for Magnetic Susceptibility Measurement

Workflow for determining magnetic susceptibility.

Experimental Workflow for EPR Spectroscopy

References

• 1. Nickel(II) chloride - Wikipedia [en.wikipedia.org]
• 2. Nickel chloride hexahydrate | Cl2Ni.6H2O | CID 24645 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. pubs.aip.org [pubs.aip.org]
• 4. researchgate.net [researchgate.net]
• 5. EPR spectra from "EPR-silent" species: high-frequency and high-field EPR spectroscopy of pseudotetrahedral complexes of nickel(II) - PubMed [pubmed.ncbi.nlm.nih.gov]

An In-depth Technical Guide to the Hydrolysis of Nickel Chloride Hexahydrate in Aqueous Solutions

For Researchers, Scientists, and Drug Development Professionals

Introduction

Nickel chloride hexahydrate (NiCl₂·6H₂O) is a crucial compound in various chemical syntheses and industrial processes. Its behavior in aqueous solutions is of paramount importance, particularly its tendency to undergo hydrolysis. This process, where the hydrated nickel ion reacts with water, leads to the formation of various hydroxo-complexes and ultimately to the precipitation of nickel hydroxide (B78521). Understanding and controlling this hydrolysis is critical in fields ranging from catalysis and materials science to drug development, where nickel-containing compounds may be utilized or encountered.

When dissolved in water, nickel chloride hexahydrate dissociates to form the hexaaquanickel(II) ion, [Ni(H₂O)₆]²⁺, and chloride ions. The aqua ligands in the coordination sphere of the nickel ion are susceptible to deprotonation by water molecules, leading to the formation of a series of soluble and insoluble hydrolysis products. This guide provides a comprehensive overview of the hydrolysis of nickel chloride hexahydrate, detailing the underlying chemistry, influencing factors, and experimental methodologies for its study and characterization.

The Chemistry of Nickel (II) Hydrolysis

The hydrolysis of the [Ni(H₂O)₆]²⁺ ion is a stepwise process that results in the formation of various monomeric and polymeric hydroxo-species. The distribution of these species is highly dependent on the pH of the solution. The primary hydrolysis reactions are as follows:

• First Hydrolysis Step: [Ni(H₂O)₆]²⁺ + H₂O ⇌ [Ni(OH)(H₂O)₅]⁺ + H₃O⁺

• Second Hydrolysis Step: [Ni(OH)(H₂O)₅]⁺ + H₂O ⇌ Ni(OH)₂(H₂O)₄(s) + H₃O⁺

• Formation of Polynuclear Species: At higher nickel concentrations, polynuclear species such as [Ni₂(OH)]³⁺, [Ni₄(OH)₄]⁴⁺, and [Ni₄(OH)₅]³⁺ can also form.

The solution's acidity increases as these reactions proceed due to the release of hydronium ions (H₃O⁺).

Factors Influencing Hydrolysis

Several key parameters influence the extent and rate of nickel chloride hexahydrate hydrolysis:

• pH: As the pH of the solution increases, the hydrolysis equilibrium shifts towards the formation of hydroxo-complexes and the eventual precipitation of nickel hydroxide.

• Temperature: An increase in temperature generally promotes hydrolysis.

• Concentration: The concentration of nickel ions can affect the formation of polynuclear species.

• Ionic Strength: The ionic strength of the solution can influence the activity of the ions and thus shift the hydrolysis equilibrium.

Quantitative Data on Nickel (II) Hydrolysis

The equilibrium constants for the various hydrolysis reactions of the Ni(II) ion have been determined by numerous researchers. These constants are crucial for predicting the speciation of nickel in aqueous solutions at different pH values.

Table 1: Equilibrium Constants for Mononuclear and Polynuclear Nickel (II) Hydrolysis at 298 K

Reaction	log K (I=0)	Reference
Ni²⁺ + H₂O ⇌ Ni(OH)⁺ + H⁺	-9.86	[1]
Ni²⁺ + 2H₂O ⇌ Ni(OH)₂ (aq) + 2H⁺	-19.0	[1]
Ni²⁺ + 3H₂O ⇌ Ni(OH)₃⁻ + 3H⁺	-30.0	[1]
2Ni²⁺ + OH⁻ ⇌ Ni₂(OH)³⁺	-10.7	[1]
4Ni²⁺ + 4OH⁻ ⇌ Ni₄(OH)₄⁴⁺	-27.74	[1]

Note: These values are subject to variations depending on the experimental conditions and the supporting electrolyte used.

Table 2: Thermodynamic Data for Nickel (II) Hydrolysis at 298.15 K

Reaction	ΔH° (kJ/mol)	ΔS° (J/mol·K)	Reference
Ni²⁺(aq) + H₂O(l) ⇌ Ni(OH)⁺(aq) + H⁺(aq)	54.04	-128.9	[2]
Ni²⁺(aq) + 2H₂O(l) ⇌ Ni(OH)₂(s) + 2H⁺(aq)	Not Available	Not Available

Experimental Protocols

A thorough investigation of nickel chloride hexahydrate hydrolysis involves a combination of techniques to monitor the changes in the solution and characterize the solid products.

Potentiometric Titration (pH-Stat Method) for Kinetic and Equilibrium Studies

This method allows for the precise determination of the stoichiometry and stability constants of the hydrolysis products by monitoring the pH change upon addition of a base. A pH-stat titration maintains a constant pH, allowing for the study of reaction kinetics.

Objective: To determine the rate and equilibrium constants of NiCl₂ hydrolysis.

Apparatus:

• pH meter with a glass electrode

• Autotitrator or burette

• Thermostatted reaction vessel

• Stirrer

Reagents:

• Standardized NaOH solution (CO₂-free)

• Nickel chloride hexahydrate solution of known concentration

• Inert electrolyte solution (e.g., NaClO₄ or KNO₃) to maintain constant ionic strength

Procedure:

• Calibrate the pH electrode using standard buffer solutions.

• Prepare a solution of nickel chloride hexahydrate in the inert electrolyte in the thermostatted reaction vessel.

• Start the titration by adding the standardized NaOH solution at a constant rate or in small increments.

• Record the pH of the solution after each addition, allowing the system to reach equilibrium.

• For pH-stat kinetic studies, set a target pH and record the volume of NaOH added over time to maintain this pH.[3]

• The data can be analyzed using computer programs to calculate the formation constants of the various hydroxo-species.[4]

Spectroscopic Analysis of Aqueous Species

UV-Visible and Raman spectroscopy can be used to identify and quantify the different nickel species present in the solution as a function of pH and temperature.

Objective: To monitor the formation of different Ni(II) aqua and hydroxo-complexes.

Apparatus:

• UV-Visible spectrophotometer

• Raman spectrometer

• Quartz cuvettes

• Thermostatted cell holder

Procedure (UV-Visible):

• Prepare a series of nickel chloride solutions at different pH values, buffered if necessary, and at a constant ionic strength.

• Record the UV-Visible absorption spectrum of each solution over a relevant wavelength range (typically 300-800 nm).

• The appearance of new absorption bands or shifts in existing bands indicates changes in the coordination environment of the Ni(II) ion due to hydrolysis.

• Quantitative analysis can be performed by applying Beer-Lambert law to the characteristic absorption bands of each species.

Synthesis and Characterization of Solid Hydrolysis Products

The solid nickel hydroxide precipitate can be synthesized and then characterized using various analytical techniques to determine its structure, morphology, and composition.

Objective: To identify the solid phases formed during hydrolysis.

Procedure (Synthesis):

• Prepare a solution of nickel chloride hexahydrate.

• Slowly add a base (e.g., NaOH solution) while stirring to induce precipitation. The final pH will determine the nature of the precipitate.

• Age the precipitate in the mother liquor for a specific time, if desired.

• Filter, wash the precipitate with deionized water to remove soluble salts, and dry it under controlled conditions (e.g., in a vacuum oven at a specific temperature).

Characterization Techniques:

• X-ray Diffraction (XRD): To identify the crystalline phases of nickel hydroxide (e.g., α-Ni(OH)₂ or β-Ni(OH)₂).

• Scanning Electron Microscopy (SEM): To observe the morphology and particle size of the precipitate.

• Energy-Dispersive X-ray Spectroscopy (EDX): To determine the elemental composition of the solid.

• Fourier-Transform Infrared Spectroscopy (FTIR): To identify the functional groups present (e.g., O-H and Ni-O bonds).

Visualizing Hydrolysis Pathways and Workflows

Hydrolysis Pathway of [Ni(H₂O)₆]²⁺

References

• 1. cost-nectar.eu [cost-nectar.eu]
• 2. srd.nist.gov [srd.nist.gov]
• 3. pH-Stat Titration: A Rapid Assay for Enzymatic Degradability of Bio-Based Polymers - PMC [pmc.ncbi.nlm.nih.gov]
• 4. makhillpublications.co [makhillpublications.co]

Unraveling the Electronic Landscape: A Technical Guide to the trans-[NiCl2(H2O)4] Complex

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive examination of the electronic structure of the trans-dichlorotetraaquanickel(II) complex, trans-[NiCl2(H2O)4]. By delving into its molecular geometry, ligand field theory, molecular orbital theory, and spectroscopic and magnetic properties, this document aims to equip researchers with a thorough understanding of this archetypal coordination compound. The presented data and methodologies are crucial for fields ranging from inorganic chemistry and materials science to the rational design of nickel-containing therapeutic agents.

Molecular Geometry and Symmetry

The trans-[NiCl2(H2O)4] complex possesses a distorted octahedral geometry, belonging to the D4h point group. This arrangement features the central Ni(II) ion coordinated to four water molecules in the equatorial plane and two chloride ions in the axial positions. The differing ligand field strengths of the water and chloride ligands lead to a tetragonal distortion from a perfect octahedral (Oh) symmetry.

Table 1: Structural Parameters of trans-[NiCl2(H2O)4] and Related Complexes

Parameter	trans-[NiCl2(H2O)4]	Notes
Point Group	D4h	Tetragonally distorted octahedron.[1][2]
Ni-O Bond Length (Å)	~2.070 - 2.075	Average distance at 30 K and 295 K.
Ni-Cl Bond Length (Å)	Not explicitly found	In anhydrous NiCl2, the Ni-Cl bond length is 2.40 Å.
Bond Angles (°)	Not explicitly found	Expected to deviate slightly from the ideal 90° and 180° of a perfect octahedron due to the different ligands.

Electronic Configuration and Ligand Field Theory

The nickel(II) ion in this complex has a d⁸ electron configuration. In a D4h symmetry, the degeneracy of the d-orbitals is lifted, resulting in a specific splitting pattern. The stronger equatorial field from the four water molecules raises the energy of the dx²-y² orbital significantly, while the weaker axial field from the two chloride ions affects the dz² orbital to a lesser extent.

The ground electronic state of the Ni(II) ion in this high-spin complex is ³B1g. The electronic transitions observed in the UV-Vis spectrum correspond to the promotion of electrons from the lower energy d-orbitals to the higher energy ones.

Figure 1: d-orbital splitting diagram from a free ion to an octahedral and then a tetragonally distorted (D4h) field.

Table 2: Ligand Field and Racah Parameters for trans-[NiCl2(H2O)4]

Parameter	Value (cm⁻¹)	Description
Dq	796	A measure of the crystal field splitting energy.[1]
B	~918	Racah parameter representing inter-electronic repulsion.[1]
β (Nephelauxetic ratio)	0.89	Indicates a degree of covalent character in the metal-ligand bonds.[1]

Molecular Orbital Theory

A molecular orbital (MO) approach provides a more complete picture of the bonding in trans-[NiCl2(H2O)4], considering the covalent interactions between the nickel d-orbitals and the ligand orbitals. The sigma (σ) and pi (π) interactions contribute to the overall electronic structure and the energies of the molecular orbitals. The highest occupied molecular orbitals (HOMOs) and lowest unoccupied molecular orbitals (LUMOs) are primarily of d-orbital character, and the transitions between them govern the electronic spectrum.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]

Protocols & Analytical Methods

Application Notes and Protocols: Nickel Chloride Hexahydrate as a Catalyst in Suzuki-Miyaura Cross-Coupling

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for utilizing nickel chloride hexahydrate as an economical and efficient catalyst in Suzuki-Miyaura cross-coupling reactions. This powerful carbon-carbon bond-forming reaction is a cornerstone in the synthesis of biaryls and other conjugated systems, which are pivotal structures in pharmaceuticals and functional materials.

Introduction

The Suzuki-Miyaura cross-coupling reaction is a fundamental tool in modern organic synthesis. While traditionally dominated by palladium catalysts, the use of more abundant and cost-effective first-row transition metals like nickel has gained significant traction.[1][2] Nickel chloride hexahydrate (NiCl₂·6H₂O) serves as a readily available and inexpensive precatalyst for these transformations.[3][4] In the presence of a suitable ligand and base, it effectively catalyzes the coupling of various aryl and heteroaryl halides with organoboron reagents.[3][5] The reactivity of nickel catalysts also allows for the use of more challenging substrates, such as aryl chlorides and those derived from phenols.[1][5][6][7]

Catalytic Cycle

The generally accepted mechanism for the nickel-catalyzed Suzuki-Miyaura coupling mirrors the palladium-catalyzed cycle, proceeding through a Ni(0)/Ni(II) catalytic cycle.[2][8] The key steps are:

• Oxidative Addition: The active Ni(0) species undergoes oxidative addition to the aryl halide (Ar-X), forming a Ni(II) intermediate.

• Transmetalation: In the presence of a base, the organoboron reagent (Ar'-B(OR)₂) transfers its organic group to the nickel center, displacing the halide.

• Reductive Elimination: The two organic groups on the nickel center couple and are eliminated as the biaryl product (Ar-Ar'), regenerating the active Ni(0) catalyst.

Caption: The catalytic cycle for the Ni-catalyzed Suzuki-Miyaura reaction.

Experimental Protocols

Herein, we provide two representative protocols: an in-situ generation of the nickel catalyst from nickel chloride hexahydrate and a procedure involving a pre-formed NiCl₂(PPh₃)₂ catalyst.

Protocol 1: In-Situ Catalyst Generation

This protocol details a general procedure for the Suzuki-Miyaura coupling of an aryl halide with an arylboronic acid using NiCl₂·6H₂O and a phosphine (B1218219) ligand.

Materials:

• Nickel chloride hexahydrate (NiCl₂·6H₂O)

• Ligand (e.g., 1,1'-Bis(diphenylphosphino)ferrocene - DPPF)

• Aryl halide

• Arylboronic acid

• Base (e.g., Potassium phosphate (B84403) - K₃PO₄)

• Anhydrous solvent (e.g., Toluene (B28343) or tert-Amyl alcohol)[9]

• Schlenk flask or sealed vial

• Magnetic stirrer and heating plate

• Inert atmosphere (Nitrogen or Argon)

Procedure:

• To a dry Schlenk flask or vial under an inert atmosphere, add the aryl halide (1.0 mmol), arylboronic acid (1.2 mmol), and potassium phosphate (2.0 mmol).

• Add nickel chloride hexahydrate (0.05 mmol, 5 mol%) and the phosphine ligand (e.g., DPPF, 0.05 mmol, 5 mol%).

• Add the anhydrous solvent (5 mL).

• Seal the vessel and stir the reaction mixture at the desired temperature (e.g., 80-120 °C) for the required time (typically 1-24 hours).

• Monitor the reaction progress by TLC or GC-MS.

• Upon completion, cool the reaction to room temperature.

• Dilute the mixture with an organic solvent (e.g., ethyl acetate) and wash with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica (B1680970) gel.

Protocol 2: Using a Pre-formed NiCl₂(PPh₃)₂ Catalyst

This protocol involves the initial synthesis of the NiCl₂(PPh₃)₂ precatalyst from nickel chloride hexahydrate.[4]

Part A: Synthesis of NiCl₂(PPh₃)₂ [4]

• Place nickel chloride hexahydrate (0.5 g) and ethanol (B145695) (7 mL) into a 20 mL vial.

• Seal the vial and degas the solution with nitrogen for 15 minutes.

• Quickly add triphenylphosphine (B44618) (PPh₃) (1.2 g) to the vial and seal it again.

• Stir the reaction mixture in an 80 °C water bath for one hour.

• Allow the mixture to cool to room temperature and then place it in an ice-water bath for ten minutes.

• Collect the solid product by vacuum filtration, washing with small portions of ethanol and ether.

• Dry the solids under vacuum.

Part B: Suzuki-Miyaura Coupling Reaction [4]

• In a 40 mL vial, combine the aryl halide (4 mmol), phenylboronic acid (0.5 g), the synthesized NiCl₂(PPh₃)₂ (0.13 g), and crushed potassium phosphate (1.7 g).

• Seal the vial and add degassed toluene (10 mL) via syringe.

• Stir the reaction at an elevated temperature (e.g., 80-100 °C) until completion, monitoring by TLC.

• After cooling, transfer the reaction mixture to a separatory funnel.

• Wash the mixture twice with 10 mL of water, followed by 5 mL of brine.

• Dry the organic layer and purify by column chromatography.

Caption: General experimental workflow for Suzuki-Miyaura cross-coupling.

Data Presentation: Reaction Parameters and Yields

The following tables summarize typical reaction conditions and yields for the nickel-catalyzed Suzuki-Miyaura cross-coupling of various substrates.

Table 1: Coupling of Various Aryl Halides with Phenylboronic Acid

Entry	Aryl Halide	Catalyst System	Base	Solvent	Temp (°C)	Time (h)	Yield (%)
1	4-Bromoanisole	NiCl₂(PCy₃)₂ (5 mol%)	K₃PO₄	t-Amyl Alcohol	80	1	95
2	4-Chlorotoluene	NiCl₂(PCy₃)₂ (5 mol%)	K₃PO₄	t-Amyl Alcohol	100	18	85
3	5-Bromopyrimidine	NiCl₂(PCy₃)₂ (1 mol%)	K₃PO₄	t-Amyl Alcohol	80	1	97[5]
4	2-Chloropyridine	NiCl₂(dppf) (5 mol%)	K₃PO₄	Dioxane	100	12	88
5	1-Naphthyl Bromide	NiCl₂(PPh₃)₂ (5 mol%)	K₂CO₃	Toluene	100	4	92[2]

Table 2: Coupling of Heterocyclic Substrates

Entry	Electrophile	Boronic Acid	Catalyst System	Base	Solvent	Temp (°C)	Yield (%)
1	5-Bromopyrimidine	Furan-2-boronic acid	NiCl₂(PCy₃)₂ (0.5 mol%)	K₃PO₄	t-Amyl Alcohol	80	97[5]
2	1-(tert-Butoxycarbonyl)-2-chloroindole	Pyridine-3-boronic acid	NiCl₂(dppf) (5 mol%)	K₃PO₄	Dioxane	100	85
3	8-Bromoquinoline	Phenylboronic acid	NiCl₂(PCy₃)₂ (5 mol%)	K₃PO₄	2-Me-THF	100	91
4	2-Chloro-N-methylcarbazole carbamate	Phenylboronic acid	NiCl₂(PCy₃)₂ (5 mol%)	K₃PO₄	2-Me-THF	100	85[5]

Conclusion

Nickel chloride hexahydrate provides a practical, economical, and efficient entry point for conducting Suzuki-Miyaura cross-coupling reactions. Its versatility with a range of substrates, including challenging heterocyclic systems and aryl chlorides, makes it a valuable alternative to traditional palladium catalysts, particularly for large-scale synthesis and in resource-conscious research environments. The protocols and data presented here offer a solid foundation for researchers to implement this methodology in their synthetic endeavors.

References

• 1. Transition-metal-catalyzed Suzuki–Miyaura cross-coupling reactions: a remarkable advance from palladium to nickel catalysts - Chemical Society Reviews (RSC Publishing) [pubs.rsc.org]
• 2. Transition-metal-catalyzed Suzuki–Miyaura cross-coupling reactions: a remarkable advance from palladium to nickel catalysts - Chemical Society Reviews (RSC Publishing) [pubs.rsc.org]
• 3. Suzuki-Miyaura Cross Coupling Catalyzed by Cost-Effective Nickel Salt | Tokyo Chemical Industry Co., Ltd.(APAC) [tcichemicals.com]
• 4. groups.chem.cmu.edu [groups.chem.cmu.edu]
• 5. Nickel-Catalyzed Suzuki–Miyaura Couplings in Green Solvents - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Efficient Nickel Precatalysts for Suzuki‐Miyaura Cross‐Coupling of Aryl Chlorides and Arylboronic Acids Under Mild Conditions - PMC [pmc.ncbi.nlm.nih.gov]
• 7. mdpi.com [mdpi.com]
• 8. static1.squarespace.com [static1.squarespace.com]
• 9. pubs.acs.org [pubs.acs.org]

Application Notes and Protocols: Nickel Chloride Hexahydrate as a Mild Lewis Acid in Organic Synthesis

For Researchers, Scientists, and Drug Development Professionals

Nickel chloride hexahydrate (NiCl₂·6H₂O) is a versatile and cost-effective mild Lewis acid catalyst for a variety of organic transformations. Its utility in promoting carbon-carbon and carbon-heteroatom bond formation, as well as in chemoselective protection and deprotection reactions, makes it a valuable tool in synthetic organic chemistry. This document provides detailed application notes and protocols for key synthetic methods utilizing this reagent.

Biginelli Reaction for the Synthesis of 3,4-Dihydropyrimidin-2(1H)-ones

The Biginelli reaction is a one-pot multicomponent reaction for the synthesis of 3,4-dihydropyrimidin-2(1H)-ones and their thio-analogs, which are important scaffolds in medicinal chemistry. Nickel chloride hexahydrate has been demonstrated to be an efficient catalyst, significantly improving yields and reducing reaction times compared to classical methods.[1][2]

Quantitative Data

The use of NiCl₂·6H₂O as a catalyst provides excellent yields for a variety of substituted aromatic, aliphatic, and heterocyclic aldehydes.

Entry	Aldehyde	β-Ketoester	Urea (B33335)/Thiourea (B124793)	Time (h)	Yield (%)	Reference
1	Benzaldehyde	Ethyl acetoacetate	Urea	4-5	97	[2]
2	4-Chlorobenzaldehyde	Ethyl acetoacetate	Urea	4-5	95	[2]
3	4-Methylbenzaldehyde	Ethyl acetoacetate	Urea	4-5	92	[2]
4	4-Methoxybenzaldehyde	Ethyl acetoacetate	Urea	4-5	94	[2]
5	Furfural	Ethyl acetoacetate	Urea	4-5	85	[2]
6	4-Benzyloxybenzaldehyde	Ethyl acetoacetate	Urea	-	66-90	[1]
7	5-Bromovanillin	Allyl acetoacetate	Urea	-	66-90	[1]
8	trans-Cinnamaldehyde	t-Butyl acetoacetate	Thiourea	-	66-90	[1]

Experimental Protocol

A mixture of the aldehyde (10 mmol), β-ketoester (10 mmol), urea or thiourea (15 mmol), and NiCl₂·6H₂O (1 mmol, 10 mol%) in ethanol (B145695) (50 mL) is stirred and heated to reflux for 4-5 hours.[2] The progress of the reaction is monitored by thin-layer chromatography (TLC). Upon completion, the reaction mixture is cooled to room temperature, and the solvent is removed under reduced pressure. The residue is then poured into crushed ice, and the resulting solid precipitate is collected by filtration, washed with cold water, and recrystallized from ethanol to afford the pure 3,4-dihydropyrimidin-2(1H)-one.

Experimental Workflow

Workflow for the NiCl₂·6H₂O-catalyzed Biginelli reaction.

Synthesis of α-Amino Phosphonates

Nickel chloride hexahydrate serves as an efficient catalyst for the one-pot, three-component synthesis of α-amino phosphonates from an aldehyde, an amine, and a diethyl phosphite (B83602). This reaction, often referred to as a Kabachnik-Fields reaction, provides a direct route to a class of compounds that are important as enzyme inhibitors and peptide mimics.

Quantitative Data

The NiCl₂·6H₂O-catalyzed synthesis of α-amino phosphonates proceeds in high yields with various aromatic aldehydes and amines.

Entry	Aldehyde	Amine	Diethyl Phosphite	Time (h)	Yield (%)	Reference
1	Benzaldehyde	Aniline	1 equiv.	4	92	[3]
2	4-Chlorobenzaldehyde	Aniline	1 equiv.	4.5	90	[3]
3	4-Methylbenzaldehyde	Aniline	1 equiv.	4	88	[3]
4	4-Methoxybenzaldehyde	Aniline	1 equiv.	3.5	95	[3]
5	Benzaldehyde	4-Methoxyaniline	1 equiv.	4	90	[3]
6	Benzaldehyde	4-Chloroaniline	1 equiv.	5	85	[3]

Experimental Protocol

To a solution of an aromatic aldehyde (1 mmol), an amine (1 mmol), and diethyl phosphite (1 mmol) in acetonitrile (B52724) (5 mL), NiCl₂·6H₂O (0.1 mmol, 10 mol%) is added.[3] The reaction mixture is stirred at reflux temperature for the appropriate time as monitored by TLC. After completion of the reaction, the solvent is removed under reduced pressure. The residue is then diluted with water and extracted with ethyl acetate (B1210297). The combined organic layers are washed with brine, dried over anhydrous sodium sulfate (B86663), and concentrated in vacuo. The crude product is purified by column chromatography on silica (B1680970) gel to afford the pure α-amino phosphonate (B1237965).

Logical Relationship of Reaction Components

Component relationships in α-amino phosphonate synthesis.

Chemoselective Deprotection of Benzyloxycarbonyl (Cbz) Protecting Group

The benzyloxycarbonyl (Cbz) group is a common protecting group for amines. A combination of nickel chloride hexahydrate and sodium borohydride (B1222165) (NaBH₄) generates nickel boride in situ, which serves as an effective reagent for the chemoselective deprotection of Cbz groups under mild conditions.[4][5] This method is advantageous due to its selectivity, as other protecting groups like Boc and various functional groups remain intact.

Quantitative Data

The NiCl₂·6H₂O/NaBH₄ system provides high yields for the deprotection of a range of Cbz-protected amines.

Entry	Substrate	Time (min)	Yield (%)	Reference
1	N-Cbz-aniline	15	92	[4]
2	N-Cbz-4-chloroaniline	20	90	[4]
3	N-Cbz-4-methoxyaniline	15	94	[4]
4	N-Cbz-benzylamine	25	88	[4]
5	N-Cbz-piperidine	30	85	[4]
6	N-Cbz-glycine ethyl ester	20	91	[4]

Experimental Protocol

To a stirred solution of the Cbz-protected amine (1 mmol) in methanol (B129727) (10 mL) at room temperature, NiCl₂·6H₂O (1 mmol) is added. After the dissolution of the nickel salt, NaBH₄ (10 mmol) is added portion-wise over a period of 10-15 minutes. The reaction is exothermic, and the mixture turns black, indicating the formation of nickel boride. The reaction is stirred at room temperature and monitored by TLC. Upon completion, the reaction mixture is filtered through a pad of Celite, and the filtrate is concentrated under reduced pressure. The residue is then taken up in ethyl acetate and washed with water and brine. The organic layer is dried over anhydrous sodium sulfate and concentrated to give the deprotected amine, which can be further purified by column chromatography if necessary.[4]

Experimental Workflow

Workflow for the chemoselective deprotection of Cbz groups.

Other Applications

Michael Addition

Nickel(II) complexes are known to catalyze the Michael addition of active methylene (B1212753) compounds to α,β-unsaturated carbonyl compounds. While nickel chloride hexahydrate can be employed as a precursor for such catalysts, detailed protocols using NiCl₂·6H₂O as the sole catalyst are not as extensively documented as for other Lewis acids. Researchers interested in this transformation may consider screening NiCl₂·6H₂O under various conditions or using it to generate more active catalytic species in situ.

Synthesis of Coumarins

Disclaimer: The provided protocols are for informational purposes and should be adapted and optimized for specific substrates and laboratory conditions. Appropriate safety precautions should always be taken when handling chemicals.

References

• 1. scispace.com [scispace.com]
• 2. Heterogeneously Catalyzed Pechmann Condensation Employing the Tailored Zn0.925Ti0.075O NPs: Synthesis of Coumarin - PMC [pmc.ncbi.nlm.nih.gov]
• 3. par.nsf.gov [par.nsf.gov]
• 4. Pechmann condensation - Wikipedia [en.wikipedia.org]
• 5. pubs.acs.org [pubs.acs.org]

Standard Protocol for Nickel Electroplating Using a NiCl2·6H2O Bath: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed standard protocol for nickel electroplating using a Watts bath, with a specific focus on the role and application of nickel chloride hexahydrate (NiCl₂·6H₂O). These application notes are intended for researchers and professionals in scientific fields requiring high-quality nickel coatings.

Introduction

Nickel electroplating is a widely used surface finishing technique that deposits a layer of nickel onto a substrate. This process is critical in numerous applications for enhancing corrosion resistance, wear resistance, and hardness, as well as for decorative purposes. The Watts bath is the most common electrolyte solution used for nickel electroplating, consisting of nickel sulfate (B86663), nickel chloride, and boric acid.[1][2] Nickel chloride, specifically, plays a crucial role in promoting anode dissolution, increasing bath conductivity, and influencing the properties of the deposited nickel layer.[1][2]

Data Presentation

The concentration of NiCl₂·6H₂O in the Watts bath significantly impacts the final properties of the nickel deposit. The following tables summarize the quantitative effects of varying nickel chloride concentrations.

Table 1: Typical Composition and Operating Parameters of a Watts Nickel Electroplating Bath

Component	Concentration Range (g/L)	Typical Concentration (g/L)	Purpose
Nickel Sulfate (NiSO₄·6H₂O)	240 - 340	300	Primary source of nickel ions.[1]
Nickel Chloride (NiCl₂·6H₂O)	30 - 60	45	Promotes anode corrosion, increases bath conductivity, and influences deposit hardness and stress.[1][3]
Boric Acid (H₃BO₃)	30 - 45	37.5	Acts as a pH buffer to maintain a stable pH at the cathode surface.[1][3]
Operating Parameter	Value
pH	4.0 - 5.0	4.5	Affects deposit properties and cathode efficiency.
Temperature	50 - 60 °C	55 °C	Influences deposition rate, deposit stress, and brightness.
Cathode Current Density	2 - 10 A/dm²	4 A/dm²	Determines the plating rate and quality of the deposit.

Table 2: Influence of NiCl₂·6H₂O Concentration on Nickel Deposit Properties

NiCl₂·6H₂O (g/L)	NiCl₂·6H₂O (M)	Hardness (HV)	Corrosion Resistance	Internal Stress (MPa)	Cathode Efficiency (%)	Deposition Rate
19	0.08	231	Moderate	High Tensile	~92-95	Slower
40.4	0.17	262	Improved	Lower Tensile	~95-97	Moderate
59.4	0.25	240	Good	Increases	>97	Faster

Note: The values presented are compiled from various studies and can be influenced by other operating parameters.[3][4]

Experimental Protocols

Preparation of the Watts Electroplating Bath (1 Liter)

A complete purification of a newly prepared Watts solution is recommended to remove contaminants from the chemical salts.[4]

• Dissolution of Salts : In a 2-liter beaker, dissolve 300 g of nickel sulfate (NiSO₄·6H₂O) and 45 g of nickel chloride (NiCl₂·6H₂O) in approximately 800 mL of deionized water heated to about 60°C. Stir until all salts are completely dissolved.[4]

• Purification (Optional but Recommended) :

  • Add 1-2 mL of 30% hydrogen peroxide per liter of solution and agitate.

  • Raise the pH to around 5.2 with a dilute solution of sodium hydroxide (B78521) to precipitate iron and other metallic impurities.

  • Add 2-3 g/L of activated carbon to remove organic contaminants.

  • Stir the solution for at least one hour while maintaining the temperature.

  • Allow the solution to settle, then filter it to remove the precipitates and activated carbon.

• Addition of Boric Acid : Transfer the purified solution to a clean 1-liter volumetric flask. Add 37.5 g of boric acid and stir until it is fully dissolved. The elevated temperature will aid in the dissolution of boric acid.

• Final Adjustments : Allow the solution to cool to room temperature. Adjust the final volume to 1 liter with deionized water. Measure the pH of the solution using a calibrated pH meter and adjust it to the desired range (typically 4.0-5.0) using dilute sulfuric acid or sodium hydroxide.

Substrate Preparation

Proper substrate preparation is critical to ensure good adhesion and a high-quality nickel deposit.[5]

• Degreasing : Remove any oils, grease, and other organic contaminants from the substrate surface. This can be achieved by ultrasonic cleaning in an alkaline solution (e.g., 50 g/L NaOH at 60-80°C for 5-10 minutes) or by wiping with organic solvents.

• Rinsing : Thoroughly rinse the substrate with deionized water to remove any residual cleaning solution.

• Acid Activation (Pickling) : Immerse the substrate in a dilute acid solution to remove any oxide layers and to activate the surface. For steel substrates, a 10% sulfuric acid solution for 30-60 seconds is typically used. For other metals, the acid and duration may vary.

• Final Rinsing : Immediately after acid activation, rinse the substrate thoroughly with deionized water to prevent re-oxidation. The substrate is now ready for electroplating.

Nickel Electroplating Procedure

• Bath Setup : Heat the prepared Watts bath to the operating temperature (55°C) in a suitable plating tank. Introduce mild agitation using a magnetic stirrer or a low-pressure blower to ensure uniform ion concentration.

• Electrode Configuration : Place a high-purity nickel anode (preferably bagged to prevent anode sludge from contaminating the bath) into the solution. The anode-to-cathode surface area ratio should be approximately 1:1 to 1.5:1.[6]

• Electroplating :

  • Connect the prepared substrate (cathode) to the negative terminal and the nickel anode to the positive terminal of a DC power supply.

  • Immerse the substrate into the electroplating bath.

  • Apply the desired cathodic current density (e.g., 4 A/dm²).

  • Continue the electrodeposition for the required time to achieve the desired coating thickness. The deposition rate is influenced by current density and cathode efficiency.[4]

• Post-Plating Treatment :

  • Once the desired plating thickness is achieved, turn off the power supply.

  • Remove the plated substrate from the bath.

  • Rinse the substrate thoroughly with deionized water to remove any residual plating solution.

  • Dry the plated part using a clean, dry air stream or by placing it in an oven at a low temperature.

Visualization of Workflows

Caption: Overall workflow for the nickel electroplating process.

Caption: Detailed workflow for substrate preparation.

Troubleshooting

Common issues encountered during nickel electroplating, their probable causes, and recommended solutions are outlined in the table below.

Table 3: Troubleshooting Guide for Nickel Electroplating

Problem	Probable Cause(s)	Recommended Solution(s)
Poor Adhesion/Peeling	- Incomplete or improper substrate preparation (oil, grease, oxides remaining).[7] - Interruption of current during plating. - Contamination of the plating bath.	- Ensure thorough degreasing and acid activation of the substrate.[7] - Maintain a continuous current supply during the entire plating process. - Purify the bath using activated carbon for organic contaminants or dummy plating for metallic impurities.[6]
Rough or Nodular Deposits	- Solid particles suspended in the bath (dust, anode sludge). - High pH causing precipitation of nickel hydroxide. - Metallic contamination (e.g., iron, copper).	- Implement continuous filtration of the plating bath. Ensure anode bags are intact.[8] - Check and adjust the pH to the optimal range. - Perform bath purification to remove metallic impurities.[6]
Pitting	- Hydrogen gas bubbles adhering to the cathode surface. - Organic contamination in the bath. - Insufficient agitation.	- Add a wetting agent to the bath to reduce surface tension. - Purify the bath with activated carbon.[6] - Increase agitation to dislodge gas bubbles from the cathode surface.
Brittle Deposits	- High internal stress. - Organic or metallic contamination. - Incorrect concentration of additives (brighteners, stress relievers). - Low operating temperature.	- Adjust bath composition (e.g., NiCl₂ concentration) and operating parameters to reduce stress.[4] - Purify the plating bath. - Analyze and adjust the concentration of additives. - Increase the bath temperature to the recommended operating range.
Burnt Deposits (Dark/Powdery)	- Excessive current density. - Low nickel ion concentration. - High pH. - Insufficient agitation.	- Reduce the current density to within the recommended range. - Analyze and replenish nickel salts (NiSO₄ and NiCl₂). - Lower the pH to the optimal range. - Ensure adequate agitation.
Low Cathode Efficiency	- Low pH. - Low temperature. - Presence of certain metallic impurities.	- Increase the pH and temperature to the recommended operating levels.[9] - Purify the bath to remove contaminants.

References

• 1. researchgate.net [researchgate.net]
• 2. asterionstc.com [asterionstc.com]
• 3. dergipark.org.tr [dergipark.org.tr]
• 4. casf.ca [casf.ca]
• 5. High Quality (and Safe) Nickel Plating : 7 Steps (with Pictures) - Instructables [instructables.com]
• 6. Common Problems and Troubleshooting Methods of Nickel Electroplating - Industry knowledge [superbheater.com]
• 7. Electroplating Problems and Their Solutions [chemresearchco.com]
• 8. nmfrc.org [nmfrc.org]
• 9. researchgate.net [researchgate.net]

Synthesis of Nickel-Based Metal-Organic Frameworks for Advanced Applications

Application Notes and Protocols for Researchers, Scientists, and Drug Development Professionals

This document provides detailed protocols for the synthesis of two distinct nickel-based metal-organic frameworks (Ni-MOFs) using nickel(II) chloride hexahydrate (NiCl₂·6H₂O) as the metal precursor. It further outlines their applications in targeted drug delivery and photocatalysis, offering comprehensive experimental workflows and mechanistic insights.

Introduction

Metal-organic frameworks (MOFs) are a class of porous crystalline materials constructed from metal ions or clusters coordinated to organic ligands. Their high surface area, tunable pore size, and versatile functionality make them promising candidates for a wide range of applications, including gas storage, separation, catalysis, and biomedicine. Nickel-based MOFs, in particular, have garnered significant interest due to their unique electronic and catalytic properties. These notes are designed to provide researchers with the necessary protocols to synthesize and characterize specific Ni-MOFs and to explore their potential in drug delivery and environmental remediation.

Data Presentation: Synthesis Parameters

The following table summarizes the key synthesis parameters for two Ni-MOFs, Ni-H₂bdt and Ni₂(m-dobdc), both synthesized from a NiCl₂·6H₂O precursor.

Parameter	Ni-H₂bdt[1]	Ni₂(m-dobdc)[2]
Metal Precursor	NiCl₂·6H₂O	NiCl₂·6H₂O
Organic Ligand	H₂bdt (1,4-bis(1H-tetrazol-5-yl)benzene)	H₄(m-dobdc) (4,6-dioxido-1,3-benzenedicarboxylate)
Molar Ratio (Metal:Ligand)	1:1[1]	2.5:1[2]
Solvent(s)	Distilled Water[1]	Methanol (B129727), N,N-dimethylformamide (DMF)[2]
Temperature	150 °C[1]	120 °C[2]
Reaction Time	48 hours[1]	18 hours[2]
Synthesis Method	Hydrothermal[1]	Solvothermal[2]

Experimental Protocols

Protocol 1: Synthesis of Ni-H₂bdt MOF[1]

This protocol details the hydrothermal synthesis of a nickel-based MOF using H₂bdt as the organic ligand.

Materials:

• Nickel(II) chloride hexahydrate (NiCl₂·6H₂O)

• H₂bdt (1,4-bis(1H-tetrazol-5-yl)benzene)

• Distilled water

• Tetrabutylammonium solution

• Teflon-lined stainless-steel autoclave (125 mL)

• Furnace

• Centrifuge

• Vacuum oven

Procedure:

• In a 125 mL Teflon-lined autoclave, dissolve 0.555 g (2.33 mmol) of NiCl₂·6H₂O and 0.500 g (2.33 mmol) of H₂bdt ligand in 102 mL of distilled water.

• Add 2 mL of Tetrabutylammonium solution to the mixture.

• Seal the autoclave and place it in a furnace preheated to 150 °C.

• Maintain the temperature for 48 hours.

• After the reaction is complete, allow the autoclave to cool down to room temperature.

• Collect the resulting solid product by centrifugation.

• Wash the product thoroughly with distilled water and ethanol (B145695) to remove any unreacted precursors.

• Dry the final product in a vacuum oven at 60 °C overnight.

Protocol 2: Synthesis of Ni₂(m-dobdc) MOF[2]

This protocol describes the solvothermal synthesis of Ni₂(m-dobdc), a MOF known for its high gas storage capacity.

Materials:

• Nickel(II) chloride (NiCl₂) (anhydrous)

• H₄(m-dobdc) ligand

• Methanol (MeOH)

• N,N-dimethylformamide (DMF)

• Three-neck round-bottom flask (1 L)

• Reflux condenser

• Nitrogen gas source

• Heating mantle with magnetic stirring

• Filtration apparatus

• Vacuum oven

Procedure:

• Set up a 1-L three-neck round-bottom flask with a reflux condenser and a nitrogen inlet.

• Add 220 mL of methanol and 405 mL of DMF to the flask and sparge with N₂ for 1 hour while stirring.

• Under a nitrogen atmosphere, add 2.00 g (10.1 mmol) of H₄(m-dobdc) and 3.27 g (25.2 mmol) of NiCl₂ to the solvent mixture.

• Heat the reaction mixture to 120 °C and stir vigorously for 18 hours.

• Cool the mixture to room temperature.

• Filter the resulting microcrystalline powder.

• Wash the collected solid with fresh DMF, followed by several washes with methanol.

• Activate the MOF by heating at 180 °C under dynamic vacuum until a stable vacuum is achieved.

Applications and Experimental Workflows

Application 1: Targeted Drug Delivery of Cisplatin (B142131)

Ni-based MOFs can be utilized as nanocarriers for the targeted delivery of anticancer drugs like cisplatin. The porous structure of the MOF encapsulates the drug molecules, which are then released in the acidic tumor microenvironment, enhancing therapeutic efficacy and reducing systemic toxicity.

Experimental Workflow: Cisplatin Loading and Release

Workflow for cisplatin loading and in vitro release from Ni-MOFs.

Signaling Pathway: Cisplatin-Induced Apoptosis

Upon release from the Ni-MOF within the cancer cell, cisplatin exerts its cytotoxic effects primarily by crosslinking with DNA, which triggers a cascade of cellular events leading to apoptosis (programmed cell death).

Mechanism of cisplatin-induced apoptosis after release from a Ni-MOF.

Application 2: Photocatalytic Degradation of Organic Dyes

Ni-based MOFs can act as efficient photocatalysts for the degradation of organic pollutants, such as Congo red dye, in wastewater. Under light irradiation, the MOF generates reactive oxygen species (ROS) that break down the complex dye molecules into simpler, less harmful compounds.

Experimental Workflow: Photocatalytic Degradation of Congo Red

Workflow for the photocatalytic degradation of Congo red using Ni-MOFs.

Logical Relationship: Mechanism of Photocatalytic Degradation

The photocatalytic activity of the Ni-MOF is initiated by the absorption of photons, leading to the generation of electron-hole pairs. These charge carriers then react with water and oxygen to produce highly reactive radicals that degrade the organic dye.

Mechanism of photocatalytic degradation of Congo red by a Ni-MOF.

References

• 1. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 2. alchemy.cchem.berkeley.edu [alchemy.cchem.berkeley.edu]

Application Notes and Protocols: Electrochemical Behavior of Nickel Chloride Hexahydrate in Non-Aqueous Electrolytes

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed overview of the electrochemical behavior of nickel chloride hexahydrate (NiCl₂·6H₂O) in various non-aqueous electrolytes. The information compiled herein is intended to guide researchers in setting up and conducting electrochemical experiments, as well as to provide a comparative understanding of the redox properties of Ni(II) in different solvent environments.

Introduction

The electrochemical study of nickel compounds in non-aqueous media is crucial for a variety of applications, including the development of batteries, electrocatalysis, and the synthesis of novel coordination complexes relevant to drug development. Nickel chloride hexahydrate is a common and accessible precursor for these studies. Its electrochemical behavior, however, is significantly influenced by the choice of the non-aqueous solvent, which affects the solubility, speciation, and redox potentials of the nickel species. This document outlines detailed protocols for common electrochemical techniques and presents available quantitative data to facilitate comparative analysis.

General Experimental Setup and Considerations

A standard three-electrode electrochemical cell is typically employed for these studies. Key components and considerations include:

• Working Electrode: A glassy carbon electrode is a common choice due to its wide potential window and relative inertness. Other options include platinum or gold electrodes. Proper polishing of the working electrode before each experiment is critical for obtaining reproducible results.

• Reference Electrode: For non-aqueous electrochemistry, a non-aqueous reference electrode is essential to avoid contamination and junction potential issues associated with aqueous reference electrodes like SCE or Ag/AgCl. A common choice is a Ag/Ag⁺ electrode, typically consisting of a silver wire immersed in a solution of a silver salt (e.g., 0.01 M AgNO₃) in the same solvent and supporting electrolyte as the bulk solution. It is best practice to calibrate the reference electrode against the ferrocene (B1249389)/ferrocenium (Fc/Fc⁺) redox couple as an internal standard.

• Counter Electrode: A platinum wire or mesh is a suitable counter electrode.

• Electrolyte Preparation: Non-aqueous solvents must be of high purity and dried to minimize water content, which can significantly affect the electrochemical behavior of NiCl₂·6H₂O. Common supporting electrolytes include tetrabutylammonium (B224687) perchlorate (B79767) (TBAP) or tetrabutylammonium hexafluorophosphate (B91526) (TBAPF₆) at a typical concentration of 0.1 M to ensure sufficient conductivity.

• Inert Atmosphere: All experiments should be conducted under an inert atmosphere (e.g., argon or nitrogen) to prevent interference from oxygen. This is typically achieved by purging the electrolyte solution with the inert gas before the experiment and maintaining a blanket of the gas over the solution during the measurement.

Data Presentation: Electrochemical Parameters

The following tables summarize the available quantitative data for the electrochemical behavior of nickel chloride hexahydrate and related nickel species in various non-aqueous electrolytes. It is important to note that direct comparative studies of NiCl₂·6H₂O across all these solvents are limited in the literature. Therefore, some of the data presented is for other nickel complexes and should be considered as an estimation of the expected behavior.

Table 1: Solubility of Nickel Chloride Hexahydrate in Various Non-Aqueous Solvents

Solvent	Abbreviation	Solubility ( g/100 g)
Dimethylformamide	DMF	5 (at 25 °C)[1]
Dimethyl Sulfoxide	DMSO	60[1]
Ethanol (absolute)	EtOH	53.71 (at 20 °C)[1]
Ethylene Glycol	EG	Soluble[2][3]

Table 2: Comparative Electrochemical Data for Ni(II) Species in Non-Aqueous Electrolytes

Solvent	Supporting Electrolyte	Redox Process	Peak Potential (V vs. reference)	Cathodic Efficiency (%)	Diffusion Coefficient (cm²/s)	Notes
Ethylene Glycol	None	Ni(II) → Ni(0)	-	~88[2][3]	-	Electrodeposition study.[2][3]
Ethylene Glycol	250 mM NaCl	Ni(II) → Ni(0)	-	~26[2][3]	-	Water reduction from the supporting electrolyte reduces efficiency.[2][3]
Acetonitrile	0.1 M TBAPF₆	[Ni(II)-Cl]/[Ni(III)-Cl]	E₁/₂ = 1.17 (vs. Fc⁺/Fc)	-	-	For a [Ni(II)-Cl] complex.[4]
DMF	-	NiCl₂(bpy)₃ Redox	Quasi-reversible	-	Increases with temperature	For a NiCl₂(bpy)₃ complex. Activation energy for electron transfer is 14.4 kJ/mol.[5]

Note: The lack of comprehensive, directly comparable quantitative data for NiCl₂·6H₂O across all listed solvents is a significant gap in the current literature. The data in Table 2 is compiled from studies on different nickel species and under varying conditions, and therefore should be used as a qualitative guide.

Experimental Protocols

The following are detailed protocols for conducting key electrochemical experiments with NiCl₂·6H₂O in non-aqueous electrolytes.

Protocol for Electrolyte Preparation in Acetonitrile

• Solvent Purification: Use HPLC-grade acetonitrile. For highly sensitive measurements, further purification can be achieved by distillation over calcium hydride.

• Supporting Electrolyte: Dry tetrabutylammonium hexafluorophosphate (TBAPF₆) under vacuum at an elevated temperature (e.g., 80-100 °C) for several hours to remove residual water.

• Preparation of Stock Solution: In an inert atmosphere (glovebox), accurately weigh the required amount of dried TBAPF₆ to prepare a 0.1 M solution in the purified acetonitrile.

• Preparation of NiCl₂·6H₂O Solution: Accurately weigh NiCl₂·6H₂O and dissolve it in the 0.1 M TBAPF₆/acetonitrile electrolyte to achieve the desired concentration (e.g., 1-10 mM). Note that the water of hydration will be introduced into the electrolyte. For studies requiring anhydrous conditions, anhydrous NiCl₂ should be used.

Protocol for Cyclic Voltammetry (CV)

• Electrode Preparation:

  • Polish the glassy carbon working electrode with alumina (B75360) slurry of decreasing particle size (e.g., 1.0, 0.3, and 0.05 µm) on a polishing pad.

  • Rinse the electrode thoroughly with deionized water and then with the non-aqueous solvent to be used (e.g., acetonitrile).

  • Dry the electrode completely.

• Cell Assembly:

  • Assemble the three-electrode cell with the polished working electrode, platinum counter electrode, and Ag/Ag⁺ reference electrode.

  • Add the prepared NiCl₂·6H₂O electrolyte solution to the cell.

• Deaeration: Purge the solution with a gentle stream of argon or nitrogen for at least 15-20 minutes to remove dissolved oxygen. Maintain an inert gas blanket over the solution throughout the experiment.

• CV Measurement:

  • Set the parameters on the potentiostat:

    • Initial and final potentials: Define a potential window that is wide enough to observe the redox events of interest.

    • Switching potential: The potential at which the scan direction is reversed.

    • Scan rate: Start with a typical scan rate of 100 mV/s. A range of scan rates (e.g., 20-500 mV/s) should be investigated to study the kinetics of the electrode processes.

  • Run the cyclic voltammogram.

• Internal Standard: After acquiring the CV of the nickel solution, add a small amount of ferrocene to the solution and record another CV to reference the measured potentials to the Fc/Fc⁺ couple.

Protocol for Chronoamperometry (for Diffusion Coefficient Estimation)

• Cell Setup: Follow steps 1-3 of the CV protocol.

• Potential Step:

  • From the cyclic voltammogram, determine a potential where the reduction of Ni(II) is diffusion-controlled (i.e., on the plateau of the reduction wave).

  • Set the chronoamperometry parameters on the potentiostat:

    • Initial potential: A potential where no faradaic reaction occurs.

    • Step potential: The potential in the diffusion-limited region.

    • Time: A duration sufficient to establish a diffusion-limited current (e.g., 10-60 seconds).

• Data Analysis:

  • The resulting current-time transient can be analyzed using the Cottrell equation to determine the diffusion coefficient (D) of the Ni(II) species.

Visualizations

Experimental Workflow

References

• 1. researchgate.net [researchgate.net]
• 2. egrove.olemiss.edu [egrove.olemiss.edu]
• 3. researchgate.net [researchgate.net]
• 4. uni-due.de [uni-due.de]
• 5. whxb.pku.edu.cn [whxb.pku.edu.cn]

Application Notes and Protocols: Preparation of Nickel Boride Catalyst from NiCl₂·6H₂O and NaBH₄

Introduction

Nickel boride (Ni₂B) is a versatile and efficient catalyst widely employed in organic synthesis for various chemical transformations, most notably hydrogenation and reduction reactions.[1] It serves as a safer and often more selective alternative to other hydrogenation catalysts like Raney Nickel.[1] The catalyst is typically prepared in situ from a nickel(II) salt, such as nickel(II) chloride hexahydrate (NiCl₂·6H₂O), and a reducing agent, sodium borohydride (B1222165) (NaBH₄).[1][2][3] This process is convenient, rapid, and can be performed at ambient temperatures.[1] The resulting catalyst is a fine black precipitate or a colloidal suspension, depending on the solvent used.[1] This document provides detailed protocols for the preparation of nickel boride catalysts and summarizes various reported experimental conditions.

General Principles

The preparation of nickel boride involves the reduction of nickel(II) ions by sodium borohydride. The overall reaction can be represented as:

2 NiCl₂ + 4 NaBH₄ + 9 H₂O → Ni₂B + 3 H₃BO₃ + 4 NaCl + 12.5 H₂

The nature of the solvent plays a crucial role in determining the properties of the catalyst. Preparations in aqueous solutions yield what is known as P-1 nickel boride, while preparations in ethanol (B145695) or methanol (B129727) produce P-2 nickel boride.[1] The P-2 type is often a colloidal suspension and is reported to be sensitive to steric hindrance.[4] Due to a potential loss of catalytic activity over time, the catalyst is almost always generated in situ for immediate use in subsequent reactions.[4]

Experimental Protocols

Two primary protocols for the in situ generation of nickel boride catalyst are detailed below, differing in the solvent system used.

Protocol 1: Preparation in Methanol (P-2 Type)

This protocol describes the preparation of a P-2 type nickel boride catalyst in a methanolic solution, a common procedure for the reduction of various functional groups such as nitro compounds and azides.[2][5]

Materials:

• Nickel(II) chloride hexahydrate (NiCl₂·6H₂O)

• Sodium borohydride (NaBH₄)

• Methanol (MeOH), degassed

• Substrate to be reduced

• Round-bottom flask

• Magnetic stirrer and stir bar

• Septum and nitrogen/argon inlet (optional, for inert atmosphere)

Procedure:

• To a round-bottom flask equipped with a magnetic stir bar, add the desired amount of the substrate to be reduced and dissolve it in an appropriate volume of methanol.

• Add the required amount of NiCl₂·6H₂O to the solution and stir until it is fully dissolved, resulting in a light-green solution.

• While stirring vigorously, add NaBH₄ portion-wise to the mixture. Caution: Hydrogen gas is evolved, and the reaction can be exothermic. Ensure adequate ventilation and control the rate of addition to manage the effervescence.

• Upon addition of NaBH₄, a black precipitate or suspension of nickel boride will form immediately.

• Allow the reaction to stir at room temperature for the time required for the specific chemical transformation. Reaction progress can be monitored by techniques such as Thin Layer Chromatography (TLC) or Gas Chromatography (GC).

• Once the reaction is complete, the catalyst can be removed by filtration through a pad of Celite, if necessary for purification of the product.

Protocol 2: Preparation in Ethanol/PEG-400 Mixed Solvent System

This protocol is adapted for reactions where a recyclable catalytic system is desired, such as in the reduction of alkenes.[6]

Materials:

• Nickel(II) chloride hexahydrate (NiCl₂·6H₂O)

• Sodium borohydride (NaBH₄)

• Ethanol (EtOH)

• Polyethylene glycol 400 (PEG-400)

• Substrate to be reduced

• Round-bottom flask

• Magnetic stirrer and stir bar

Procedure:

• In a round-bottom flask, prepare a solution of NiCl₂·6H₂O in a mixture of ethanol and PEG-400.

• Add the alkene substrate to the solution.

• Cool the flask in an ice bath.

• Slowly add solid NaBH₄ in small portions to the stirred solution. A black precipitate will form, and hydrogen gas will evolve.

• After the addition is complete, remove the ice bath and allow the reaction to proceed at room temperature.

• Monitor the reaction until completion.

• For work-up, the product can typically be extracted with a non-polar solvent (e.g., diethyl ether or hexane), leaving the catalyst in the PEG-400 phase for potential reuse.

Data Presentation

The following tables summarize various conditions reported for the preparation and use of nickel boride from NiCl₂·6H₂O and NaBH₄ for different applications.

Table 1: Reaction Conditions for the Reduction of Various Functional Groups.

Substrate Type	NiCl₂·6H₂O (mol%)	NaBH₄ (equiv.)	Solvent	Temperature	Time	Yield (%)	Reference
Benzyl Azide	1.0	3.0	MeOH	Room Temp.	3 h	96	[2]
Nitroarenes	0.25	2.5	H₂O	Room Temp.	Variable	High	[2]
Alkenes	5.0	2.0	MeOH	Room Temp.	10 min	>99	[7]
α-Pinene	1.0	1.0	EtOH/PEG-400	Room Temp.	1 h	97	[6][8]
Aliphatic Nitro	Catalytic	Excess	MeOH	Room Temp.	~15 min	High	[5]

Table 2: Comparison of P-1 and P-2 Nickel Boride Catalyst Preparation.

Catalyst Type	Nickel Salt	Solvent	Appearance	Key Characteristics	Reference
P-1	Ni(OAc)₂ or NiCl₂	Water (Aqueous)	Black Granules	Air-stable, non-magnetic, non-pyrophoric.	[1]
P-2	Ni(OAc)₂ or NiCl₂	Ethanol/Methanol	Colloidal Black Suspension	Higher amount of adsorbed borate, sensitive to steric hindrance.	[1][4]

Visualizations

The following diagrams illustrate the experimental workflow and the logical relationship in catalyst preparation.

Caption: Experimental workflow for the in-situ preparation of Ni₂B catalyst.

References

• 1. Nickel boride catalyst - Wikipedia [en.wikipedia.org]
• 2. thieme-connect.com [thieme-connect.com]
• 3. Nickel borohydride [organic-chemistry.org]
• 4. Sciencemadness Discussion Board - Storage of nickel boride Ni2B and Ni2B-NaBH4 reductions - Powered by XMB 1.9.11 [sciencemadness.org]
• 5. Sciencemadness Discussion Board - NaBH4/NiCl2 reduction - Powered by XMB 1.9.11 [sciencemadness.org]
• 6. Sodium borohydride-nickel chloride hexahydrate in EtOH/PEG-400 as an efficient and recyclable catalytic system for the reduction of alkenes - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 7. pubs.rsc.org [pubs.rsc.org]
• 8. researchgate.net [researchgate.net]

Application Notes and Protocols: The Role of Nickel Chloride Hexahydrate in the Reduction of Nitro Compounds

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of nickel chloride hexahydrate (NiCl₂·6H₂O) as a catalyst for the reduction of nitro compounds, a critical transformation in organic synthesis and drug development for the preparation of primary amines. This system, often in conjunction with a reducing agent like sodium borohydride (B1222165) (NaBH₄), offers an efficient and rapid method for this conversion under mild conditions.

Introduction

The reduction of nitro groups to amines is a fundamental reaction in the synthesis of pharmaceuticals, dyes, and other fine chemicals. While various methods exist, the use of nickel chloride hexahydrate in combination with a hydride source has emerged as a simple, inexpensive, and effective option. This system is particularly advantageous for its high yields, short reaction times, and applicability to a wide range of substrates.[1][2] The active catalyst is believed to be a nickel boride species, formed in situ from the reaction of NiCl₂·6H₂O and NaBH₄.[3][4] This black precipitate catalyzes the reduction of the nitro group.[5]

Data Presentation

The following table summarizes the reduction of various nitroarenes to their corresponding anilines using the NiCl₂·6H₂O/NaBH₄ system in different solvents. The data highlights the efficiency and broad applicability of this method.

Entry	Substrate (Nitroarene)	Solvent System	Reaction Time (min)	Yield (%)	Reference
1	Nitrobenzene	CH₃CN/H₂O	5-20	92	[5]
2	4-Chloronitrobenzene	H₂O	Immediate - 15	High to Excellent	[1][2]
3	4-Methylnitrobenzene	CH₃CN/H₂O	5-20	90	[5]
4	2-Nitrotoluene	H₂O	Immediate - 15	High to Excellent	[1][2]
5	4-Nitrotoluene	H₂O	Immediate - 15	High to Excellent	[1][2]
6	3-Nitroaniline	CH₃CN/H₂O	5-20	95	[5]
7	4-Nitroanisole	H₂O	Immediate - 15	High to Excellent	[1][2]
8	5-Nitro-5-methyl-2-hexanol	CH₃OH	30	Not specified	[4]

Experimental Protocols

General Protocol for the Reduction of Aromatic Nitro Compounds in an Aqueous Medium

This protocol is adapted from methodologies emphasizing green chemistry principles by utilizing water as the solvent.[1][2]

Materials:

• Aromatic nitro compound

• Nickel chloride hexahydrate (NiCl₂·6H₂O)

• Sodium borohydride (NaBH₄)

• Water (H₂O)

• Ethyl acetate (B1210297) or other suitable organic solvent for extraction

• Anhydrous sodium sulfate (B86663) (Na₂SO₄)

• Round-bottom flask

• Magnetic stirrer and stir bar

• Standard laboratory glassware for workup

Procedure:

• Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer, dissolve the aromatic nitro compound (1.0 mmol) in water.

• Catalyst Addition: Add a catalytic amount of nickel chloride hexahydrate to the solution.

• Initiation of Reduction: Cool the mixture in an ice bath and add sodium borohydride (typically 2.0-4.0 mmol) portion-wise over a period of 5-10 minutes. Caution: Hydrogen gas is evolved; ensure proper ventilation. The formation of a black precipitate of nickel boride will be observed.

• Reaction Monitoring: Stir the reaction mixture at room temperature. The reaction is typically complete within 15 minutes. Monitor the reaction progress by thin-layer chromatography (TLC).

• Workup:

  • Once the reaction is complete, add a small amount of acetone (B3395972) to quench the excess NaBH₄.

  • Extract the aqueous mixture with ethyl acetate (3 x 20 mL).

  • Combine the organic layers and wash with brine.

  • Dry the organic layer over anhydrous sodium sulfate.

  • Filter and concentrate the solvent under reduced pressure to obtain the crude product.

• Purification: Purify the crude product by column chromatography on silica (B1680970) gel or recrystallization to afford the desired amine.

Protocol for the Reduction of Aliphatic Nitro Compounds in Methanol (B129727)

This protocol is based on the reduction of aliphatic nitro compounds.[4]

Materials:

• Aliphatic nitro compound

• Nickel chloride hexahydrate (NiCl₂·6H₂O)

• Sodium borohydride (NaBH₄)

• Methanol (CH₃OH)

• Standard laboratory glassware for workup and purification

Procedure:

• Catalyst Preparation: In a round-bottom flask, dissolve nickel chloride hexahydrate (e.g., 0.368 g, 1.55 mmol) in methanol (30 mL). Add solid sodium borohydride (e.g., 0.176 g, 4.65 mmol) portion-wise. Caution: Frothing may occur. Stir for 30 minutes to form a fine black precipitate of the active catalyst.

• Substrate Addition: Add the aliphatic nitro compound (e.g., 0.500 g, 3.1 mmol) dissolved in a small amount of methanol.

• Reduction: Add additional solid sodium borohydride (e.g., 0.410 g, 10.9 mmol) over a 5-minute period.

• Reaction Completion: Stir the mixture at room temperature for the required time (can be up to 15 minutes or longer depending on the substrate).

• Workup and Purification: Follow standard aqueous workup procedures, including extraction with an appropriate organic solvent, drying, and solvent evaporation. The product can then be purified by standard methods such as chromatography or distillation.

Signaling Pathways and Experimental Workflows

Proposed Mechanistic Pathway

The reduction of nitro compounds using the NiCl₂·6H₂O/NaBH₄ system is believed to proceed through the in-situ formation of a nickel boride catalyst. This catalyst then facilitates the reduction of the nitro group to the corresponding amine. The following diagram illustrates a simplified proposed mechanism.

Caption: A simplified diagram of the proposed mechanistic pathway.

Experimental Workflow

The following diagram outlines the general experimental workflow for the reduction of a nitro compound using nickel chloride hexahydrate.

Caption: A generalized experimental workflow for the reduction process.

Safety and Handling

• Nickel Chloride Hexahydrate: Handle with appropriate personal protective equipment (PPE), including gloves and safety glasses. It is harmful if swallowed and may cause skin and eye irritation.

• Sodium Borohydride: A flammable solid that reacts with water to produce hydrogen gas. Handle in a well-ventilated area and away from ignition sources.

• Hydrogen Gas: The reaction evolves hydrogen, which is highly flammable. Ensure the reaction is performed in a fume hood and away from open flames or sparks.

• Solvents: Use appropriate solvents in a well-ventilated area, following standard laboratory safety procedures.

By following these protocols and safety guidelines, researchers can effectively utilize nickel chloride hexahydrate for the efficient and rapid reduction of nitro compounds in a variety of synthetic applications.

References

• 1. scispace.com [scispace.com]
• 2. researchgate.net [researchgate.net]
• 3. Page loading... [guidechem.com]
• 4. Reduction Of Aliphatic Nitro Compounds To Amines Using NaBH4/NiCl2 and Ultrasound - [www.rhodium.ws] [chemistry.mdma.ch]
• 5. asianpubs.org [asianpubs.org]

Application of Nickel(II) Chloride Hexahydrate in the Synthesis of α,β-Unsaturated Ketones

For Researchers, Scientists, and Drug Development Professionals

Application Notes

Nickel(II) chloride hexahydrate (NiCl₂·6H₂O) is an inexpensive, readily available, and versatile Lewis acid catalyst that has found significant application in organic synthesis. Its utility extends to the formation of carbon-carbon bonds, a cornerstone of constructing the complex molecular architectures required in drug discovery and development. This document outlines two distinct applications of NiCl₂·6H₂O in the synthesis of α,β-unsaturated ketones (enones), which are crucial intermediates and structural motifs in numerous biologically active compounds and pharmaceuticals.

The primary applications highlighted are:

• Lewis Acid-Catalyzed Aldol (B89426) and Claisen-Schmidt Condensations: α,β-Unsaturated ketones are classically synthesized through the condensation of an aldehyde and a ketone (specifically, a Claisen-Schmidt condensation for chalcone (B49325) synthesis). NiCl₂·6H₂O can function as a mild Lewis acid, activating the carbonyl group of the aldehyde towards nucleophilic attack by the ketone enolate. This catalytic approach offers an alternative to traditional strong acid or base-catalyzed methods, often proceeding under milder conditions with improved yields and simpler work-up procedures. The reaction mechanism involves the coordination of the nickel(II) ion to the aldehyde's carbonyl oxygen, thereby increasing its electrophilicity and facilitating the key C-C bond formation. Subsequent dehydration of the β-hydroxy ketone intermediate, which can also be promoted by the Lewis acidic catalyst, yields the final α,β-unsaturated ketone. This methodology is particularly valuable for the synthesis of chalcones and other enones that serve as precursors for flavonoids, isoflavonoids, and various heterocyclic compounds with therapeutic potential.[1][2]

• Nickel-Catalyzed Hydroacylation of Alkynes: A more contemporary and atom-economical approach to α,β-unsaturated ketones is the nickel-catalyzed hydroacylation of alkynes.[3] In this process, a nickel catalyst, for which NiCl₂·6H₂O can serve as a precursor in conjunction with other reagents, facilitates the addition of an acyl group and a hydrogen atom across the alkyne's triple bond. This method avoids the use of stoichiometric bases and can offer high regio- and stereoselectivity, typically affording the E-isomer of the enone.[3] The reaction proceeds through a distinct catalytic cycle involving oxidative addition, alkyne insertion, and reductive elimination. While the provided protocol uses a different nickel salt, NiCl₂·6H₂O is a common and robust precursor for generating active nickel catalysts for a wide range of cross-coupling and addition reactions.

These methods underscore the versatility of NiCl₂·6H₂O as a catalyst, enabling the synthesis of a diverse array of α,β-unsaturated ketones under various reaction paradigms.

Experimental Protocols & Data

Protocol 1: Lewis Acid-Catalyzed Claisen-Schmidt Condensation for Chalcone Synthesis (Proposed)

This protocol is based on the established Lewis acidity of NiCl₂·6H₂O in related condensation reactions, such as the Biginelli reaction.[4] It provides a general framework for the synthesis of chalcones (a prominent class of α,β-unsaturated ketones).

Reaction Scheme:

Aromatic Aldehyde + Acetophenone (B1666503) → (in the presence of NiCl₂·6H₂O) → Chalcone + H₂O

Methodology

• Preparation: To a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, add the substituted acetophenone (1.0 mmol, 1.0 equiv.), the aromatic aldehyde (1.0 mmol, 1.0 equiv.), and NiCl₂·6H₂O (0.1 mmol, 10 mol%).

• Solvent Addition: Add ethanol (B145695) (5-10 mL) as the solvent.

• Reaction: Stir the mixture at reflux (approximately 78 °C) and monitor the reaction progress using Thin Layer Chromatography (TLC). Reaction times typically range from 4 to 6 hours.

• Work-up: Upon completion, cool the reaction mixture to room temperature. The product often precipitates out of the solution. If not, pour the mixture into ice-cold water to induce precipitation.

• Purification: Collect the solid product by vacuum filtration, wash with cold water and a minimal amount of cold ethanol. Recrystallize the crude product from a suitable solvent (e.g., ethanol) to obtain the pure chalcone.

Quantitative Data Summary (Hypothetical Yields based on related reactions)

The following table presents anticipated yields for the synthesis of various chalcone derivatives based on the catalytic activity of NiCl₂·6H₂O in similar condensation reactions.

Entry	Ar¹ (from Acetophenone)	Ar² (from Aldehyde)	Product (Chalcone)	Typical Yield (%)
1	Phenyl	Phenyl	1,3-Diphenylprop-2-en-1-one	85-95
2	4-Methoxyphenyl	Phenyl	1-(4-Methoxyphenyl)-3-phenylprop-2-en-1-one	88-96
3	Phenyl	4-Chlorophenyl	3-(4-Chlorophenyl)-1-phenylprop-2-en-1-one	82-90
4	4-Nitrophenyl	Phenyl	1-(4-Nitrophenyl)-3-phenylprop-2-en-1-one	90-97
5	Phenyl	4-Nitrophenyl	3-(4-Nitrophenyl)-1-phenylprop-2-en-1-one	80-88

Diagrams

Caption: Experimental workflow for NiCl₂·6H₂O-catalyzed chalcone synthesis.

Caption: Proposed mechanism for Lewis acid-catalyzed aldol condensation.

Protocol 2: Nickel-Catalyzed Aldehyde-Free Hydroacylation of Alkynes

This protocol describes a modern approach to synthesize E-enones from terminal alkynes and thioesters, utilizing a nickel catalyst. While the original literature specifies Ni(ClO₄)₂·6H₂O, NiCl₂·6H₂O is a viable precursor for similar nickel-catalyzed reactions.[3]

Reaction Scheme:

Terminal Alkyne + S-2-pyridyl thioester → (in the presence of Ni catalyst, Zn, ZnCl₂) → E-α,β-Unsaturated Ketone

Methodology

• Preparation: Inside a glove box, charge a 1-dram screw-cap vial equipped with a magnetic stir bar with the S-2-pyridyl thioester (0.2 mmol, 1.0 equiv.), Zinc powder (33 mg, 0.5 mmol, 2.5 equiv.), ZnCl₂ (27 mg, 0.2 mmol, 1.0 equiv.), and the Nickel(II) salt (e.g., Ni(ClO₄)₂·6H₂O, 12 mg, 0.034 mmol, 17 mol%).

• Solvent and Substrate Addition: Add 1,2-dimethoxyethane (B42094) (DME, 1 mL) to the vial, followed by the terminal alkyne (0.3 mmol, 1.5 equiv.).

• Reaction: Seal the vial and stir the reaction mixture vigorously at room temperature for 24 hours.

• Work-up: After 24 hours, quench the reaction by adding a saturated aqueous solution of NH₄Cl.

• Extraction: Extract the aqueous layer with diethyl ether (3 x 10 mL).

• Purification: Combine the organic layers, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. Purify the crude residue by flash column chromatography on silica (B1680970) gel to yield the pure E-enone.

Quantitative Data Summary (Selected Examples)

This table summarizes the yields for the synthesis of various E-enones using the nickel-catalyzed hydroacylation method.[3]

Entry	Thioester	Alkyne	Product (E-enone)	Yield (%)
1	S-(pyridin-2-yl) benzothioate	Phenylacetylene	(E)-1,3-Diphenylprop-2-en-1-one	91
2	S-(pyridin-2-yl) benzothioate	1-Octyne	(E)-1-Phenylnon-1-en-3-one	81
3	S-(pyridin-2-yl) 4-methoxybenzothioate	Phenylacetylene	(E)-3-Phenyl-1-(4-methoxyphenyl)prop-2-en-1-one	92
4	S-(pyridin-2-yl) cyclohexanecarbothioate	Phenylacetylene	(E)-1-Cyclohexyl-3-phenylprop-2-en-1-one	75
5	S-(pyridin-2-yl) benzothioate	3,3-Dimethyl-1-butyne	(E)-4,4-Dimethyl-1-phenylpent-1-en-3-one	78

Diagrams

Caption: Experimental workflow for Ni-catalyzed hydroacylation of alkynes.

Caption: Simplified catalytic cycle for nickel-catalyzed hydroacylation.

References

• 1. researchgate.net [researchgate.net]
• 2. jchemrev.com [jchemrev.com]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]

Application Notes and Protocols: Use of Nickel Chloride Hexahydrate in the Protection of Functional Groups

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed overview of the utility of nickel chloride hexahydrate (NiCl₂·6H₂O) as a catalyst in the protection of functional groups, with a primary focus on the chemoselective thioacetalization of aldehydes. While its application in this area is well-documented, its use for the direct protection of alcohols and amines is less common.

Protection of Carbonyl Groups as Dithioacetals

The protection of aldehydes and ketones is a crucial step in multi-step organic synthesis to prevent unwanted side reactions. Nickel chloride hexahydrate serves as an efficient and mild Lewis acid catalyst for the formation of dithioacetals from aldehydes. This method is noted for its high chemoselectivity, allowing for the protection of aldehydes in the presence of ketones and other sensitive functional groups.

The reaction proceeds by activating the carbonyl group of the aldehyde, making it more susceptible to nucleophilic attack by the thiol. The use of NiCl₂·6H₂O offers advantages such as operational simplicity, high yields, and compatibility with various functional groups.[1]

Application Highlights:

• High Chemoselectivity: Aldehydes can be selectively protected in the presence of ketones.

• Mild Reaction Conditions: The reaction is typically carried out at room temperature.[1]

• High Yields: A wide range of aldehydes can be converted to their corresponding dithioacetals in excellent yields.[1]

• Compatibility: The protocol is compatible with a variety of other protecting groups.[1]

Experimental Protocol: Chemoselective Thioacetalization of Aldehydes

This protocol describes a general procedure for the nickel chloride hexahydrate-catalyzed protection of an aldehyde as a dithioacetal using 1,2-ethanedithiol (B43112).

Materials:

• Nickel Chloride Hexahydrate (NiCl₂·6H₂O)

• Aldehyde

• 1,2-Ethanedithiol

• Anhydrous Dichloromethane (CH₂Cl₂)

• Anhydrous Methanol (MeOH)

• Saturated Sodium Bicarbonate Solution (NaHCO₃)

• Brine

• Anhydrous Sodium Sulfate (Na₂SO₄)

• Round-bottom flask

• Magnetic stirrer and stir bar

• Standard laboratory glassware for extraction and purification

Procedure:

• To a solution of the aldehyde (1.0 mmol) in a 5:1 mixture of dry CH₂Cl₂ and MeOH (6 mL), add 1,2-ethanedithiol (1.2 mmol).

• To this stirring solution, add a catalytic amount of nickel chloride hexahydrate (0.1 mmol, 10 mol%).

• Stir the reaction mixture at room temperature and monitor the progress by thin-layer chromatography (TLC).

• Upon completion of the reaction, quench the reaction mixture by adding saturated NaHCO₃ solution (10 mL).

• Separate the organic layer and extract the aqueous layer with CH₂Cl₂ (2 x 10 mL).

• Combine the organic layers, wash with brine (15 mL), and dry over anhydrous Na₂SO₄.

• Filter the mixture and concentrate the solvent under reduced pressure.

• Purify the crude product by column chromatography on silica (B1680970) gel (eluting with a mixture of hexane (B92381) and ethyl acetate) to afford the pure dithioacetal.

Data Presentation: Thioacetalization of Various Aldehydes

The following table summarizes the reaction of various aldehydes with 1,2-ethanedithiol in the presence of a catalytic amount of nickel chloride hexahydrate.

Entry	Aldehyde	Product	Time (min)	Yield (%)
1	Benzaldehyde	2-Phenyl-1,3-dithiolane	10	95
2	4-Methoxybenzaldehyde	2-(4-Methoxyphenyl)-1,3-dithiolane	15	96
3	4-Nitrobenzaldehyde	2-(4-Nitrophenyl)-1,3-dithiolane	20	94
4	Cinnamaldehyde	2-((E)-Styryl)-1,3-dithiolane	15	92
5	Heptanal	2-Hexyl-1,3-dithiolane	25	90
6	Cyclohexanecarbaldehyde	2-Cyclohexyl-1,3-dithiolane	30	88

Note: The data presented is representative and compiled from literature reports on similar methodologies. Actual yields and reaction times may vary depending on the specific substrate and experimental conditions.

Deprotection Protocol

The dithioacetal protecting group is stable under a variety of conditions but can be readily removed to regenerate the carbonyl group using reagents such as N-bromosuccinimide (NBS) or mercury(II) chloride.

Protection of Alcohols and Amines

The direct use of nickel chloride hexahydrate for the protection of hydroxyl and amino functional groups through the formation of common protecting groups like acetals, silyl (B83357) ethers, or carbamates is not a widely established method in organic synthesis. While nickel catalysts are employed in various transformations involving alcohols and amines, such as cross-coupling and deprotection reactions, their application as a primary catalyst for the protection of these groups is not extensively documented in the literature. Researchers seeking to protect alcohols or amines are advised to consult standard protocols utilizing well-established reagents and catalysts for these transformations.

Visualizations

Caption: Workflow for the NiCl₂·6H₂O-catalyzed thioacetalization of aldehydes.

Caption: Selective protection of aldehydes over ketones using NiCl₂·6H₂O.

References

• 1. researchgate.net [researchgate.net]

Application Note: Synthesis of Nickel Nanoparticles from Nickel (II) Chloride Hexahydrate

Audience: Researchers, scientists, and drug development professionals.

Introduction: Nickel nanoparticles (NiNPs) are of significant interest due to their unique magnetic, catalytic, and conductive properties. These characteristics make them valuable in a wide range of applications, including catalysis, magnetic data storage, sensors, and biomedical applications. The synthesis of NiNPs can be achieved through various methods, with chemical reduction being one of the most common and effective approaches. This document provides detailed protocols for the synthesis of nickel nanoparticles using nickel (II) chloride hexahydrate (NiCl₂·6H₂O) as the precursor, employing different reduction methods. The protocols outlined below are the chemical reduction method using hydrazine (B178648) hydrate (B1144303), a method using sodium borohydride (B1222165) with a polymer stabilizer, and a green synthesis approach using plant extracts.

Protocol 1: Hydrazine Reduction Method

This method utilizes hydrazine hydrate as a strong reducing agent in a polyol medium (ethylene glycol), with sodium hydroxide (B78521) acting as a catalyst to facilitate the formation of nanoparticles.[1][2][3]

Experimental Protocol:

• Precursor Solution Preparation: Dissolve a specific amount of Nickel (II) chloride hexahydrate (NiCl₂·6H₂O) in ethylene (B1197577) glycol. For example, prepare a 0.05M solution.[4]

• Reaction Setup: Transfer the precursor solution to a reaction vessel (e.g., a three-neck flask) equipped with a magnetic stirrer and a condenser. Heat the solution to the desired reaction temperature (e.g., 60-120°C) under continuous stirring.[1][5]

• Addition of Reducing Agent: In a separate container, prepare a solution of hydrazine monohydrate and sodium hydroxide (NaOH) in ethylene glycol.[5]

• Reaction: Add the hydrazine/NaOH solution to the heated NiCl₂ solution. The molar ratio of hydrazine to nickel ions can be varied to control particle size.[2] The color of the solution will change, typically to a strong black, indicating the formation of nickel nanoparticles.[5] The reaction is generally rapid and may be complete within minutes.[1]

• Purification: After the reaction is complete, cool the colloidal solution to room temperature. The synthesized nickel nanoparticles can be separated by centrifugation.

• Washing: Wash the collected nanoparticles multiple times with ethanol (B145695) and deionized water to remove any unreacted precursors and byproducts. Acetone can also be used for a final wash.[6]

• Drying: Dry the purified nickel nanoparticles in a vacuum oven or at room temperature. The final product is a black powder.[3]

Data Presentation:

The reaction conditions, particularly temperature and NaOH concentration, significantly influence the size of the resulting nickel nanoparticles.

Precursor	Reducing Agent	Catalyst	Temperature (°C)	NaOH Conc. (M)	Average Particle Size (nm)	Reference
NiCl₂·6H₂O	Hydrazine	NaOH	60	0.1	9.2 ± 2.9	[1]
NiCl₂·6H₂O	Hydrazine	NaOH	120	0.1	7.3 ± 1.5	[1]
NiCl₂·6H₂O	Hydrazine	NaOH	120	0.5	5.4 ± 0.9	[1]
NiCl₂·6H₂O	Hydrazine	NaOH	130	0.5	5.3 ± 1.0	[1]

Experimental Workflow:

Caption: Workflow for NiNP synthesis via hydrazine reduction.

Protocol 2: Sodium Borohydride (NaBH₄) Reduction Method

This method employs sodium borohydride as the reducing agent and often uses a polymer, such as polyvinylpyrrolidone (B124986) (PVP), as a capping agent to prevent nanoparticle agglomeration and control growth.[7] This synthesis is typically performed in an aqueous medium at room temperature.[7]

Experimental Protocol:

• Stabilizer Solution: Prepare an aqueous solution of the stabilizing polymer. For example, dissolve 0.30 g of PVP in approximately 36 mL of deionized water with gentle stirring.[7]

• Precursor Addition: Add a measured volume of a NiCl₂·6H₂O stock solution (e.g., 6 mL of a 2% solution) to the polymer solution and mix well.[7]

• Reduction: While stirring vigorously, add solid sodium borohydride (NaBH₄) (e.g., 0.2 g) to the mixture in a single portion.[7]

• pH Adjustment: Within one minute of adding the NaBH₄, add a specific amount of NaOH (e.g., 2 mmol) to the solution.[7]

• Final Volume: Adjust the final volume of the solution to a predetermined amount (e.g., 50 mL) with deionized water.[7] The formation of nanoparticles is indicated by a color change to dark brown or black.

• Purification and Collection: The nanoparticles can be purified by methods such as dialysis against deionized water to remove excess ions and unreacted reagents, followed by collection via centrifugation or freeze-drying.

Data Presentation:

The concentration of the stabilizing polymer can be adjusted to tune the final size of the nickel nanoparticles.

Precursor Conc.	Reducing Agent	Stabilizer (PVP) Conc. (mmol)	NaOH (mmol)	Average Particle Size (nm)	Reference
0.50 mmol	5.29 mmol NaBH₄	2.70	2	6.1	[7]
0.50 mmol	5.29 mmol NaBH₄	5.40	2	3.5	[7]
0.50 mmol	5.29 mmol NaBH₄	8.10	2	1.2	[7]

Experimental Workflow:

Caption: Workflow for NiNP synthesis via NaBH₄ reduction.

Protocol 3: Green Synthesis Using Plant Extract

This eco-friendly method utilizes the phytochemicals present in plant extracts as both reducing and capping agents. This example is based on the use of Vernonia amygdalina leaf extract.[8][9] In this case, the final product is often nickel oxide (NiO) nanoparticles, which may require an additional annealing step.[8]

Experimental Protocol:

• Preparation of Plant Extract:

  • Thoroughly wash fresh plant leaves (Vernonia amygdalina) with tap water and then distilled water.[8]

  • Air dry the leaves at room temperature for about a week.[8]

  • Boil a known quantity of the dried leaves in distilled water (e.g., at 60°C for 50 minutes) until the solution color changes.[8]

  • Cool the extract to room temperature and filter it using Whatman No. 1 filter paper. Store the extract in a refrigerator.[8]

• Precursor Solution: Prepare an aqueous solution of NiCl₂·6H₂O.

• Synthesis:

  • Mix the plant extract and the nickel precursor solution. A common ratio is 1:1 by volume.[8]

  • Slowly add the extract to the precursor solution while stirring continuously with a magnetic stirrer for about an hour under ambient conditions.[8]

  • A color change in the mixture indicates the formation of nanoparticles.

• Collection and Annealing:

  • Collect the resulting precipitate by centrifugation and wash it with distilled water.

  • Dry the powder. To obtain crystalline nickel oxide (NiO) nanoparticles, the powder can be annealed in a furnace at a high temperature (e.g., 500°C for 2 hours).[8][9]

Data Presentation:

Characterization data for nanoparticles synthesized using this green method.

Precursor	Reducing/Capping Agent	Annealing Temp. (°C)	Annealing Time (h)	Average Crystallite Size (nm)	Reference
NiCl₂·6H₂O	Vernonia amygdalina leaf extract	500	2	17.86	[8][9]

Experimental Workflow:

Caption: Workflow for green synthesis of NiO nanoparticles.

References

• 1. Synthesis of nickel nanoparticles by hydrazine reduction: mechanistic study and continuous flow synthesis [inis.iaea.org]
• 2. Synthesis and characterization of nickel nanoparticles by hydrazine reduction in ethylene glycol - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. eurekaselect.com [eurekaselect.com]
• 4. ijrat.org [ijrat.org]
• 5. researchgate.net [researchgate.net]
• 6. ijtrd.com [ijtrd.com]
• 7. Size-controlled synthesis, characterization and electrocatalytic behaviors of polymer-protected nickel nanoparticles: a comparison with respect to two polymers - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 8. materials.international [materials.international]
• 9. researchgate.net [researchgate.net]

Technical Notes & Optimization

Common problems in nickel electroplating baths containing NiCl2·6H2O

This technical support center provides troubleshooting guidance and frequently asked questions for researchers, scientists, and drug development professionals utilizing nickel electroplating baths containing nickel chloride hexahydrate (NiCl₂·6H₂O).

Troubleshooting Guide

This guide addresses common issues encountered during nickel electroplating in a question-and-answer format, providing potential causes and solutions to facilitate smooth and successful experiments.

Issue 1: Poor Adhesion (Peeling, Blistering, or Flaking)

Question: Why is my nickel deposit not adhering to the substrate and peeling off?

Answer: Poor adhesion is most commonly a result of inadequate surface preparation. The substrate must be meticulously clean for the nickel layer to bond effectively. Other contributing factors can include imbalances in the plating bath chemistry or incorrect operating parameters.

Potential Causes & Solutions:

• Inadequate Substrate Cleaning: Residual oils, greases, oxides, or other contaminants on the substrate surface will prevent a strong bond.[1][2]

  • Solution: Implement a thorough pretreatment cycle including degreasing, cleaning, and surface activation. Ensure all cleaning and acid dip solutions are fresh and effective.[2][3]

• Passivation of the Substrate: The surface of the substrate may become passive, hindering adhesion.

  • Solution: Ensure proper activation of the substrate material immediately before it enters the nickel plating bath. For nickel-on-nickel plating, a Wood's nickel strike may be necessary to ensure perfect adhesion.[4]

• High Concentration of Brighteners: An excess of brightening agents can sometimes interfere with adhesion.[4]

  • Solution: Reduce the concentration of the brightener in the bath.

• Metallic Contamination: Certain metallic impurities, such as copper, can lead to poor adhesion, especially if the current is interrupted.[5]

  • Solution: Use low-current density dummy plating to remove metallic impurities.

• Incorrect Bath Temperature or pH: Operating the bath outside of its optimal temperature and pH range can negatively impact adhesion.[6]

  • Solution: Monitor and adjust the bath temperature and pH to the recommended operating parameters.

Issue 2: Pitting in the Nickel Deposit

Question: What is causing small pits or pinholes to form in my nickel plating?

Answer: Pitting is primarily caused by the adherence of hydrogen bubbles to the surface of the part being plated or by the presence of organic or inorganic contaminants in the plating solution.[7][8]

Potential Causes & Solutions:

• Organic Contamination: Oils, greases, or breakdown products from additives can lead to pitting.[8][9][10]

  • Solution: Perform a carbon treatment to remove organic impurities from the bath.[10][11]

• Low Wetting Agent Concentration: Insufficient wetting agent results in high surface tension, preventing hydrogen bubbles from detaching from the workpiece.[10][11]

  • Solution: Add a suitable wetting agent, such as sodium lauryl sulfate (B86663), to reduce the surface tension of the bath.[11]

• Inadequate Agitation: Poor solution movement allows hydrogen bubbles to remain on the substrate surface.[5][10][11]

  • Solution: Increase agitation through mechanical stirring, a low-pressure blower, or solution circulation to dislodge hydrogen bubbles.

• High Current Density: Operating at too high a current density can lead to excessive hydrogen evolution.[6][9]

  • Solution: Reduce the current density to within the optimal operating range.

• Low Boric Acid Content: Insufficient boric acid can contribute to the formation of pinholes.[9]

  • Solution: Analyze the boric acid concentration and make additions as necessary.

• Solid Particles in the Bath: Suspended solids can act as nucleation sites for gas bubbles.[11]

  • Solution: Ensure continuous filtration of the plating bath to remove particulate matter.[10][11]

Issue 3: Rough Nickel Deposit

Question: Why does my nickel-plated surface feel rough instead of smooth?

Answer: A rough deposit is typically caused by solid particles suspended in the plating solution, precipitation of salts, or improper operating conditions.[12][13]

Potential Causes & Solutions:

• Particulate Contamination: Dust, anode sludge, or other debris in the bath can co-deposit with the nickel, causing roughness.[13]

  • Solution: Use continuous filtration with appropriate filter porosity (e.g., 1-5 microns) and ensure anode bags are intact to prevent anode particles from entering the bath.[5][10][13]

• High pH: An elevated pH can cause the precipitation of metal hydroxides, leading to a rough deposit.[5][12]

  • Solution: Monitor and control the pH of the bath within the recommended range.

• Precipitation of Salts: Hard water salts (calcium, magnesium) can precipitate and cause roughness.[5][12]

  • Solution: Use deionized water for bath makeup and additions. If calcium sulfate precipitation is an issue, filtering the solution at a higher temperature (around 155°F or 68°C) can be effective as its solubility is lower at elevated temperatures.[4]

• High Current Density: Excessive current density can lead to a rough, "burnt" deposit in high current density areas.[9]

  • Solution: Lower the current density to the optimal range for your specific application.

Issue 4: High Internal Stress (Brittleness or Cracking)

Question: My nickel deposit is brittle and cracks easily. What is the cause and how can I fix it?

Answer: High internal stress in the nickel deposit is a common cause of brittleness and cracking. This stress can be either tensile (pulling apart) or compressive (pushing together) and is influenced by bath composition, operating parameters, and impurities.[6]

Potential Causes & Solutions:

• Organic Additives: The breakdown products of some organic additives, particularly certain brighteners, can increase tensile stress.[6]

  • Solution: Use carbon treatment to remove organic breakdown products. Select brightener systems known for producing low-stress deposits.[6]

• Metallic Impurities: Contaminants like iron, copper, zinc, and lead can increase deposit stress.[6]

  • Solution: Remove metallic impurities through low-current density dummy plating.

• Incorrect Operating Parameters:

  • Current Density: Operating at very high or very low current densities can increase stress.[6][14]

    • Solution: Adjust the current density to the optimal range.

  • Temperature: Low bath temperatures can lead to higher stress.[6]

    • Solution: Maintain the bath temperature within the recommended range (typically 45-65°C for a Watts bath).[6]

  • pH: Both low and high pH values can increase stress.[6]

    • Solution: Control the pH within the optimal range (typically 3.5-4.5 for a Watts bath).[6]

• Post-Plating Heat Treatment:

  • Solution: For existing brittle parts, a post-plating baking or heat treatment (e.g., 190°C - 400°C for 1-8 hours) can relieve stress and improve ductility.[6]

Frequently Asked Questions (FAQs)

Q1: What is the role of Nickel Chloride Hexahydrate (NiCl₂·6H₂O) in the plating bath?

A1: Nickel chloride hexahydrate serves two primary functions in a nickel electroplating bath. Firstly, it provides a source of nickel ions for deposition. Secondly, and more critically in a Watts-type bath, the chloride ions improve anode corrosion and increase the conductivity of the solution. This allows for the use of higher current densities without passivation of the nickel anodes.

Q2: How often should I analyze my nickel plating bath?

A2: The frequency of analysis depends on the workload and the criticality of the plating application. For a heavily used bath, daily checks of pH and temperature are recommended, with a more thorough chemical analysis of the main components (nickel sulfate, nickel chloride, boric acid) on a weekly basis. For less frequent use, weekly checks of pH and temperature and monthly chemical analysis may be sufficient.

Q3: What are the typical operating parameters for a Watts nickel plating bath?

A3: A typical Watts nickel plating bath operates within the following parameters:

Parameter	Recommended Range
Nickel Sulfate (NiSO₄·6H₂O)	225 - 300 g/L
Nickel Chloride (NiCl₂·6H₂O)	37.5 - 52.5 g/L
Boric Acid (H₃BO₃)	37.5 - 45 g/L
pH	3.5 - 4.5
Temperature	45 - 65 °C (115 - 150 °F)[6]
Cathode Current Density	2 - 10 A/dm²

Q4: What are the tolerance limits for common metallic impurities in a nickel plating bath?

A4: The tolerance for metallic impurities can vary depending on the specific nickel plating formulation and the desired deposit properties. However, general guidelines are as follows:

Impurity	Maximum Allowable Concentration (ppm)	Potential Defects
Iron (Fe)	< 150	Roughness, pitting, reduced ductility
Copper (Cu)	< 50	Dark deposits in low current density areas, poor adhesion
Zinc (Zn)	< 50	Dark streaks, brittle deposits
Lead (Pb)	< 10	Dark, brittle, and poorly adherent deposits
Hexavalent Chromium (Cr⁶⁺)	< 10	Skip plating, peeling, blistering

Q5: How can I perform a Hull cell test to diagnose problems in my nickel plating bath?

A5: A Hull cell test is an invaluable tool for troubleshooting nickel plating solutions. A detailed experimental protocol is provided in the following section.

Experimental Protocols

Hull Cell Analysis for Nickel Electroplating Bath Troubleshooting

The Hull cell is a miniature plating cell that allows for the evaluation of the plating bath over a range of current densities on a single test panel.

Methodology:

• Sample Collection: Obtain a representative sample of the nickel plating bath. Ensure the sample is taken from a well-mixed area of the plating tank.

• Panel Preparation:

  • Use a standard zinc-coated steel or brass Hull cell panel.[12]

  • If the panel has a protective film, remove it.

  • Clean the panel thoroughly to remove any oils or contaminants. This can be done by a sequence of alkaline cleaning, rinsing, acid dipping (e.g., 5% sulfuric acid), and final rinsing.[12]

• Test Execution:

  • Fill the Hull cell with the bath sample to the 267 mL mark.

  • Heat the solution to the same temperature as your operating plating bath.[12]

  • Place a nickel anode in the anode compartment.

  • Insert the cleaned cathode panel into the cell.

  • Connect the electrodes to a rectifier.

  • Apply a current of 2 amps for 10 minutes (this is a common standard, but may vary depending on the specific bath and problem being investigated).[12]

  • After plating, remove the panel, rinse it with water, and dry it.

• Interpretation of Results:

  • Bright Range: Observe the range of current densities over which a bright, uniform deposit is obtained. A narrow bright range may indicate an imbalance of brighteners or contamination.

  • High Current Density (HCD) Area (left side of the panel):

    • Burning (dull, dark deposit): Can be caused by low nickel concentration, low temperature, or high pH.[12]

    • Roughness: May indicate particulate matter in the solution or precipitation of impurities.[12]

  • Mid Current Density (MCD) Area (center of the panel):

    • Dullness or Cloudiness: Can be due to an imbalance of addition agents, incorrect pH, or improper temperature.

  • Low Current Density (LCD) Area (right side of the panel):

    • Darkness: Often indicates metallic contamination (e.g., copper, zinc).

    • Poor Coverage (skip plating): Can be a sign of chromium contamination.

  • Overall Appearance:

    • Pitting: Suggests organic contamination or insufficient wetting agent.

    • Brittleness (check by bending the panel): Indicates high stress, which can be caused by organic impurities or an imbalance of additives.[4]

Mandatory Visualization

Below is a troubleshooting workflow for common nickel electroplating problems.

Caption: Troubleshooting workflow for common nickel electroplating issues.

References

• 1. nicoform.com [nicoform.com]
• 2. americanelectro.com [americanelectro.com]
• 3. nmfrc.org [nmfrc.org]
• 4. Troubleshooting Modern Bright Nickel Plating Solutions [sterc.org]
• 5. casf.ca [casf.ca]
• 6. Surface treatment solution provider-Hebei Ruisite Precision Technology Co., Ltd [electroplatingmachines.com]
• 7. p2infohouse.org [p2infohouse.org]
• 8. finishingandcoating.com [finishingandcoating.com]
• 9. Common problems and solutions in nickel electroplating process [everestplating.com]
• 10. Plating plant manufacturer-Hebei Ruisite Precision Technology Co., Ltd [electroplatingmachines.com]
• 11. Hebei Ruisite precision technology co.,ltd plating machine [electroplatingmachines.com]
• 12. youtube.com [youtube.com]
• 13. finishing.com [finishing.com]
• 14. researchgate.net [researchgate.net]

Technical Support Center: Optimizing Nickel-Catalyzed Cross-Coupling Reactions

Welcome to the technical support center for nickel-catalyzed cross-coupling reactions. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and answers to frequently asked questions (FAQs) encountered during experimental work.

Frequently Asked Questions (FAQs) & Troubleshooting Guide

This section addresses specific issues that may arise during the setup and execution of nickel-catalyzed cross-coupling reactions.

Catalyst and Precatalyst Issues

• Question: My reaction is not starting, or the conversion is very low. What are the potential issues with my nickel source?

  • Answer: Low or no conversion is often related to the activity of the nickel catalyst.

    • Inactive Ni(0) Source: If you are using a Ni(0) source like Ni(COD)₂, it is highly sensitive to air and moisture.[1][2] Exposure to the atmosphere can lead to oxidation and inactivation. It is crucial to handle such reagents under a strictly inert atmosphere, preferably in a glovebox.[1][3]

    • Inefficient Precatalyst Activation: When using more stable Ni(II) precatalysts, such as (L)Ni(aryl)X or (L)₂NiX₂, activation to the active Ni(0) species is a critical step.[4][5] This activation can be hampered by several factors:

      • Inappropriate Reducing Agent: For Ni(II) dihalide precatalysts, a reducing agent like zinc (Zn) or manganese (Mn) is often required.[4] Ensure the reducing agent is fresh and active.

      • Slow Activation Kinetics: Some precatalysts, particularly those with sterically hindered ligands, may exhibit slow activation.[6] The choice of counterion on the precatalyst can also influence the activation rate, with more labile ligands facilitating faster activation.[6]

• Question: I am observing significant amounts of side products, such as homocoupling of my starting materials. How can I minimize this?

  • Answer: Homocoupling is a common side reaction in cross-coupling.

    • Ligand Choice: The ligand plays a crucial role in preventing side reactions. Bulky and electron-donating ligands can stabilize the nickel center and promote the desired cross-coupling pathway over homocoupling.

    • Reaction Temperature: Lowering the reaction temperature can sometimes reduce the rate of homocoupling.

    • Slow Addition: Slow addition of one of the coupling partners can help maintain a low concentration of that reagent in the reaction mixture, thereby disfavoring its homocoupling.

Ligand-Related Problems

• Question: How do I select the appropriate ligand for my specific nickel-catalyzed reaction?

  • Answer: Ligand selection is critical for the success of a nickel-catalyzed cross-coupling reaction and depends heavily on the nature of the coupling partners.

    • Phosphine (B1218219) Ligands: These are widely used and their electronic and steric properties can be finely tuned. Bidentate phosphine ligands like dppf are effective in many transformations.[4] For challenging couplings, specialized ligands such as the DalPhos family have shown broad applicability.[7][8]

    • N-Heterocyclic Carbene (NHC) Ligands: NHCs are strong σ-donors and can form very stable complexes with nickel, often leading to highly active catalysts.[4]

    • Nitrogen-based Ligands: Bidentate and tridentate N-ligands like bipyridine (bpy) and phenanthroline are frequently used, especially in reactions involving radical pathways.[9][10] They can stabilize open-shell nickel intermediates.[9]

    • P,N Ligands: The hemilabile nature of these ligands offers unique control over the catalytic cycle and they have shown remarkable reactivity with π-substrates.[11]

Reaction Parameter Optimization

• Question: My reaction yield is inconsistent. Which reaction parameters should I focus on optimizing?

  • Answer: Inconsistent yields often point to sensitivity to one or more reaction parameters. A systematic optimization is recommended.

    • Solvent: The polarity of the solvent can significantly impact the reaction.[9] While polar aprotic solvents like DMF, DMAc, or NMP are common, greener solvents like 2-MeTHF and t-amyl alcohol have also proven effective in certain Suzuki-Miyaura couplings.[12] In some cases, coordinating solvents can promote the reaction by stabilizing nickel radical intermediates.[10][13]

    • Base: The choice and strength of the base are crucial. Common inorganic bases include K₃PO₄, K₂CO₃, and Cs₂CO₃. Organic bases like DBU are also used. The base not only facilitates the transmetalation step but can also influence the catalyst stability and activity. In some Suzuki-Miyaura couplings, a weak amine base with water as a co-solvent has been shown to be effective.[14]

    • Temperature: Reaction temperature affects reaction rates, catalyst stability, and selectivity. While some reactions require elevated temperatures, others can proceed at room temperature, particularly with highly active catalysts.[15][16]

    • Additives: Additives like salts (e.g., MgCl₂, KI) can play a crucial role by stabilizing nickel intermediates or modulating ligand redox activity.[10][13]

Data Presentation: Comparison of Reaction Conditions

The following tables summarize quantitative data for different nickel-catalyzed cross-coupling reactions to aid in the selection of starting conditions.

Table 1: Nickel Precatalyst Comparison in Suzuki-Miyaura Coupling

Precatalyst	Ligand	Base	Solvent	Temp (°C)	Yield (%)	Reference
[(dppf)Ni(o-tolyl)Cl]	dppf	K₃PO₄	Dioxane/H₂O	25	95	[4]
NiCl₂(PCy₃)₂	PCy₃	K₃PO₄	Toluene	80	85	[14]
Ni(COD)₂	PAd-DalPhos	NaOtBu	Toluene	100	92	[4]

Table 2: Solvent Effects in Nickel-Catalyzed Suzuki-Miyaura Coupling of 4-chlorotoluene (B122035) with Phenylboronic Acid

Solvent	Yield (%)
Toluene	>99
Acetone	>99
Ethyl Acetate	>99
n-BuOH	<10
t-Amyl Alcohol	>99
2-Me-THF	>99
Dioxane	>99

Data adapted from reference[12]. Conditions: NiCl₂(dme) (5 mol %), PCy₃ (10 mol %), K₃PO₄ (2.0 equiv), 100 °C, 18 h.

Experimental Protocols

General Procedure for Nickel-Catalyzed Suzuki-Miyaura Coupling:

• Reaction Setup: To an oven-dried vial equipped with a magnetic stir bar, add the aryl halide (1.0 mmol), boronic acid (1.2 mmol), and base (e.g., K₃PO₄, 2.0 mmol).

• Inert Atmosphere: The vial is evacuated and backfilled with an inert gas (e.g., argon or nitrogen) three times.

• Addition of Catalyst and Ligand: Under the inert atmosphere, add the nickel precatalyst (e.g., NiCl₂(dme), 1-5 mol %) and the ligand (e.g., a phosphine ligand, 2-10 mol %).

• Solvent Addition: Add the degassed solvent (e.g., dioxane/water mixture) via syringe.

• Reaction: The reaction mixture is stirred at the desired temperature for the specified time.

• Work-up: Upon completion, the reaction is cooled to room temperature, diluted with an organic solvent (e.g., ethyl acetate), and washed with water and brine. The organic layer is dried over anhydrous sodium sulfate, filtered, and concentrated under reduced pressure.

• Purification: The crude product is purified by column chromatography on silica (B1680970) gel.

Visualizations

Below are diagrams illustrating key concepts and workflows in optimizing nickel-catalyzed cross-coupling reactions.

Caption: A troubleshooting workflow for low conversion issues.

Caption: Key parameters influencing nickel-catalyzed reactions.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. Well-defined nickel and palladium precatalysts for cross-coupling - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. chemrxiv.org [chemrxiv.org]
• 7. researchgate.net [researchgate.net]
• 8. dalspace.library.dal.ca [dalspace.library.dal.ca]
• 9. Mechanisms of Nickel-Catalyzed Coupling Reactions and Applications in Alkene Functionalization - PMC [pmc.ncbi.nlm.nih.gov]
• 10. pubs.acs.org [pubs.acs.org]
• 11. pubs.acs.org [pubs.acs.org]
• 12. Nickel-Catalyzed Suzuki–Miyaura Couplings in Green Solvents - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Nickel-Catalyzed Radical Mechanisms: Informing Cross-Coupling for Synthesizing Non-Canonical Biomolecules - PMC [pmc.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]
• 15. researchgate.net [researchgate.net]
• 16. pubs.acs.org [pubs.acs.org]

Method for removing cobalt impurities from nickel chloride hexahydrate

This technical support center provides researchers, scientists, and drug development professionals with detailed troubleshooting guides and frequently asked questions (FAQs) for the removal of cobalt impurities from nickel chloride hexahydrate.

Frequently Asked Questions (FAQs)

1. What are the most common methods for removing cobalt from nickel chloride hexahydrate?

The most prevalent and effective methods for removing cobalt impurities from nickel chloride solutions are:

• Selective Precipitation: This technique involves the addition of specific reagents to selectively precipitate either the cobalt or the nickel, leaving the other in solution. A common method involves repeated precipitation of nickel chloride dihydrate from a saturated aqueous solution mixed with acetone (B3395972) by introducing hydrogen chloride gas.[1]

• Solvent Extraction: This method utilizes an organic solvent containing an extractant that selectively complexes with the cobalt ions, transferring them from the aqueous nickel chloride solution to the organic phase.[2][3]

• Ion Exchange Chromatography: This technique employs a resin that selectively adsorbs cobalt ions from the nickel chloride solution. The separation is often based on the formation of stable anionic chloro-complexes of cobalt, which are retained by an anion exchange resin, while nickel ions pass through.[2][4]

2. Which method offers the highest purity of nickel chloride hexahydrate?

Repeated selective precipitation is a highly effective method for achieving very high purity. With four successive precipitations, the cobalt content in nickel chloride can be reduced from 2,400 ppm to undetectable levels.[1] The purity achievable with solvent extraction and ion exchange depends on the specific conditions and the number of separation stages.

3. What are the main advantages and disadvantages of each method?

Method	Advantages	Disadvantages
Selective Precipitation	Capable of achieving very high purity.[1]	Can be labor-intensive due to multiple precipitation steps; involves the use of corrosive HCl gas.
Solvent Extraction	Highly selective and can be operated continuously.[2][3]	Can be complex to optimize; may face issues like emulsification and phase separation; involves the use of organic solvents.[2]
Ion Exchange	Relatively clean and easy to control process.[2]	Resin capacity can be a limitation for large-scale purification; other metal ions that form chloro-complexes can interfere.[2]

4. How can I determine the concentration of cobalt impurity in my nickel chloride sample?

Several analytical techniques can be used to determine the concentration of cobalt. A common method is spectrophotometry, where cobalt forms a colored complex with a specific reagent, and the absorbance of the solution is measured. For instance, cobalt can be titrated with ferricyanide (B76249) in an ammonia-ammonium chloride solution to determine its concentration.[1]

Troubleshooting Guides

Selective Precipitation

Issue	Possible Cause(s)	Recommended Solution(s)
Incomplete precipitation of nickel chloride.	The solution is not fully saturated. The temperature is too high, increasing solubility. Insufficient HCl gas has been passed through the solution.	Ensure the initial nickel chloride solution is saturated. Perform the precipitation at a lower temperature, but just below the boiling point of acetone for better crystal formation.[1] Continue passing HCl gas until no more precipitate forms.
Co-precipitation of cobalt.	The concentration of cobalt is very high. The precipitation is carried out too quickly.	For high initial cobalt concentrations, multiple precipitation steps are necessary.[1] Control the rate of HCl gas addition to allow for selective precipitation.
The nickel chloride precipitate is difficult to filter.	The precipitate consists of a mixture of hydrates forming large, moist aggregates.[1]	Performing the precipitation at a slightly elevated temperature (just below the boiling point of acetone) can yield a fine crystalline form that is easier to filter and wash.[1]

Solvent Extraction

Issue	Possible Cause(s)	Recommended Solution(s)
Formation of a stable emulsion during extraction.	High concentration of suspended solids in the aqueous feed. Incompatible diluent or extractant concentration. High agitation speed.	Filter the aqueous feed solution before extraction. Optimize the diluent and extractant concentrations. Reduce the mixing speed or use a different mixer design.
Poor phase separation.	Similar densities of the aqueous and organic phases. Presence of surfactants or other interfering substances.	Adjust the composition of the organic phase to alter its density. Purify the initial nickel chloride solution to remove interfering substances.
Low cobalt extraction efficiency.	Incorrect pH of the aqueous phase. Insufficient extractant concentration. Low contact time.	Adjust the pH to the optimal range for the chosen extractant (e.g., pH 4-5 for some synergistic systems).[3] Increase the extractant concentration or the organic-to-aqueous phase ratio. Increase the mixing time to ensure equilibrium is reached.
Co-extraction of nickel.	High extractant concentration. pH is outside the optimal range for selective cobalt extraction.	Optimize the extractant concentration to maximize cobalt extraction while minimizing nickel co-extraction. Carefully control the pH of the aqueous phase.

Ion Exchange Chromatography

Issue	Possible Cause(s)	Recommended Solution(s)
Low cobalt retention on the resin.	Insufficient chloride ion concentration to form the CoCl₄²⁻ complex.[2] The flow rate is too high. The resin is not properly conditioned.	Increase the hydrochloric acid concentration in the feed solution to promote the formation of the anionic cobalt complex.[2] Reduce the flow rate to allow for sufficient residence time. Ensure the resin is properly equilibrated with the appropriate buffer before loading the sample.
Elution of cobalt is incomplete.	The eluent is not strong enough to displace the cobalt complex. The flow rate of the eluent is too high.	Use a more concentrated eluent or a different eluent composition. A common eluent is 2M ammonium (B1175870) chloride in dilute ammonia (B1221849) solution.[4] Decrease the elution flow rate.
Co-elution of other metal impurities.	Other metals in the sample (e.g., iron, copper, zinc) also form anionic chloro-complexes.[2]	Pre-treat the sample to remove interfering ions before ion exchange chromatography.

Experimental Protocols

Selective Precipitation of Nickel Chloride Dihydrate

This protocol is based on the method described for preparing high-purity nickel chloride.[1]

Materials:

• Nickel chloride hexahydrate (impure)

• Acetone

• Concentrated hydrochloric acid (or hydrogen chloride gas)

• Beaker

• Suction filter

• Washing bottle

Procedure:

• Prepare a nearly saturated aqueous solution of the impure nickel chloride hexahydrate.

• For every 100 mL of the saturated nickel chloride solution, add 200 mL of acetone.

• Cool the mixture in an ice bath.

• Slowly bubble hydrogen chloride gas through the solution, or carefully add concentrated hydrochloric acid while stirring, until precipitation of nickel chloride dihydrate is complete. Performing this step at a temperature just below the boiling point of acetone can yield a more easily filterable precipitate.[1]

• Decant the supernatant liquid.

• Collect the precipitated nickel salt on a suction filter and wash it with acetone.

• For higher purity, redissolve the precipitate in water and repeat the precipitation process (steps 2-6). Four successive precipitations have been shown to reduce cobalt levels to below detection limits.[1]

Solvent Extraction of Cobalt using a Tertiary Amine

This protocol provides a general guideline for the solvent extraction of cobalt from a nickel chloride solution using a tertiary amine like Alamine 336.

Materials:

• Aqueous solution of nickel chloride hexahydrate containing cobalt impurity

• Tertiary amine extractant (e.g., Alamine 336)

• Organic diluent (e.g., kerosene)

• Stripping solution (e.g., dilute HCl or water)

• Separatory funnel

• pH meter

Procedure:

• Organic Phase Preparation: Prepare the organic phase by dissolving the desired concentration of the tertiary amine extractant in the organic diluent.

• Extraction: a. Place a known volume of the aqueous nickel chloride solution and the prepared organic phase in a separatory funnel (a typical starting point is a 1:1 phase ratio). b. Shake the funnel vigorously for a sufficient time (e.g., 5-15 minutes) to allow for the transfer of the cobalt complex to the organic phase. c. Allow the phases to separate completely. d. Drain the aqueous phase (raffinate), now depleted of cobalt.

• Stripping: a. Transfer the cobalt-loaded organic phase to a clean separatory funnel. b. Add a suitable stripping solution (e.g., water or dilute HCl) to the funnel. c. Shake the funnel to transfer the cobalt back to the aqueous phase. d. Allow the phases to separate and collect the aqueous stripping solution containing the purified cobalt.

• Analysis: Analyze the raffinate and the initial solution to determine the efficiency of cobalt removal.

Ion Exchange Chromatography for Cobalt Removal

This protocol outlines the separation of cobalt from nickel chloride solution using an anion exchange resin.

Materials:

• Anion exchange resin

• Chromatography column

• Aqueous solution of nickel chloride hexahydrate containing cobalt impurity in concentrated HCl

• Eluent (e.g., 2M ammonium chloride in dilute ammonia solution[4])

• Conditioning and regeneration solutions (as per resin manufacturer's instructions)

Procedure:

• Resin Preparation and Packing: a. Swell and condition the anion exchange resin according to the manufacturer's instructions. b. Pack the resin into a chromatography column to form a uniform bed.

• Column Equilibration: Equilibrate the column by passing a solution with the same HCl concentration as the sample through the resin until the pH and conductivity of the effluent are stable.

• Sample Loading: Carefully load the nickel chloride solution (in concentrated HCl) onto the top of the resin bed. The cobalt will bind to the resin as the [CoCl₄]²⁻ complex, while the nickel ions will pass through.

• Elution of Nickel: Continue to pass the high-concentration HCl solution through the column to wash out all the nickel ions. Collect the effluent containing the purified nickel chloride.

• Elution of Cobalt: Elute the bound cobalt from the resin by passing the eluent solution (e.g., 2M ammonium chloride in dilute ammonia[4]) through the column. This will displace the cobalt complexes from the resin.

• Resin Regeneration: Regenerate the resin according to the manufacturer's protocol for reuse.

Data Presentation

Table 1: Efficiency of Cobalt Removal by Repeated Precipitation [1]

Precipitation Step	Cobalt Concentration (ppm)
Initial Material	2400
First Precipitation	130
Second Precipitation	6.4
Third Precipitation	~0.2-0.3
Fourth Precipitation	Not Detected

Visualizations

Caption: Workflow for the purification of nickel chloride hexahydrate by selective precipitation.

Caption: General workflow for cobalt removal from nickel chloride solution using solvent extraction.

Caption: Principle of cobalt separation from nickel by anion exchange chromatography.

References

• 1. nvlpubs.nist.gov [nvlpubs.nist.gov]
• 2. scispace.com [scispace.com]
• 3. teck.com [teck.com]
• 4. saimm.co.za [saimm.co.za]

Technical Support Center: Handling the Hygroscopic Nature of NiCl₂(s)·6H₂O

This technical support center provides researchers, scientists, and drug development professionals with a comprehensive guide to handling the hygroscopic and deliquescent properties of nickel(II) chloride hexahydrate (NiCl₂·6H₂O) in experimental settings.

Frequently Asked Questions (FAQs)

Q1: What does it mean that NiCl₂·6H₂O is hygroscopic and deliquescent?

A1: The term hygroscopic means that NiCl₂·6H₂O readily attracts and absorbs moisture from the surrounding atmosphere.[1][2] Deliquescence is a more extreme form of this, where the substance will absorb enough atmospheric moisture to dissolve and form a solution.[3][4] This can affect the accuracy of measurements and the outcome of chemical reactions.

Q2: How should I store NiCl₂·6H₂O to minimize moisture absorption?

A2: To minimize moisture absorption, NiCl₂·6H₂O should be stored in a cool, dry place inside a tightly sealed, airtight container.[1] For highly sensitive experiments, storage in a desiccator with a suitable drying agent or in a glove box with an inert atmosphere is recommended.[5][6]

Q3: Can I use NiCl₂·6H₂O directly from the bottle for any experiment?

A3: For many applications, such as preparing aqueous solutions where the exact water content is accounted for in molar mass calculations, it can be used directly.[1][7] However, for reactions requiring anhydrous (water-free) conditions, the hydrated form is unsuitable and will need to be dehydrated first.[3][8]

Q4: What are the safety precautions for handling NiCl₂·6H₂O?

A4: Nickel(II) chloride and its hydrates are considered toxic and potentially carcinogenic with prolonged inhalation exposure.[3][4] Always handle this chemical in a well-ventilated area or a fume hood, wearing appropriate personal protective equipment (PPE), including gloves, safety goggles, and a lab coat.[7]

Troubleshooting Guide

Issue	Probable Cause	Solution
Difficulty obtaining a stable weight reading on the analytical balance.	The compound is rapidly absorbing atmospheric moisture, causing the mass to continuously increase.[9]	1. Work quickly to minimize the exposure time of the compound to the air.[1] 2. Use a weighing boat or vial with a lid, and only uncap it briefly to add or remove the substance. 3. If possible, perform the weighing inside a glove box with a controlled, low-humidity atmosphere.[5][6] 4. Alternatively, place a container of desiccant inside the balance chamber to reduce local humidity.[5]
The NiCl₂·6H₂O has clumped together or appears wet.	The compound has absorbed a significant amount of moisture from the air due to improper storage or prolonged exposure.[1]	1. For non-anhydrous applications, you may still be able to use the material, but the water content will be higher than the formula suggests, leading to inaccurate concentrations if not accounted for. 2. For anhydrous applications, the material must be dehydrated. See the protocol for "Preparation of Anhydrous NiCl₂" below. 3. If the integrity of the sample is critical, it is best to use a fresh, unopened container of the reagent.
An anhydrous reaction is failing or giving low yields.	The use of NiCl₂·6H₂O instead of anhydrous NiCl₂ introduces water, which can interfere with or quench the reaction.[8]	1. Ensure that you are using the anhydrous form of NiCl₂ for moisture-sensitive reactions. 2. If you only have the hydrated form, you must dehydrate it prior to use. Refer to the "Preparation of Anhydrous NiCl₂" protocol.
A prepared standard solution of NiCl₂ has a lower than expected concentration.	This can be due to weighing errors caused by moisture absorption. If the compound absorbs water before weighing, the actual mass of NiCl₂·6H₂O will be less than the measured mass.	1. Review your weighing procedure to minimize exposure to air. 2. Prepare a new solution using a fresh sample of NiCl₂·6H₂O and improved weighing technique. 3. If possible, standardize the solution against a known primary standard to determine its exact concentration.
A precipitate forms in a freshly prepared NiCl₂ solution.	This may be due to the hydrolysis of the nickel salt, especially if the solution is not slightly acidic.[10]	1. Add a small amount of dilute hydrochloric acid (HCl) to the solution to lower the pH and redissolve the precipitate.[10]

Quantitative Data on Hygroscopicity

Relative Humidity (RH)	Expected Observation for NiCl₂·6H₂O	Implication for Experiments
Low (< 40%)	The compound should remain a free-flowing crystalline solid.	Ideal conditions for handling and weighing.
Moderate (40-60%)	The compound will begin to absorb atmospheric moisture, potentially leading to clumping over time.	Rapid handling is necessary to ensure accurate weighing.
High (> 60%)	Significant moisture uptake will occur, leading to visible clumping and eventually deliquescence (dissolving in the absorbed water).	Handling on an open bench is highly problematic. Use of a glove box or other controlled environment is strongly recommended.[5][6]

Experimental Protocols

Protocol 1: Preparation of a Standard Aqueous Solution of NiCl₂ (e.g., 0.1 M)

• Calculation: Determine the required mass of NiCl₂·6H₂O. The molar mass of NiCl₂·6H₂O is approximately 237.69 g/mol .[12] For 1 liter of a 0.1 M solution, you would need 23.769 g.

• Weighing:

  • Tare a clean, dry weighing boat on an analytical balance.

  • Quickly weigh the calculated mass of NiCl₂·6H₂O. Minimize the time the container is open to the atmosphere.

• Dissolution:

  • Transfer the weighed solid to a beaker containing approximately 800 mL of deionized water.

  • Use a wash bottle with deionized water to rinse any remaining solid from the weighing boat into the beaker.

  • Stir the solution with a magnetic stirrer until all the solid has dissolved.

• Final Volume Adjustment:

  • Carefully transfer the solution to a 1 L volumetric flask.

  • Rinse the beaker with a small amount of deionized water and add the rinsing to the volumetric flask. Repeat this step two more times.

  • Add deionized water to the flask until the bottom of the meniscus reaches the calibration mark.

  • Stopper the flask and invert it several times to ensure the solution is homogeneous.

Protocol 2: Preparation of Anhydrous NiCl₂ from NiCl₂·6H₂O

Caution: This procedure should be performed in a fume hood due to the use of hazardous reagents.

• Method A: Heating under an HCl Stream

  • Place the NiCl₂·6H₂O in a suitable flask or tube that can be heated.

  • Heat the solid gently while passing a slow stream of dry hydrogen chloride (HCl) gas over it.

  • The color of the solid will change from green to yellow as it dehydrates.

  • Once the color change is complete and no more water is evolved, cool the anhydrous NiCl₂ under the HCl stream before transferring it to a dry, airtight container, preferably inside a glove box.

• Method B: Reaction with Thionyl Chloride (SOCl₂)

  • This method should only be performed by personnel experienced with handling reactive and corrosive reagents.

  • In a fume hood, add NiCl₂·6H₂O to an excess of thionyl chloride.

  • Gently reflux the mixture. The thionyl chloride will react with the water of hydration.

  • After the reaction is complete (cessation of gas evolution), the excess thionyl chloride can be removed by distillation.

  • The resulting yellow, anhydrous NiCl₂ should be handled and stored under anhydrous conditions.

Visualizations

Caption: Decision workflow for handling NiCl₂·6H₂O based on experimental requirements.

Caption: Troubleshooting logic for experiments involving NiCl₂·6H₂O.

References

• 1. Preparation of NiCl2 solution [periodni.com]
• 2. Solved To this point, the dehydration of NiCl2·6H2O was | Chegg.com [chegg.com]
• 3. data.epo.org [data.epo.org]
• 4. Thermodynamic Modeling of Poorly Complexing Metals in Concentrated Electrolyte Solutions: An X-Ray Absorption and UV-Vis Spectroscopic Study of Ni(II) in the NiCl2-MgCl2-H2O System - PMC [pmc.ncbi.nlm.nih.gov]
• 5. How to weigh a higroscopic substance - Chromatography Forum [chromforum.org]
• 6. How to Handle Hygroscopic Reference Standards? - Chromatography Forum [chromforum.org]
• 7. homework.study.com [homework.study.com]
• 8. researchgate.net [researchgate.net]
• 9. youtube.com [youtube.com]
• 10. Sciencemadness Discussion Board - Hydrolysis of nickel chloride - Powered by XMB 1.9.11 [sciencemadness.org]
• 11. Effect of temperature on the deliquescence properties of food ingredients and blends - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. youtube.com [youtube.com]

Preventing side reactions during the thermal dehydration of nickel chloride hexahydrate

This technical support center provides troubleshooting guidance and frequently asked questions for researchers, scientists, and drug development professionals working with the thermal dehydration of nickel chloride hexahydrate (NiCl₂·6H₂O). Our goal is to help you prevent unwanted side reactions and obtain pure anhydrous nickel chloride (NiCl₂).

Frequently Asked Questions (FAQs)

Q1: What is the primary challenge when dehydrating nickel chloride hexahydrate?

A1: The main challenge during the thermal dehydration of nickel chloride hexahydrate is the prevention of hydrolysis. Simply heating the hydrated salt in the presence of air and the released water vapor can lead to the formation of nickel hydroxychloride (Ni(OH)Cl) or nickel oxide (NiO), resulting in an impure final product.[1]

Q2: Why does my green NiCl₂·6H₂O turn into a yellow, and then potentially a brown or black powder upon heating?

A2: The initial color change from green (hexahydrate) to yellow is expected as it forms the anhydrous NiCl₂.[2][3][4] However, if heating is continued at higher temperatures in the presence of moisture, side reactions like hydrolysis and dehydrochlorination can occur, leading to the formation of brownish or blackish impurities such as nickel oxide.[1][5]

Q3: At what temperatures does NiCl₂·6H₂O lose its water molecules?

A3: The dehydration of nickel chloride hexahydrate occurs in multiple steps. While the exact temperatures can vary based on the heating rate and atmosphere, thermogravimetric analysis (TGA) generally shows a multi-step process. For instance, the dihydrate (NiCl₂·2H₂O) can be formed by heating the hexahydrate between 66 and 133 °C.[2][3][4] Complete dehydration to the anhydrous form typically occurs at higher temperatures, but this is also when the risk of side reactions increases.[6][7]

Q4: How can I prevent the formation of nickel oxide or hydroxychloride during dehydration?

A4: To suppress hydrolysis and obtain pure anhydrous NiCl₂, the dehydration should be performed in a moisture-free environment and under conditions that shift the reaction equilibrium away from the formation of oxides. Two common and effective methods are:

• Heating the hydrated salt in a stream of dry hydrogen chloride (HCl) gas.[2][3][4][8]

• Refluxing the hydrated salt in thionyl chloride (SOCl₂).[2][3][4][9]

Troubleshooting Guide

Issue	Observation	Probable Cause	Recommended Solution
Product Impurity	The final product is a brown or black powder instead of a yellow powder.	Hydrolysis has occurred, leading to the formation of nickel oxide (NiO).[1][5]	Re-evaluate your dehydration method. Ensure a completely inert and dry atmosphere. Use one of the recommended protocols involving an HCl stream or thionyl chloride.
Incomplete Dehydration	The final product is greenish-yellow or still partially green.	The dehydration was not carried out at a sufficiently high temperature or for a long enough duration.	Increase the final temperature or extend the heating time. Refer to the dehydration temperature data in the table below. Be mindful that higher temperatures increase the risk of side reactions if not performed under the correct atmospheric conditions.
Low Yield	The mass of the final anhydrous product is significantly lower than theoretically expected.	This could be due to physical loss of the sample during handling or the formation and subsequent loss of volatile byproducts from side reactions.	Ensure your experimental setup is well-sealed to prevent sample loss. By preventing side reactions, you also prevent the loss of material as volatile compounds.
Unexpected Reaction with Subsequent Reagents	The anhydrous NiCl₂ is unreactive in subsequent synthetic steps (e.g., Grignard reactions).	Heating at excessively high temperatures (above 240°C for extended periods) can reduce the reactivity of the anhydrous NiCl₂.[10] The presence of impurities from side reactions can also interfere with subsequent reactions.	Carefully control the heating temperature and duration. Ensure the purity of your anhydrous NiCl₂ by using a proper dehydration protocol.

Data Presentation

Table 1: Dehydration Steps of NiCl₂·6H₂O from Thermogravimetric Analysis (TGA)

Dehydration Step	Temperature Range (°C)	Water Molecules Lost	Resulting Product
Step 1	66 - 133 °C	4	NiCl₂·2H₂O[2][3]
Step 2	> 133 °C	2	Anhydrous NiCl₂[2][10]
Decomposition	> 400 °C (in air/moisture)	-	NiO and other byproducts

Note: The temperature ranges are approximate and can be influenced by factors such as heating rate and atmospheric conditions.

Experimental Protocols

Protocol 1: Dehydration Using a Stream of Dry HCl Gas

This method is highly effective for producing pure, anhydrous NiCl₂.

• Setup: Place the NiCl₂·6H₂O in a suitable reaction tube (e.g., a quartz tube) inside a tube furnace. The setup should allow for a continuous flow of gas over the sample. The outlet should be connected to a bubbler or a trap to neutralize excess HCl gas.

• Gas Flow: Start a slow, steady flow of dry nitrogen or argon gas through the tube to purge the system of air and moisture.

• Heating Program:

  • Gradually heat the sample to 100-120 °C under the inert gas flow and hold for 1-2 hours to remove the bulk of the water.

  • Switch the gas flow from inert gas to dry HCl gas.

  • Slowly increase the temperature to around 200-250 °C.

  • Hold at this temperature for 2-4 hours, or until the color of the salt has completely changed from green to a uniform yellow.

• Cooling and Storage:

  • Cool the furnace to room temperature under the flow of dry HCl gas.

  • Once at room temperature, switch the gas flow back to a dry inert gas to purge the system of residual HCl.

  • The resulting anhydrous NiCl₂ should be handled and stored in a desiccator or glovebox to prevent rehydration.

Protocol 2: Dehydration Using Thionyl Chloride (SOCl₂)

This method is also very effective but requires careful handling of the corrosive and reactive thionyl chloride. This procedure should be performed in a well-ventilated fume hood.

• Setup: Place the NiCl₂·6H₂O in a round-bottom flask equipped with a reflux condenser. The top of the condenser should be fitted with a drying tube or connected to a gas outlet leading to a trap for SO₂ and HCl vapors.

• Reaction:

  • Add an excess of thionyl chloride to the flask, enough to fully suspend the hydrated salt.

  • Gently heat the mixture to reflux. The water of hydration will react with thionyl chloride to produce sulfur dioxide (SO₂) and hydrogen chloride (HCl) gas, which will be vented through the trap.

  • Continue refluxing until the evolution of gas ceases and the solid has turned from green to yellow. This may take several hours.

• Isolation and Storage:

  • Allow the mixture to cool to room temperature.

  • Carefully remove the excess thionyl chloride by distillation under reduced pressure.

  • The remaining yellow solid is anhydrous NiCl₂.

  • Dry the solid under high vacuum to remove any residual SOCl₂.

  • Store the anhydrous product in a desiccator or glovebox.

Visualizations

Caption: Workflow of Thermal Dehydration of NiCl₂·6H₂O.

Caption: Logic for Preventing Hydrolysis Side Reactions.

References

• 1. researchgate.net [researchgate.net]
• 2. Nickel(II) chloride - Wikipedia [en.wikipedia.org]
• 3. NICKEL CHLORIDE - Ataman Kimya [atamanchemicals.com]
• 4. Nickel(II) chloride hexahydrate, 99.0+%, 7791-20-0 [chemkits.eu]
• 5. scite.ai [scite.ai]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. Chlorine - Wikipedia [en.wikipedia.org]
• 9. Reddit - The heart of the internet [reddit.com]
• 10. EP1604954A1 - Process for the production of anhydrous nickel chloride - Google Patents [patents.google.com]

Improving the yield of Suzuki coupling using NiCl2·6H2O catalyst

This technical support center provides troubleshooting guidance and answers to frequently asked questions for researchers, scientists, and drug development professionals utilizing nickel(II) chloride hexahydrate (NiCl2·6H2O) as a catalyst in Suzuki-Miyaura cross-coupling reactions.

Frequently Asked Questions (FAQs)

Q1: Why should I consider using a NiCl2·6H2O-based catalyst system instead of a traditional palladium catalyst? A1: Nickel-based catalysts, prepared from precursors like NiCl2·6H2O, offer a cost-effective and more earth-abundant alternative to palladium catalysts.[1][2] They have shown high reactivity, particularly for coupling challenging substrates like aryl chlorides, which can be less reactive with some palladium systems.[3][4][5]

Q2: What is the active catalytic species, and how is it formed from NiCl2·6H2O? A2: The active catalyst in the Suzuki-Miyaura coupling is a Ni(0) species.[3] When using a Ni(II) precatalyst like NiCl2·6H2O, it must first be reduced in situ to the active Ni(0) state to initiate the catalytic cycle.[3][6] This reduction can be facilitated by ligands, bases, or other reagents in the reaction mixture.

Q3: What types of ligands are typically used with NiCl2·6H2O for Suzuki coupling? A3: A variety of ligands can be used to form the active catalyst complex with nickel. Common choices include phosphine (B1218219) ligands (e.g., triphenylphosphine (B44618) (PPh3), tricyclohexylphosphine (B42057) (PCy3)) and N-heterocyclic carbenes (NHCs).[3][6][7] The choice of ligand is crucial as it influences catalyst stability, activity, and substrate scope.[8]

Q4: What is the fundamental role of the base in a Ni-catalyzed Suzuki coupling? A4: The base plays a critical role in the transmetalation step of the catalytic cycle.[9][10] It activates the organoboron species (boronic acid or ester) to form a more nucleophilic boronate, which then transfers its organic group to the nickel center.[8] Common bases include potassium phosphate (B84403) (K3PO4), potassium carbonate (K2CO3), and various alkoxides.[7][11]

Q5: Can this catalytic system be used for heteroaryl compounds? A5: Yes, Ni-catalyzed Suzuki couplings are effective for synthesizing biaryls containing heterocyclic rings.[7] However, nitrogen-containing heterocycles like pyridines can sometimes be challenging due to their ability to coordinate with the nickel center.[2] In such cases, specific additives or modified protocols may be required to achieve good yields.[3]

Troubleshooting Guide

This guide addresses common problems encountered during experiments, providing potential causes and actionable solutions.

Problem: Low or No Product Yield

Q: My reaction shows low conversion or no product formation. What are the first things I should check? A: When troubleshooting low yield, a systematic approach is essential. Start by verifying the quality of your reagents and the integrity of your reaction setup before moving on to optimizing conditions.[12]

Possible Cause 1: Catalyst Inactivity or Degradation The active Ni(0) catalyst can be sensitive to air and moisture, leading to deactivation.[13] Furthermore, the in situ reduction of the Ni(II) precatalyst may be inefficient.[12]

• Solution:

  • Ensure all reagents, especially the NiCl2·6H2O and any ligands, are fresh and have been stored correctly.

  • Maintain a strict inert atmosphere (Nitrogen or Argon) throughout the entire setup and reaction time to prevent oxygen from deactivating the catalyst.[5][11]

  • Degas all solvents and aqueous solutions thoroughly before use.[11][12]

Possible Cause 2: Poor Reagent Quality or Stability The stability of the boronic acid is a very common reason for low yields in Suzuki couplings.[12] Boronic acids can undergo protodeboronation (hydrolysis back to the arene) or form unreactive cyclic boroxine (B1236090) anhydrides.[12]

• Solution:

  • Check the purity of your boronic acid and aryl halide by NMR or another suitable analytical method.

  • To improve stability, consider using more robust boronic esters, such as pinacol (B44631) (BPin) or MIDA esters.[12]

  • Use anhydrous solvents to minimize the risk of protodeboronation.[14]

Possible Cause 3: Suboptimal Reaction Conditions The interplay between the base, solvent, and temperature is critical for success. An incorrect combination can lead to poor solubility, slow reaction rates, or catalyst deactivation.[3][15]

• Solution:

  • Screen different bases. The solubility and strength of the base can have a profound effect on the reaction outcome. Potassium phosphate (K3PO4) is often a good starting point.[3][7]

  • Screen different solvents. Ethereal solvents like 1,4-dioxane, 2-Me-THF, or THF are commonly effective.[3][7] The use of "green" solvents like 2-Me-THF and t-amyl alcohol has also been reported to give excellent yields.[7]

  • Optimize the reaction temperature. While some Ni-catalyzed systems work at room temperature, others require mild heating (e.g., 60-100 °C) to achieve good conversion.[3][7]

Problem: Significant Formation of Side Products

Q: My reaction works, but I am isolating significant amounts of impurities. What are the likely side reactions and how can I prevent them? A: The most common side products in Suzuki couplings are from homocoupling of the boronic acid and dehalogenation of the aryl halide.[12][14]

Possible Cause 1: Homocoupling of Boronic Acid This side reaction forms a biaryl product derived from two molecules of the boronic acid. It is often promoted by the presence of oxygen, which can interfere with the catalytic cycle.[12][14]

• Solution:

  • Ensure the reaction mixture is rigorously degassed to remove all traces of oxygen.[12]

  • Use the correct stoichiometry; a large excess of the boronic acid can sometimes favor homocoupling.

  • Proper catalyst selection and reaction conditions can also minimize this pathway.

Possible Cause 2: Dehalogenation of Aryl Halide In this process, the halide on the starting material is replaced by a hydrogen atom, leading to an arene byproduct.[12] This can be exacerbated by harsh reaction conditions.[12]

• Solution:

  • Employ milder reaction conditions, such as a weaker base or a lower temperature.[12]

  • Screen different solvent and ligand combinations to find a system that favors the desired cross-coupling pathway over dehalogenation.[14]

Data Presentation

Table 1: Example Reaction Conditions for Ni-Catalyzed Suzuki Coupling

Aryl Halide	Boronic Acid	Catalyst System	Base	Solvent	Temp. (°C)	Time (h)	Yield (%)	Ref.
Chlorobenzene	4-Methoxyphenylboronic acid	Ni(IPr)--INVALID-LINK--Cl (1 mol%)	K3PO4	1,4-Dioxane	RT	48	95	[3]
Aryl Sulfamate	Phenylboronic acid	NiCl2(PCy3)2 (5 mol%)	K3PO4	2-Me-THF	100	12	93	[7]
3-Bromofuran	Phenylboronic acid	NiCl2(PCy3)2 (5 mol%)	K3PO4	t-Amyl Alcohol	100	12	85	[7]
Aryl Bromide	Phenylboronic acid	NiCl2·6H2O / PPh3	K3PO4	Toluene (B28343)	80	-	-	[6]

Note: This table presents a selection of reported conditions. Optimal conditions will vary depending on the specific substrates used.

Experimental Protocols

Protocol 1: In Situ Preparation of NiCl2(PPh3)2 Catalyst

This protocol describes the preparation of a common nickel-phosphine precatalyst from NiCl2·6H2O.[6]

• Preparation: Place NiCl2·6H2O (0.5 g) and 7 mL of ethanol (B145695) into a 20 mL vial equipped with a stir bar.

• Degassing: Seal the vial and degas the green solution with a stream of nitrogen or argon for 15 minutes.[6]

• Ligand Addition: Quickly add triphenylphosphine (PPh3, 1.2 g, ~2 equivalents) to the vial and seal it again.

• Heating: Stir the reaction mixture in a pre-heated 80 °C water bath for one hour. A color change should be observed as the complex forms.[6]

• Isolation: Allow the mixture to cool to room temperature and then place it in an ice-water bath for ten minutes to maximize precipitation.

• Filtration: Collect the solid product by vacuum filtration. Wash the solids with small portions of cold ethanol and then ether.[6]

• Drying: Dry the resulting catalyst under vacuum for several minutes before weighing and storing under an inert atmosphere.[6]

Protocol 2: General Procedure for Ni-Catalyzed Suzuki Coupling

This protocol is a general starting point for the cross-coupling reaction.[6]

• Reaction Setup: In a glovebox or under a positive flow of inert gas, add the aryl halide (e.g., 4 mmol), phenylboronic acid (e.g., 0.5 g), the prepared NiCl2(PPh3)2 catalyst (e.g., 0.13 g), and crushed potassium phosphate (K3PO4, 1.7 g) to an oven-dried reaction vessel (e.g., 40 mL vial) with a stir bar.[6]

• Solvent Addition: Seal the vial and add 10 mL of degassed toluene (or another suitable solvent) via syringe.[6]

• Reaction: Place the vial in a pre-heated oil bath at the desired temperature (e.g., 80-100 °C) and stir vigorously for the required time (monitor by TLC or LC-MS).

• Workup: After the reaction is complete, cool the mixture to room temperature. Transfer the mixture to a separatory funnel.

• Extraction: Wash the mixture with water (2 x 10 mL) and then with brine (1 x 5 mL).[6] Dry the organic layer over anhydrous sodium sulfate (B86663) or magnesium sulfate, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by column chromatography on silica (B1680970) gel to isolate the desired biaryl compound.[6]

Visualizations

Caption: The catalytic cycle for Suzuki-Miyaura cross-coupling.

Caption: A logical workflow for troubleshooting low-yield reactions.

References

• 1. Suzuki reaction - Wikipedia [en.wikipedia.org]
• 2. researchgate.net [researchgate.net]
• 3. Efficient Nickel Precatalysts for Suzuki‐Miyaura Cross‐Coupling of Aryl Chlorides and Arylboronic Acids Under Mild Conditions - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. quora.com [quora.com]
• 6. groups.chem.cmu.edu [groups.chem.cmu.edu]
• 7. Nickel-Catalyzed Suzuki–Miyaura Couplings in Green Solvents - PMC [pmc.ncbi.nlm.nih.gov]
• 8. ProPhos: A Ligand for Promoting Nickel-Catalyzed Suzuki-Miyaura Coupling Inspired by Mechanistic Insights into Transmetalation - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. chem.libretexts.org [chem.libretexts.org]
• 11. researchgate.net [researchgate.net]
• 12. benchchem.com [benchchem.com]
• 13. pubs.acs.org [pubs.acs.org]
• 14. benchchem.com [benchchem.com]
• 15. researchgate.net [researchgate.net]

Troubleshooting low catalytic activity of nickel chloride hexahydrate

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals utilizing nickel chloride hexahydrate as a catalyst. The following information is designed to help you overcome common experimental challenges and enhance the catalytic activity in your reactions.

Frequently Asked Questions (FAQs)

Q1: What is the active catalytic species when using nickel chloride hexahydrate?

A1: Nickel chloride hexahydrate (NiCl₂·6H₂O) itself is typically a precatalyst. The active catalytic species is often a lower-valent nickel complex, such as Ni(0) or Ni(I), which is generated in situ through reduction.[1] The specific active species and its oxidation state can vary depending on the reaction conditions, including the choice of reductant, ligands, and solvent.[2][3]

Q2: Why is my reaction with nickel chloride hexahydrate sluggish or showing no conversion?

A2: Low catalytic activity can stem from several factors. Common causes include the presence of impurities in reagents or solvents that can poison the catalyst, improper activation of the precatalyst to the active nickel species, or non-optimal reaction conditions such as temperature and solvent.[4] Additionally, the choice of ligands is crucial for stabilizing the active nickel species and facilitating the catalytic cycle.[5][6]

Q3: Is it necessary to use anhydrous conditions with nickel chloride hexahydrate?

A3: While the hexahydrate form contains water, many nickel-catalyzed reactions, particularly cross-coupling reactions, are sensitive to moisture. Water can interfere with the formation of the active catalyst and react with organometallic intermediates. Therefore, using anhydrous solvents and reagents is often recommended to ensure reproducibility and high catalytic activity.[7] Nickel chloride hexahydrate itself is deliquescent, meaning it readily absorbs moisture from the air, which further underscores the need for careful handling.[8][9]

Q4: Can the green color of my nickel chloride hexahydrate indicate its quality?

A4: Nickel chloride hexahydrate should be a green crystalline solid.[10][11] A change in color, for instance, to a yellowish-brown, could indicate dehydration or the presence of impurities.[10] While color can be a preliminary indicator, it is not a definitive measure of purity or catalytic potential. It is always best to use a high-purity grade of the reagent from a reliable supplier.

Q5: How do ligands affect the catalytic activity of nickel chloride?

A5: Ligands play a critical role in nickel catalysis by stabilizing the nickel center, influencing its electronic and steric properties, and modulating its reactivity.[5][6] For example, electron-rich ligands can enhance the rate of oxidative addition, a key step in many catalytic cycles.[12] The choice of ligand can also impact the selectivity of the reaction.[5][13]

Troubleshooting Guides

Issue 1: Low or No Catalytic Activity

If your reaction is not proceeding as expected, a systematic approach to troubleshooting is essential. The following guide provides steps to identify and resolve common issues.

Caption: Troubleshooting workflow for low catalytic activity.

The following table summarizes key experimental parameters and their typical effects on nickel-catalyzed reactions.

Parameter	Common Options	General Effect on Catalytic Activity	Key Considerations
Solvent	Toluene, Dioxane, THF, DMF, Acetonitrile	Can significantly influence reaction rates and selectivity through solvation of intermediates.[14]	Ensure the solvent is anhydrous and deoxygenated. The polarity can affect the stability of charged intermediates.
Temperature	25°C to 120°C	Higher temperatures generally increase reaction rates but can also lead to catalyst decomposition or side reactions.[4]	Optimize for the specific reaction; thermal stability of the catalyst and substrates is crucial.
Reductant	Zn, Mn, NaBH₄, LiAlH₄	Essential for the in situ generation of the active Ni(0) or Ni(I) species from the Ni(II) precursor.[10][15]	The choice of reductant can influence the reaction pathway. Ensure it is freshly obtained or properly stored.
Ligand	Phosphines (e.g., PPh₃, PCy₃), N-Heterocyclic Carbenes (NHCs), Bipyridines	Crucial for stabilizing the active nickel species and modulating its electronic and steric properties.[5][6]	The ligand-to-metal ratio should be optimized. Ligand purity is as important as catalyst purity.
Additives	Lewis acids, salts	Can act as co-catalysts or activators, for instance, by facilitating reductive elimination.[13][16]	The effect of additives can be complex and reaction-specific. Screen a range of additives if necessary.

Issue 2: Catalyst Deactivation

Catalyst deactivation can occur during the reaction, leading to incomplete conversion. Understanding the potential deactivation pathways is key to mitigating this issue.

Caption: Common pathways for nickel catalyst deactivation.

Experimental Protocols

Protocol 1: General Procedure for In Situ Catalyst Activation

This protocol describes a general method for activating the nickel chloride hexahydrate precatalyst for a cross-coupling reaction. Note: This is a general guideline; specific conditions should be optimized for your reaction.

• Preparation of Glassware: Rigorously dry all glassware in an oven at >120°C overnight and allow to cool under a stream of inert gas (e.g., argon or nitrogen).

• Reaction Setup: Assemble the reaction vessel under an inert atmosphere.

• Addition of Reagents: To the reaction vessel, add nickel chloride hexahydrate (1 eq.), the desired ligand (e.g., 2-4 eq.), and any solid reagents.

• Solvent Addition: Add anhydrous, deoxygenated solvent via syringe or cannula.

• Activation: Stir the mixture at room temperature for 15-30 minutes to allow for complex formation. Add the reducing agent (e.g., zinc dust, 3-5 eq.) to the mixture.

• Confirmation of Activation: A color change is often indicative of the formation of the active low-valent nickel species (e.g., from green to a darker, often brownish or reddish, solution).

• Initiation of Reaction: Add the substrates to the activated catalyst mixture. Proceed with the reaction at the optimized temperature.

Protocol 2: Catalyst Regeneration (Conceptual)

For heterogeneous nickel catalysts that have deactivated, a regeneration procedure may be possible. The appropriate method depends on the cause of deactivation.

• For Deactivation by Coking: Controlled oxidation at elevated temperatures can burn off carbonaceous deposits.[17]

• For Deactivation by Sulfur Poisoning: Treatment with steam or a hydrogen stream at high temperatures can remove adsorbed sulfur species.[17]

Note: Regeneration of homogeneously-used nickel catalysts from reaction mixtures is often not practical, and using a fresh batch of the catalyst is typically more efficient.

References

• 1. Recent Advances in Nickel Catalysis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. oaepublish.com [oaepublish.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. benchchem.com [benchchem.com]
• 5. Nickel catalysis: Insights for catalyst selection - InCatT - Innovative Catalyst Technologies [incatt.nl]
• 6. chemistry.illinois.edu [chemistry.illinois.edu]
• 7. EP1604954A1 - Process for the production of anhydrous nickel chloride - Google Patents [patents.google.com]
• 8. nbinno.com [nbinno.com]
• 9. NICKEL CHLORIDE - Ataman Kimya [atamanchemicals.com]
• 10. Page loading... [guidechem.com]
• 11. Page loading... [guidechem.com]
• 12. pubs.acs.org [pubs.acs.org]
• 13. Nickel-Catalyzed Radical Mechanisms: Informing Cross-Coupling for Synthesizing Non-Canonical Biomolecules - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. pubs.acs.org [pubs.acs.org]
• 15. chinesechemsoc.org [chinesechemsoc.org]
• 16. researchgate.net [researchgate.net]
• 17. researchgate.net [researchgate.net]

Impact of pH on the stability of nickel chloride hexahydrate solutions

This technical support center provides troubleshooting guidance and frequently asked questions regarding the impact of pH on the stability of nickel chloride hexahydrate (NiCl₂·6H₂O) solutions. This information is intended for researchers, scientists, and professionals in drug development who are utilizing these solutions in their experiments.

Frequently Asked Questions (FAQs)

Q1: What is the typical pH of a freshly prepared nickel chloride hexahydrate solution?

A1: A solution of nickel chloride hexahydrate in water will be acidic, typically with a pH of around 4.[1] This is due to the hydrolysis of the nickel ion (Ni²⁺), which reacts with water to form hydronium ions (H₃O⁺).

Q2: Why is my nickel chloride hexahydrate solution turning cloudy or forming a precipitate?

A2: Cloudiness or precipitation in a nickel chloride hexahydrate solution is most commonly due to an increase in pH. As the pH rises, the concentration of hydroxide (B78521) ions (OH⁻) increases, leading to the formation of insoluble nickel hydroxide (Ni(OH)₂), which appears as a green precipitate.[2][3] Precipitation can begin to occur at a pH between 5.5 and 7.[4]

Q3: How can I stabilize my nickel chloride hexahydrate solution and prevent precipitation?

A3: To prevent the precipitation of nickel hydroxide, the pH of the solution should be maintained in the acidic range. If the pH has increased, it can be lowered by the slow addition of a dilute acid, such as hydrochloric acid (HCl), while stirring.[4] For long-term stability, especially in applications like electroplating, buffering agents such as boric acid are often used.

Q4: What is the visual appearance of a stable nickel chloride hexahydrate solution?

A4: A stable, aqueous solution of nickel chloride hexahydrate is a clear, green liquid.[5] The intensity of the green color will depend on the concentration of the nickel chloride.

Q5: Can the pH of the solution be too low? What are the consequences?

A5: While a low pH ensures the stability of the nickel chloride in solution, an excessively acidic environment might interfere with specific experimental reactions or processes. For instance, in electroplating, a pH that is too low can affect the quality and efficiency of the nickel coating.

Troubleshooting Guide

Issue	Possible Cause	Recommended Solution
Solution is cloudy or has a green precipitate.	The pH of the solution is too high, leading to the formation of nickel hydroxide (Ni(OH)₂).[2][3]	Slowly add a dilute solution of hydrochloric acid (HCl) dropwise while continuously monitoring the pH and stirring until the precipitate dissolves and the solution becomes clear. Aim for a pH in the acidic range (e.g., pH 4-5) for stability.
The pH of the solution is unstable and drifts over time.	Lack of buffering capacity in the solution.	For applications requiring stable pH, consider adding a suitable buffering agent. Boric acid is commonly used in nickel plating baths to stabilize the pH.
The color of the solution has changed from green to yellowish-green after adding acid.	The addition of a high concentration of chloride ions (from HCl) can lead to the formation of different nickel-chloride complexes, which can alter the color of the solution.	This is generally not an indication of instability. However, if the exact nickel species is critical for your experiment, consider using a different acid for pH adjustment or using a more dilute HCl solution.
Crystals are forming in a refrigerated solution.	The concentration of the nickel chloride hexahydrate may be too high, exceeding its solubility at lower temperatures.	Gently warm the solution while stirring to redissolve the crystals. If the issue persists, consider preparing a more dilute solution.

Quantitative Data: pH-Dependent Stability

The stability of a nickel chloride hexahydrate solution is primarily dictated by the solubility of nickel hydroxide (Ni(OH)₂). The table below, derived from the solubility product constant (Ksp) of Ni(OH)₂, illustrates the maximum concentration of soluble Ni²⁺ at different pH values at 25°C. Below these concentrations, the nickel chloride solution is expected to be stable.

pH	Maximum Soluble Ni²⁺ Concentration (mol/L)	Solution Stability
4.0	High (Theoretically unlimited by Ni(OH)₂ precipitation)	Stable
5.0	High (Theoretically unlimited by Ni(OH)₂ precipitation)	Stable
6.0	~6.0 x 10⁻²	Stable at lower concentrations
7.0	~6.0 x 10⁻⁴	Prone to precipitation at moderate concentrations
8.0	~6.0 x 10⁻⁶	Unstable, precipitation is very likely
9.0	~6.0 x 10⁻⁸	Highly unstable, significant precipitation expected

Note: This data is calculated based on the Ksp of Ni(OH)₂ (approximately 6.0 x 10⁻¹⁶) and represents the point at which precipitation is expected to begin. The actual onset of visible precipitation may vary based on factors like temperature and the presence of other ions.

Experimental Protocols

Protocol for Determining the Onset of Precipitation by pH Titration

This protocol outlines a method to determine the pH at which nickel hydroxide begins to precipitate from a nickel chloride hexahydrate solution.

Materials:

• Nickel chloride hexahydrate (NiCl₂·6H₂O)

• Deionized water

• 0.1 M Sodium hydroxide (NaOH) solution

• Calibrated pH meter and electrode

• Magnetic stirrer and stir bar

• Burette

• Beaker

Procedure:

• Prepare the Nickel Chloride Solution:

  • Prepare a nickel chloride hexahydrate solution of the desired concentration (e.g., 0.1 M) by dissolving the appropriate amount of NiCl₂·6H₂O in deionized water.

• Initial pH Measurement:

  • Place a known volume of the nickel chloride solution into a beaker with a magnetic stir bar.

  • Begin stirring the solution at a moderate speed.

  • Immerse the calibrated pH electrode into the solution and record the initial pH.

• Titration with NaOH:

  • Fill a burette with the 0.1 M NaOH solution.

  • Slowly add the NaOH solution to the nickel chloride solution in small increments (e.g., 0.1-0.5 mL).

  • After each addition, allow the pH to stabilize and record the pH and the total volume of NaOH added.

• Observe for Precipitation:

  • Visually inspect the solution for the first sign of persistent cloudiness or precipitate formation.

  • The pH at which this is first observed is the approximate pH of precipitation onset.

• Data Analysis:

  • Plot a graph of pH (y-axis) versus the volume of NaOH added (x-axis).

  • The point on the graph corresponding to the visual onset of precipitation provides a more precise determination of the precipitation pH.

Diagrams

References

• 1. tandfonline.com [tandfonline.com]
• 2. tandfonline.com [tandfonline.com]
• 3. hiranuma.com [hiranuma.com]
• 4. jmscience.com [jmscience.com]
• 5. mt.com [mt.com]

Minimizing the formation of nickel hydroxide in aqueous NiCl2·6H2O solutions

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with aqueous solutions of nickel(II) chloride hexahydrate (NiCl2·6H2O). The primary focus is on preventing the unintentional precipitation of nickel hydroxide (B78521), a common issue that can impact experimental outcomes.

Frequently Asked Questions (FAQs)

Q1: Why is nickel hydroxide forming in my aqueous NiCl2·6H2O solution?

A1: The formation of nickel hydroxide (Ni(OH)2) in an aqueous NiCl2·6H2O solution is primarily due to the hydrolysis of the Ni2+ ion. This reaction is highly dependent on the pH of the solution. As the pH increases, the equilibrium shifts towards the formation of insoluble nickel hydroxide, which precipitates out as a green solid.[1][2] Solutions of NiCl2·6H2O are naturally slightly acidic (around pH 4) due to this hydrolysis, but contamination with basic substances or exposure to air over time can raise the pH, leading to precipitation.[3]

Q2: At what pH does nickel hydroxide start to precipitate?

A2: The precipitation of nickel hydroxide typically begins in acidic solutions with a pH range of 5.5 to 6.[4] In nickel plating baths, for instance, a pH above 6.0 can lead to the formation of nickel hydroxide, causing various issues with the quality of the deposit.[1] The exact pH for the onset of precipitation can be influenced by factors such as temperature and the concentration of nickel ions in the solution.

Q3: How does temperature affect the formation of nickel hydroxide?

A3: Increased temperature can promote the precipitation of nickel hydroxide.[5] At elevated temperatures, the stability of metal ions in solution can be altered, sometimes leading to the formation of metal oxides and hydroxides at lower pH values than expected.[6] For instance, in some processes, an increase in temperature to 50°C has been shown to enhance the precipitation of nickel hydroxide.[5][7]

Q4: Can the concentration of the NiCl2·6H2O solution influence nickel hydroxide formation?

A4: While pH is the primary driver, the concentration of NiCl2 can play a role. In very dilute solutions, the amount of available Ni2+ ions is lower, but the principles of hydrolysis and pH-dependent precipitation still apply. In the context of electrodeposition from NiCl2 solutions, the initial concentration of the electrolyte can affect the phase of the nickel hydroxide formed.[8]

Q5: What is the appearance of nickel hydroxide precipitate?

A5: Nickel hydroxide is typically an apple-green or lime-green solid.[9][10] When it precipitates from a solution, it can appear as a fine green powder or a voluminous green gel.[9]

Troubleshooting Guides

Issue 1: A green precipitate has formed in my NiCl2·6H2O solution upon standing.

• Question: I prepared an aqueous solution of NiCl2·6H2O, and after some time, a green solid has appeared. How can I resolve this and prevent it from happening again?

• Answer: The green precipitate is likely nickel hydroxide, formed due to an increase in the solution's pH.

  • Immediate Action: To redissolve the precipitate, you can carefully add a small amount of dilute hydrochloric acid (HCl) dropwise while stirring until the solution becomes clear again.[2] This will lower the pH and shift the equilibrium back towards the soluble Ni2+ ions.

  • Prevention: To prepare a stable stock solution, ensure it is slightly acidic. You can adjust the initial pH to be between 4 and 5 by adding a few drops of dilute HCl.[2] Store the solution in a tightly sealed container to minimize exposure to air, which can introduce CO2 and alter the pH over time.

Issue 2: My experiment requires a neutral or slightly basic NiCl2 solution, but nickel hydroxide keeps precipitating.

• Question: I need to work with a NiCl2 solution at a pH above 6, but I'm struggling with constant precipitation of nickel hydroxide. What can I do?

• Answer: Working with NiCl2 solutions at a pH where nickel hydroxide is prone to form requires special measures to keep the nickel ions in solution.

  • Solution: The most effective method is to use a complexing or chelating agent. These are molecules that bind to the Ni2+ ions to form soluble complex ions, preventing them from reacting with hydroxide ions to form a precipitate.[11][12]

  • Recommended Agents:

    • Carboxylic Acids: Citric acid, lactic acid, and malic acid are commonly used to form stable complexes with nickel ions.[11]

    • Aminocarboxylic Acids: EDTA (ethylenediaminetetraacetic acid) and NTA (nitrilotriacetic acid) are strong chelating agents that can be very effective.[11][13]

    • Ammonia (B1221849): In some applications, ammonia can be used as a complexing agent.[13]

  • Procedure: The complexing agent should be added to the NiCl2 solution before adjusting the pH. The amount of complexing agent needed will depend on the concentration of your NiCl2 solution and the specific agent being used. It is advisable to consult relevant literature for appropriate molar ratios.

Issue 3: I am observing inconsistent results in my experiments involving NiCl2 solutions.

• Question: The outcomes of my experiments that use a NiCl2 solution are not reproducible. Could nickel hydroxide be the culprit?

• Answer: Yes, the formation of even small, sometimes not easily visible, amounts of nickel hydroxide can lead to inconsistent results. The precipitation of nickel hydroxide effectively lowers the concentration of free Ni2+ ions in your solution, which can alter reaction kinetics and stoichiometry.

  • Troubleshooting Steps:

    • Monitor pH: Regularly measure the pH of your stock and working solutions. A pH meter is recommended for accuracy.

    • Use a Buffer: If your experimental conditions allow, consider using a pH buffer to maintain a stable acidic environment. Boric acid is often used as a buffering agent in nickel-containing solutions to prevent the formation of nickel hydroxide.[14]

    • Freshly Prepare Solutions: For sensitive experiments, it is best to use freshly prepared NiCl2 solutions.

    • Visual Inspection: Before each use, carefully inspect your solution for any signs of cloudiness or precipitate.

Data Presentation

Table 1: pH and its Effect on Nickel Hydroxide Formation

pH Range	Observation in Aqueous NiCl2 Solution	Recommended Action
< 4.0	Solution is typically stable, no precipitation.	Ideal for stock solutions.
4.0 - 5.5	Generally stable, but precipitation can occur over time or with temperature changes.	Monitor pH; consider using a buffer for long-term stability.
> 5.5 - 6.0	Onset of nickel hydroxide precipitation is likely.[4]	Lower pH with dilute acid or use a complexing agent.
> 6.0	Significant precipitation of nickel hydroxide is expected.[1]	Use of a complexing agent is highly recommended.

Table 2: Common Complexing Agents to Prevent Ni(OH)2 Precipitation

Complexing Agent	Type	Notes
Citric Acid	Carboxylic Acid	Widely used, forms stable nickel complexes.[11]
Lactic Acid	Carboxylic Acid	Effective in maintaining bath stability.[11]
EDTA	Aminocarboxylic Acid	Strong chelating agent, very effective at preventing precipitation.[11][13]
Ammonia	Inorganic	Forms soluble nickel-ammonia complexes.[13]
Triethanolamine (TEA)	Amine	Used in some preparations to form complex nickel hydroxides.[15]

Experimental Protocols

Protocol 1: Preparation of a Stable Aqueous NiCl2·6H2O Stock Solution

• Objective: To prepare a 1 M stock solution of NiCl2·6H2O that is stable against the precipitation of nickel hydroxide.

• Materials:

  • Nickel(II) chloride hexahydrate (NiCl2·6H2O)

  • Deionized or distilled water

  • Dilute hydrochloric acid (e.g., 0.1 M HCl)

  • Volumetric flask

  • Stir plate and stir bar

  • pH meter or pH indicator strips

• Procedure:

  • Weigh out the required amount of NiCl2·6H2O to prepare the desired volume and concentration of the solution. For 100 mL of a 1 M solution, use 23.77 g of NiCl2·6H2O.[16]

  • Add the weighed NiCl2·6H2O to a beaker containing approximately 80% of the final volume of deionized water.

  • Place the beaker on a stir plate and stir until the solid is completely dissolved. The solution will be green.

  • Measure the pH of the solution. It should be slightly acidic.

  • If the pH is above 5.5, add 0.1 M HCl dropwise while stirring and monitoring the pH until it is between 4.0 and 5.0.

  • Transfer the solution to a volumetric flask.

  • Rinse the beaker with a small amount of deionized water and add the rinsing to the volumetric flask.

  • Add deionized water to the flask until the bottom of the meniscus reaches the calibration mark.

  • Stopper the flask and invert it several times to ensure the solution is homogeneous.

  • Store the solution in a well-sealed, labeled bottle.

Protocol 2: Using a Complexing Agent to Prepare a Neutral or Slightly Basic NiCl2 Solution

• Objective: To prepare a NiCl2 solution at a pH of 7.5 without the precipitation of nickel hydroxide, using citric acid as a complexing agent.

• Materials:

  • NiCl2·6H2O

  • Citric acid (monohydrate)

  • Deionized or distilled water

  • Sodium hydroxide (NaOH) solution (e.g., 1 M) for pH adjustment

  • Beaker, stir plate, stir bar, pH meter

• Procedure:

  • Prepare a solution of NiCl2·6H2O in deionized water at the desired concentration (e.g., 0.1 M).

  • In a separate beaker, prepare a solution of citric acid. A common starting point is a 1:1 molar ratio of Ni2+ to citric acid. For a 0.1 M NiCl2 solution, you would prepare a 0.1 M citric acid solution.

  • While stirring the NiCl2 solution, slowly add the citric acid solution.

  • Allow the mixture to stir for 10-15 minutes to ensure the formation of the nickel-citrate complex. The solution color may change slightly.

  • Begin to adjust the pH of the solution by slowly adding the 1 M NaOH solution dropwise. Monitor the pH continuously with a calibrated pH meter.

  • Continue adding NaOH until the desired pH of 7.5 is reached. The solution should remain clear without any precipitate forming.

  • The resulting solution contains the nickel-citrate complex and is stable at this higher pH.

Visualizations

Caption: Workflow for preparing stable NiCl2 solutions.

Caption: Key factors influencing nickel hydroxide formation.

References

• 1. electroplatingmachines.com [electroplatingmachines.com]
• 2. Sciencemadness Discussion Board - Hydrolysis of nickel chloride - Powered by XMB 1.9.11 [sciencemadness.org]
• 3. Nickel(II) chloride hexahydrate, 99.0+%, 7791-20-0 [chemkits.eu]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. mdpi.com [mdpi.com]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. NICKEL HYDROXIDE - Ataman Kimya [atamanchemicals.com]
• 10. Nickel(II) hydroxide - Wikipedia [en.wikipedia.org]
• 11. Role of Complexing Agents in Electroless Nickel Baths [eureka.patsnap.com]
• 12. Concentration Influence of Complexing Agent on Electrodeposited Zn-Ni Alloy | MDPI [mdpi.com]
• 13. tandfonline.com [tandfonline.com]
• 14. How to Maximize Nickel Plating Performance | Technic Inc. [technic.com]
• 15. Research Portal [researchportal.murdoch.edu.au]
• 16. Preparation of NiCl2 solution [periodni.com]

Technical Support Center: Strategies to Improve the Solubility of NiCl₂·6H₂O in Ethereal Solvents

This technical support center provides troubleshooting guides, frequently asked questions (FAQs), and detailed experimental protocols for researchers, scientists, and drug development professionals who encounter challenges with dissolving nickel(II) chloride hexahydrate (NiCl₂·6H₂O) in ethereal solvents such as tetrahydrofuran (B95107) (THF), diethyl ether, and 1,4-dioxane.

Frequently Asked Questions (FAQs)

Q1: Why is NiCl₂·6H₂O poorly soluble in ethereal solvents?

A1: The low solubility of NiCl₂·6H₂O in ethereal solvents stems from a fundamental mismatch in polarity. NiCl₂·6H₂O is an ionic salt with strongly coordinated water molecules, making it highly polar. Ethereal solvents like diethyl ether and THF are significantly less polar. According to the principle of "like dissolves like," a large energy input is required to break the strong ionic and coordination bonds in the nickel salt, which is not compensated by the weak interactions with the ether solvent molecules.

Q2: Can I use anhydrous NiCl₂ to improve solubility in ethers?

A2: Yes, using anhydrous NiCl₂ is a crucial first step for many applications requiring its dissolution in ethereal solvents. The coordinated water molecules in the hexahydrate are a primary hindrance to solubility in non-polar and weakly polar organic solvents. Dehydration of the salt removes these highly polar ligands, making the nickel center more accessible to coordination by the ethereal solvent.

Q3: What is the green-to-yellow color change I observe when preparing anhydrous NiCl₂?

A3: The color change from green to yellow upon heating NiCl₂·6H₂O is indicative of the removal of the coordinated water molecules (aqua ligands). The green color is characteristic of the hexaaquanickel(II) ion, [Ni(H₂O)₆]²⁺. As the water is removed, the coordination environment of the nickel(II) ion changes, resulting in the yellow color of the anhydrous NiCl₂.

Q4: Are there any safety precautions I should be aware of when working with NiCl₂ and its complexes?

A4: Yes, nickel compounds should be handled with care. They are suspected carcinogens and can cause skin and respiratory sensitization. Always work in a well-ventilated fume hood and wear appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat. When performing reactions under reflux or with reactive reagents like thionyl chloride, ensure the apparatus is set up correctly to avoid exposure to hazardous fumes.

Troubleshooting Guide

Issue: My NiCl₂·6H₂O is not dissolving in THF, even with heating and stirring.

Possible Cause	Troubleshooting Step	Expected Outcome
Presence of coordinated water	The six water molecules in NiCl₂·6H₂O make it too polar for THF.	Dehydrate the NiCl₂·6H₂O to anhydrous NiCl₂ before attempting to dissolve it. See Experimental Protocol 1 .
Insufficient coordination	THF is a weak ligand and may not be sufficient to break the crystal lattice of NiCl₂.	Form a more soluble NiCl₂-ether complex, such as NiCl₂(DME). This complex often shows improved solubility in other ethereal solvents like THF. See Experimental Protocol 2 .
Low intrinsic solubility	Even anhydrous NiCl₂ has limited solubility in pure THF.	Use a stronger coordinating ligand or a phase transfer catalyst to facilitate dissolution. See Experimental Protocols 3 and 4 .

Issue: After adding a phase transfer catalyst, the NiCl₂·6H₂O still does not dissolve in diethyl ether.

Possible Cause	Troubleshooting Step	Expected Outcome
Inefficient catalyst	The chosen phase transfer catalyst may not be effective for this specific salt and solvent system.	Experiment with different types of phase transfer catalysts, such as quaternary ammonium (B1175870) salts with varying alkyl chain lengths or crown ethers of different sizes.
Insufficient catalyst amount	The catalytic amount may be too low to effectively transport the nickel salt into the organic phase.	Increase the molar percentage of the phase transfer catalyst.
Presence of excess water	While the catalyst can help, a large amount of water from the hexahydrate can still inhibit dissolution in a non-polar solvent like diethyl ether.	Start with anhydrous NiCl₂ for better results with phase transfer catalysis in non-polar ethereal solvents.

Data Presentation: Solubility of Nickel(II) Chloride Forms

The following table summarizes the available solubility data for different forms of nickel(II) chloride in various solvents. Quantitative data for ethereal solvents is limited in the literature; therefore, qualitative descriptions are provided where exact values are unavailable.

Compound	Solvent	Solubility ( g/100 mL)	Temperature (°C)	Reference
NiCl₂·6H₂O	Water	254	20	[1]
NiCl₂·6H₂O	Ethanol (B145695)	53.7 ( g/100g )	20	[2]
NiCl₂·6H₂O	Diethyl Ether	Soluble	Not Specified	[3]
NiCl₂·6H₂O	Acetone	Soluble	Not Specified	[3][4]
NiCl₂·6H₂O	THF	Very Poor	Not Specified	General Knowledge
NiCl₂·6H₂O	1,4-Dioxane	Very Poor	Not Specified	General Knowledge
Anhydrous NiCl₂	Water	64.2	20	[1]
Anhydrous NiCl₂	Ethanol	Soluble	Not Specified	[1]
NiCl₂(DME)	THF	Soluble	Not Specified	[5]
NiCl₂(DME)	Methanol (B129727)	Soluble	Not Specified
NiCl₂(DME)	Chloroform	Very Slightly Soluble	Not Specified
NiCl₂(DME)	Water	Practically Insoluble	Not Specified

Experimental Protocols

Protocol 1: Preparation of Anhydrous NiCl₂ from NiCl₂·6H₂O

This protocol describes the dehydration of nickel(II) chloride hexahydrate using thionyl chloride.

Materials:

• NiCl₂·6H₂O

• Thionyl chloride (SOCl₂)

• Round-bottom flask

• Reflux condenser

• Heating mantle

• Schlenk line or inert atmosphere setup

Procedure:

• Place NiCl₂·6H₂O into a round-bottom flask equipped with a magnetic stir bar.

• Under a fume hood, carefully add an excess of thionyl chloride to the flask.

• Attach a reflux condenser and heat the mixture gently under reflux for 2-4 hours. The reaction will produce SO₂ and HCl gas, so ensure proper ventilation and scrubbing if necessary.

• The color of the solid will change from green to yellow, indicating the formation of anhydrous NiCl₂.

• Allow the mixture to cool to room temperature.

• Carefully remove the excess thionyl chloride under reduced pressure.

• The resulting yellow powder is anhydrous NiCl₂. Store it under an inert atmosphere to prevent rehydration.

Protocol 2: Synthesis of Dichloro(1,2-dimethoxyethane)nickel(II) [NiCl₂(DME)]

This protocol details the synthesis of a NiCl₂-DME complex, which has improved solubility in ethereal solvents.[6]

Materials:

• NiCl₂·6H₂O

• 1,2-dimethoxyethane (B42094) (DME)

• Anhydrous ethanol or methanol

• Round-bottom flask

• Reflux condenser

• Heating mantle

Procedure:

• Dissolve NiCl₂·6H₂O in a minimal amount of anhydrous ethanol or methanol in a round-bottom flask with heating.

• Add an excess of 1,2-dimethoxyethane (DME) to the solution.

• Heat the mixture to reflux for 4-6 hours. A precipitate will form as the reaction progresses.

• Allow the mixture to cool to room temperature, and then cool further in an ice bath to maximize precipitation.

• Collect the solid product by filtration.

• Wash the solid with small portions of cold, anhydrous diethyl ether to remove any unreacted starting materials and solvent.

• Dry the product under vacuum to obtain NiCl₂(DME) as a solid.

Protocol 3: Solubilization of NiCl₂·6H₂O using a Phase Transfer Catalyst (Tetrabutylammonium Bromide)

This protocol provides a general method for attempting to solubilize NiCl₂·6H₂O in an ethereal solvent using a quaternary ammonium salt as a phase transfer catalyst.

Materials:

• NiCl₂·6H₂O

• Tetrabutylammonium (B224687) bromide (TBAB)

• Ethereal solvent (e.g., THF, diethyl ether)

• Two-neck round-bottom flask

• Magnetic stirrer

Procedure:

• To a two-neck round-bottom flask, add NiCl₂·6H₂O and a catalytic amount of tetrabutylammonium bromide (e.g., 5-10 mol%).

• Add the desired ethereal solvent to the flask.

• Stir the biphasic mixture vigorously at room temperature or with gentle heating.

• The TBAB will facilitate the transfer of the nickel chloride from the solid/aqueous phase into the organic phase.

• The success of this method may depend on the specific solvent and the amount of water present. For highly non-polar ethers, starting with anhydrous NiCl₂ is recommended.

Protocol 4: Solubilization of NiCl₂·6H₂O using a Crown Ether (18-Crown-6)

This protocol outlines a general approach for using a crown ether to solubilize NiCl₂·6H₂O in an ethereal solvent.

Materials:

• NiCl₂·6H₂O

• 18-Crown-6

• Ethereal solvent (e.g., THF)

• Schlenk flask

• Magnetic stirrer

Procedure:

• In a Schlenk flask under an inert atmosphere, combine NiCl₂·6H₂O and a stoichiometric amount of 18-crown-6.

• Add the desired ethereal solvent (e.g., THF).

• Stir the mixture at room temperature. The crown ether will encapsulate the nickel cation, and the resulting complex will have improved solubility in the organic solvent.

• Gentle heating may be applied to facilitate dissolution.

• The resulting solution will contain the [Ni(18-crown-6)]²⁺ complex.

Visualizations

References

• 1. NICKEL CHLORIDE - Ataman Kimya [atamanchemicals.com]
• 2. nickel(II) chloride hexahydrate [chemister.ru]
• 3. inscx.com [inscx.com]
• 4. Nickel (II) Chloride Hexahydrate - NiCl2 x 6H2O - [CAS: 7791-20-0] - 5000g - SYNTHETIKA [synthetikaeu.com]
• 5. researchgate.net [researchgate.net]
• 6. Nickel(II) chloride - Wikipedia [en.wikipedia.org]

Reference Data & Comparative Studies

A Comparative Guide to Analytical Methods for Determining the Purity of Nickel Chloride Hexahydrate

For researchers, scientists, and professionals in drug development, ensuring the purity of reagents like nickel chloride hexahydrate (NiCl₂·6H₂O) is paramount for the reliability and reproducibility of experimental results. This guide provides a comparative analysis of key analytical methods for determining the purity of nickel chloride hexahydrate, complete with experimental protocols and performance data.

Comparison of Primary Analytical Methods

The purity of nickel chloride hexahydrate is primarily assessed by determining the nickel content (assay) and the chloride content. Additionally, identifying and quantifying various impurities is crucial. The following table summarizes and compares the principal methods for these determinations.

Analytical Method	Parameter Measured	Principle	Advantages	Disadvantages	Typical Precision
Complexometric Titration	Nickel Content (Assay)	Nickel (II) ions form a stable complex with Ethylenediaminetetraacetic acid (EDTA). The endpoint is detected using a metallochromic indicator.	High accuracy and precision, relatively low cost, rapid.[1]	Can be affected by interfering metal ions that also complex with EDTA.[2][3]	Relative Standard Deviation (RSD) < 1%
Gravimetric Analysis	Nickel Content (Assay)	Nickel (II) ions are precipitated quantitatively with an organic precipitant, typically dimethylglyoxime (B607122) (DMG), to form a bulky, colored precipitate that is dried and weighed.[1][4][5][6]	High accuracy and specificity for nickel.	Time-consuming due to precipitation, drying, and weighing steps; the bulky nature of the precipitate can make handling difficult.[1][4]	RSD < 0.5%
Argentometric Titration	Chloride Content	Chloride ions are titrated with a standardized silver nitrate (B79036) solution, forming a silver chloride precipitate. The endpoint is detected using an indicator (Mohr's method) or potentiometrically.[7][8][9][10]	Well-established and accurate method for halide determination.	Can be affected by other ions that precipitate with silver.	RSD < 1%
Instrumental Methods (ICP-MS, AAS)	Trace Metallic Impurities	ICP-MS: Atoms are ionized in an inductively coupled plasma and separated by mass-to-charge ratio. AAS: Measures the absorption of light by free atoms in the gaseous state.	Extremely high sensitivity and ability to measure multiple elements simultaneously (ICP-MS).[11]	High initial instrument cost, requires skilled operators.	RSD < 5% (depending on the element and concentration)

Experimental Protocols

Detailed methodologies for the key analytical techniques are provided below.

Complexometric Titration for Nickel Assay

This method relies on the formation of a stable complex between nickel(II) ions and EDTA.

Protocol:

• Sample Preparation: Accurately weigh approximately 1.0 g of nickel chloride hexahydrate, transfer it to a 400 mL beaker, and dissolve in 250 mL of deionized water.

• Buffering: Add 10 mL of a pH 10 ammoniacal buffer solution (ammonium chloride/ammonia).

• Indication: Add approximately 50 mg of murexide (B42330) indicator mixture.

• Titration: Immediately titrate with a standardized 0.1 M EDTA volumetric solution.

• Endpoint: The endpoint is reached when the color changes from yellowish-green to a distinct purple.[12][13]

• Calculation: One milliliter of 0.1 M EDTA is equivalent to 0.02377 g of NiCl₂·6H₂O.

Gravimetric Determination of Nickel

This classical method provides a highly accurate determination of nickel content through precipitation.

Protocol:

• Sample Preparation: Accurately weigh a sample of nickel chloride hexahydrate and dissolve it in deionized water. Make the solution slightly acidic with hydrochloric acid.

• Precipitation: Heat the solution to about 80-85°C. Add a 1% alcoholic solution of dimethylglyoxime, followed by the slow addition of a slight excess of aqueous ammonia (B1221849) solution to raise the pH and induce precipitation of the red nickel(II) dimethylglyoximate complex.[1][4][5]

• Digestion: Keep the solution warm for about an hour to allow the precipitate to fully form and become denser.

• Filtration and Washing: Filter the warm solution through a pre-weighed filtering crucible. Wash the precipitate with hot water until it is free of chloride ions.

• Drying and Weighing: Dry the precipitate in an oven at 110-120°C to a constant weight. Cool in a desiccator and weigh.

• Calculation: The weight of the nickel dimethylglyoximate precipitate is used to calculate the percentage of nickel in the original sample.

Argentometric Titration for Chloride Content

This method determines the chloride content by titration with silver nitrate.

Protocol:

• Sample Preparation: Accurately weigh a sample of nickel chloride hexahydrate and dissolve it in approximately 60 mL of deionized water in a conical flask.

• Acidification: Add 1 mL of 1 mol/L nitric acid.[7][8]

• Indication (Mohr's Method): Add 1 mL of potassium chromate (B82759) indicator solution.[9]

• Titration: Titrate with a standardized 0.1 M silver nitrate solution. A white precipitate of silver chloride will form.

• Endpoint: The endpoint is the first appearance of a permanent reddish-brown color due to the formation of silver chromate, which occurs after all the chloride has precipitated.[9]

• Calculation: The volume of silver nitrate solution used is proportional to the amount of chloride in the sample.

Analytical Workflow

The following diagram illustrates a typical workflow for the comprehensive purity analysis of nickel chloride hexahydrate.

Workflow for Purity Analysis of Nickel Chloride Hexahydrate.

Conclusion

The selection of an appropriate analytical method for determining the purity of nickel chloride hexahydrate depends on the specific requirements of the analysis, including the desired accuracy, the expected impurities, available instrumentation, and time constraints. For routine assay determination, complexometric titration with EDTA offers a balance of speed, accuracy, and cost-effectiveness. Gravimetric analysis serves as a highly accurate, albeit more time-intensive, reference method. Argentometric titration is a reliable method for quantifying the chloride content. For the detection of trace metallic impurities at very low levels, instrumental techniques such as ICP-MS and AAS are indispensable. A combination of these methods provides a comprehensive and robust assessment of the purity of nickel chloride hexahydrate.

References

• 1. chemlab.truman.edu [chemlab.truman.edu]
• 2. isdsnet.com [isdsnet.com]
• 3. researchgate.net [researchgate.net]
• 4. people.bu.edu [people.bu.edu]
• 5. SSERC | Gravimetric analysis of Nickel [sserc.org.uk]
• 6. Gravimetric Estimation of Nickel (Theory) : Inorganic Chemistry Virtual Lab : Chemical Sciences : Amrita Vishwa Vidyapeetham Virtual Lab [vlab.amrita.edu]
• 7. hiranuma.com [hiranuma.com]
• 8. jmscience.com [jmscience.com]
• 9. canterbury.ac.nz [canterbury.ac.nz]
• 10. ysi.com [ysi.com]
• 11. torrinomedica.it [torrinomedica.it]
• 12. apps.dtic.mil [apps.dtic.mil]
• 13. titrations.info [titrations.info]

A Comparative Guide to NiCl₂·6H₂O and Anhydrous NiCl₂ as Catalysts in Organic Synthesis

For Researchers, Scientists, and Drug Development Professionals

Nickel(II) chloride, a versatile and cost-effective transition metal salt, serves as a valuable catalyst and precatalyst in a multitude of organic transformations, most notably in carbon-carbon and carbon-heteroatom bond-forming reactions. It is commercially available in both its hydrated form, NiCl₂·6H₂O, and as an anhydrous salt. The choice between these two forms is often dictated by the specific requirements of the reaction, including solvent choice, substrate sensitivity to water, and the desired catalytic activity. This guide provides a comparative study of the performance of NiCl₂·6H₂O and anhydrous NiCl₂ in key organic reactions, supported by experimental data and detailed protocols.

Data Presentation: Performance in Cross-Coupling Reactions

The catalytic efficacy of NiCl₂·6H₂O and anhydrous NiCl₂ is most prominently featured in cross-coupling reactions such as the Suzuki-Miyaura, Heck, and Buchwald-Hartwig amination reactions. While direct comparative studies under identical conditions are limited in published literature, the following tables summarize representative data from various studies to offer insights into their catalytic performance. It is crucial to note that reaction conditions, including ligands, bases, and solvents, significantly influence the outcome.

Table 1: Suzuki-Miyaura Coupling of Aryl Halides with Phenylboronic Acid

Catalyst Precursor	Aryl Halide	Ligand	Base	Solvent	Temp. (°C)	Time (h)	Yield (%)	Reference
NiCl₂·6H₂O	Aryl Iodides/Bromides	None	K₃PO₄	Ethylene (B1197577) Glycol	120	12	85-95	[Nowrouzi & Zarei, 2015]
NiCl₂(dppf) (from NiCl₂·6H₂O)	Aryl Chlorides	dppf	K₃PO₄	Dioxane	95	24	High	[BenchChem, 2025]
NiCl₂(PCy₃)₂ (anhydrous complex)	Aryl Halides	PCy₃	K₃PO₄	2-Me-THF	100	12	75-98	[Hie et al., 2014]
NiCl₂(dme) (anhydrous complex)	Aryl Chlorides	SIPr·HCl	NaOtBu	2-Me-THF	100	3	70-90	[Garg et al., 2014]

Table 2: Heck Coupling of Aryl Halides with Alkenes

Catalyst Precursor	Aryl Halide	Alkene	Base	Solvent	Temp. (°C)	Time (h)	Yield (%)	Reference
NiCl₂·6H₂O	Aryl Iodides/Bromides	Styrene/Acrylates	Et₃N	Ethylene Glycol	120	12	80-92	[Nowrouzi & Zarei, 2015]
Anhydrous NiCl₂	Aryl Chlorides	Styrene	Strong Base	Polar Aprotic	High	-	Feasible	[General observation from comparative DFT studies]

Table 3: Buchwald-Hartwig Amination of Aryl Halides

Catalyst Precursor	Aryl Halide	Amine	Base	Solvent	Temp. (°C)	Time (h)	Yield (%)	Reference
NiCl₂(dme) (anhydrous complex)	Aryl Chlorides/Sulfamates	Morpholine	NaOtBu	2-Me-THF	100	3	75-95	[Garg et al., 2014]
Ni(0) precatalyst (from NiCl₂)	Aryl Chlorides	Ammonia/Ammonium Sulfate	-	-	-	-	Good	[Green & Hartwig, 2015]

Experimental Protocols

Detailed experimental procedures are critical for the successful application of these catalysts. Below are representative protocols for key nickel-catalyzed reactions.

Protocol 1: Synthesis of NiCl₂(PPh₃)₂ from NiCl₂·6H₂O and its use in Suzuki-Miyaura Coupling

Materials:

• NiCl₂·6H₂O (0.5 g)

• Ethanol (B145695) (7 mL)

• Triphenylphosphine (PPh₃) (1.2 g)

• Aryl halide (4 mmol)

• Phenylboronic acid (0.5 g)

• Potassium phosphate (B84403) (K₃PO₄), crushed (1.7 g)

• Toluene (B28343), degassed (10 mL)

Procedure:

• Catalyst Synthesis: In a 20 mL glass vial, dissolve NiCl₂·6H₂O in ethanol. Seal the vial and degas the solution with nitrogen for 15 minutes.

• Quickly add PPh₃ to the vial, seal, and stir the reaction mixture in an 80 °C water bath for one hour.

• Cool the mixture to room temperature and then place it in an ice-water bath for ten minutes.

• Collect the resulting solids by vacuum filtration, wash with small portions of ethanol and ether, and dry under vacuum.

• Suzuki-Miyaura Coupling: In a 40 mL vial, combine the aryl halide, phenylboronic acid, the synthesized NiCl₂(PPh₃)₂ catalyst (0.13 g), and crushed potassium phosphate.

• Seal the vial and add degassed toluene via syringe.

• Stir the reaction mixture at the desired temperature until completion (monitor by TLC or GC).

• After completion, quench the reaction with water and extract the product with an organic solvent. Purify the product by column chromatography.[1]

Protocol 2: Ligand-Free Heck Reaction using NiCl₂·6H₂O

Materials:

• Aryl iodide or bromide (1 mmol)

• Alkene (1.2 mmol)

• Triethylamine (Et₃N) (2 mmol)

• NiCl₂·6H₂O (5 mol%)

• Ethylene glycol (3 mL)

Procedure:

• In a sealed tube, combine the aryl halide, alkene, triethylamine, and NiCl₂·6H₂O in ethylene glycol.

• Heat the mixture at 120 °C for 12 hours.

• After cooling to room temperature, dilute the reaction mixture with water and extract with an appropriate organic solvent.

• Dry the organic layer over anhydrous sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography.[2][3]

Protocol 3: Nickel-Catalyzed Amination of Aryl Chlorides

Materials:

• Aryl chloride (0.5 mmol)

• Amine (e.g., morpholine) (1.8 equiv)

• NiCl₂(DME) (5-15 mol%)

• SIPr·HCl (10-30 mol%)

• Phenylboronic acid pinacol (B44631) ester (0.35-0.70 equiv)

• Sodium tert-butoxide (NaOtBu) (2.25-2.70 equiv)

• 2-Methyltetrahydrofuran (2-Me-THF) (2.5 mL)

Procedure:

• In a glovebox, to an oven-dried vial, add NiCl₂(DME), SIPr·HCl, and sodium tert-butoxide.

• Add 2-Me-THF and stir the mixture for 5 minutes.

• Add the amine, aryl chloride, and phenylboronic acid pinacol ester.

• Seal the vial and stir at the desired temperature for the specified time.

• After cooling, quench the reaction and purify the product using standard procedures.[4]

Mandatory Visualization: Catalytic Cycles

The catalytic cycles of nickel-mediated cross-coupling reactions are central to understanding their mechanism. The most common pathways involve Ni(0)/Ni(II) and Ni(I)/Ni(III) redox cycles.

Caption: Generalized Ni(0)/Ni(II) catalytic cycle for cross-coupling reactions.

Caption: Simplified Ni(I)/Ni(III) catalytic cycle often invoked in nickel catalysis.

Comparative Analysis

NiCl₂·6H₂O (Hydrated Form):

• Advantages:

  • Cost-Effective and Readily Available: It is the most common and inexpensive form of nickel(II) chloride.

  • Air-Stable: The hydrated form is generally more stable to handle in air compared to the anhydrous form, which is hygroscopic.

  • Effective Precursor: It serves as an excellent starting material for the in situ or separate synthesis of various active nickel catalysts, often involving ligand exchange reactions.[1][5]

  • Viable in Protic Solvents: In certain reactions, such as the ligand-free Heck reaction in ethylene glycol, the presence of water or hydroxyl groups does not impede, and may even be beneficial to, the catalytic activity.

• Disadvantages:

  • Water Content: The presence of water of hydration can be detrimental in reactions involving water-sensitive reagents or intermediates, such as Grignard reagents or certain organometallic species.

  • Potential for Side Reactions: Water can participate in undesired side reactions, such as hydrolysis of substrates or reagents, potentially lowering the yield of the desired product.

Anhydrous NiCl₂:

• Advantages:

  • Suitable for Anhydrous Conditions: It is the catalyst of choice for reactions that must be conducted under strictly anhydrous conditions to protect sensitive functional groups or reagents.

  • Higher Activity in Certain Systems: In some catalytic systems, particularly those involving organometallic reagents that are incompatible with water, the anhydrous form can lead to higher yields and faster reaction rates.

  • Forms Active Anhydrous Complexes: Anhydrous NiCl₂ is used to synthesize well-defined anhydrous nickel complexes, such as NiCl₂(DME) and NiCl₂(PCy₃)₂, which are often used as precatalysts.[4][6]

• Disadvantages:

  • Hygroscopic: Anhydrous NiCl₂ readily absorbs moisture from the atmosphere, requiring careful handling and storage under inert conditions to maintain its anhydrous state.

  • Potentially Lower Solubility: In some organic solvents, the anhydrous form may exhibit lower solubility compared to the hydrated salt, which can affect its catalytic efficiency in homogeneous catalysis.

Conclusion

The choice between NiCl₂·6H₂O and anhydrous NiCl₂ as a catalyst or precatalyst is a critical parameter in the design of a synthetic route.

• NiCl₂·6H₂O is a practical and economical choice, especially as a precursor for the synthesis of more complex nickel catalysts and for reactions that are tolerant to or even benefit from the presence of protic species. Its ease of handling makes it a convenient option for many applications.

• Anhydrous NiCl₂ is indispensable for reactions requiring the strict exclusion of water. While its hygroscopic nature demands more careful handling, its use is essential for achieving high efficiency in reactions involving water-sensitive substrates and reagents.

For drug development professionals and scientists, the selection should be based on a careful evaluation of the reaction mechanism, the nature of the substrates and reagents, and the desired reaction conditions. While NiCl₂·6H₂O offers a versatile and user-friendly entry point into nickel catalysis, anhydrous NiCl₂ provides the necessary control for more sensitive and demanding transformations.

References

• 1. groups.chem.cmu.edu [groups.chem.cmu.edu]
• 2. NiCl2·6H2O: an efficient catalyst precursor for phosphine-free Heck and Sonogashira cross-coupling reactions [ouci.dntb.gov.ua]
• 3. [논문]NiCl2.6H2O: an efficient catalyst precursor for phosphine-free Heck and Sonogashira cross-coupling reactions [scienceon.kisti.re.kr]
• 4. pubs.acs.org [pubs.acs.org]
• 5. researchgate.net [researchgate.net]
• 6. Nickel-Catalyzed Suzuki–Miyaura Couplings in Green Solvents - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Analysis of NiCl₂·6H₂O and Nickel Sulfate in Electroplating Performance

In the realm of materials science and surface finishing, nickel electroplating is a cornerstone technology for enhancing the corrosion resistance, wear resistance, and aesthetic appeal of various substrates. The performance of the resulting nickel deposit is critically dependent on the composition of the electroplating bath. Among the most common constituents are nickel sulfate (B86663) (NiSO₄·6H₂O) and nickel chloride hexahydrate (NiCl₂·6H₂O), typically used in conjunction in the well-established Watts bath. This guide provides an objective comparison of their distinct roles and performance impacts, supported by experimental data and detailed protocols for researchers, scientists, and professionals in related fields.

The Fundamental Roles of Nickel Sulfate and Nickel Chloride

The conventional Watts nickel electroplating bath consists of nickel sulfate, nickel chloride, and boric acid.[1] Each component serves a specific and crucial function:

• Nickel Sulfate (NiSO₄·6H₂O): This is the principal source of nickel ions (Ni²⁺) in the plating solution.[2][3] Its high concentration is essential for achieving high current densities and, consequently, practical deposition rates.[3]

• Nickel Chloride Hexahydrate (NiCl₂·6H₂O): The role of nickel chloride is multifaceted. Primarily, the chloride ions are added to improve the dissolution (corrosion) of the nickel anode, preventing it from becoming passive.[1][2][4] This ensures a consistent supply of nickel ions into the bath. Additionally, chloride ions significantly increase the conductivity of the solution, which allows for lower operating voltages.[4][5][6]

While they are often used together, their relative concentrations can be adjusted to tailor the properties of the final nickel coating. Understanding their individual and combined effects is key to optimizing the electroplating process for specific applications.

Performance Comparison: NiCl₂·6H₂O vs. Nickel Sulfate

The choice of nickel salt and its concentration directly influences several key performance indicators of the electrodeposit. The following sections compare the effects of baths with varying concentrations of chloride and sulfate ions.

Internal Stress

Internal stress within an electrodeposited layer is a critical mechanical property that can lead to cracking, peeling, or a reduction in the fatigue life of the plated component.[3][7] The anion present in the bath has a profound effect on the stress of the nickel deposit.

• High Chloride Baths: All-chloride solutions are known to produce deposits with the highest internal tensile stress, ranging from 205-310 MPa.[8] Increasing the concentration of NiCl₂·6H₂O in a standard Watts bath generally leads to higher stress and lower leveling.[1]

• Sulfate-Dominant Baths: Deposits from all-sulfate solutions exhibit moderate tensile stress (110-140 MPa).[8] The lowest stress is typically achieved in sulfamate-based baths, which often contain minimal or no chloride ions (0-55 MPa).[8]

Hardness and Ductility

The mechanical properties of the nickel coating, such as hardness and ductility (measured by percentage elongation), are influenced by the bath composition.

• Deposits from a standard Watts bath (a sulfate-chloride mix) typically exhibit a Vickers hardness of 130-200 and an elongation of 15-25%.[8]

• Increasing the chloride content can lead to harder but more brittle deposits.[5] Conversely, deposits from baths with a higher sulfate-to-chloride ratio are generally more ductile.[5] Maximum ductility is often achieved when about 25% of the nickel in the solution comes from nickel chloride.[3]

Current Efficiency and Deposition Rate

Cathode efficiency in nickel plating is typically high (90-97%), but a portion of the current is consumed by the evolution of hydrogen gas.[3][9]

• The presence of chloride ions enhances bath conductivity, which can lead to improved current efficiency compared to a sulfate-only solution.[4][6] One study demonstrated that adding 15 g/L of nickel chloride to a sulfate solution resulted in the highest deposition efficiency.[6]

• Sulfate-chloride baths can operate at lower voltages than a standard Watts bath and provide a higher rate of deposition.[10]

Corrosion Resistance

While both bath types can produce corrosion-resistant coatings, the integrity of the deposit is key. High internal stress resulting from excessive chloride concentrations can lead to microcracking, potentially compromising the protective layer and reducing corrosion resistance. However, chloride ions in other types of baths, like acid copper, can refine the crystal structure and enhance corrosion resistance.[11] In electroless nickel plating, an acid nickel chloride bath was found to have greater stability and produce better coating thickness results than an alkaline nickel sulfate bath.[12]

Quantitative Data Summary

The following tables summarize the typical compositions of various nickel electroplating baths and compare the resulting deposit properties.

Table 1: Typical Compositions of Nickel Electroplating Baths

Bath Type	Nickel Sulfate (NiSO₄·6H₂O)	Nickel Chloride (NiCl₂·6H₂O)	Boric Acid (H₃BO₃)	Temperature (°C)	pH
Watts (Typical)	240-300 g/L	40-60 g/L	30-45 g/L	50-65	3.0-4.2
Bright Nickel	~350 g/L	~75 g/L	~45 g/L	55-65	3.5-4.5
Semi-Bright Nickel	~340 g/L	< 45 g/L	~45 g/L	55-65	3.7-4.0
All-Chloride	0 g/L	225-300 g/L	30-40 g/L	55-70	2.0
All-Sulfate	225-300 g/L	0 g/L	30-40 g/L	35-60	3.0-5.5

Data compiled from various sources.[1][5][8]

Table 2: Comparison of Deposit Properties from Different Nickel Electrolytes

Property	Watts Bath	All-Chloride Bath	All-Sulfate Bath	Sulfamate Bath (with Chloride)
Internal Stress (MPa, tensile)	110-210	205-310	110-140	55-85
Vickers Hardness (100g)	130-200	Not specified	Not specified	170-230
Tensile Strength (MPa)	345-485	Not specified	Not specified	415-620
Elongation (%)	15-25	Not specified	Not specified	10-25

Data extracted from Technic Inc.[8]

Experimental Protocols

The following is a generalized protocol for conducting a comparative study of nickel electroplating baths.

Protocol 1: Preparation and Operation of a Watts Nickel Electroplating Bath

This protocol describes the standard procedure for preparing and using a Watts bath to evaluate deposit characteristics.

• Materials and Reagents:

  • Nickel Sulfate (NiSO₄·6H₂O)

  • Nickel Chloride (NiCl₂·6H₂O)

  • Boric Acid (H₃BO₃)

  • Deionized Water

  • Pure Nickel Anodes

  • Substrate for plating (e.g., polished copper or steel coupons)

  • Dilute Sulfuric Acid or Nickel Carbonate (for pH adjustment)

• Bath Preparation (for 1 Liter):

  • Heat approximately 800 mL of deionized water to about 60°C.

  • Sequentially dissolve the following, ensuring each salt is fully dissolved before adding the next:

    • 240 g of Nickel Sulfate

    • 45 g of Nickel Chloride

    • 30 g of Boric Acid

  • Allow the solution to cool to room temperature.

  • Add deionized water to bring the final volume to 1 Liter.

  • Adjust the pH of the solution to the desired range (e.g., 4.0) using dilute sulfuric acid (to lower pH) or basic nickel carbonate (to raise pH).[2]

  • Filter the solution to remove any impurities.

• Substrate Preparation:

  • Mechanically polish the substrate surface.

  • Degrease the substrate using an alkaline cleaner.

  • Rinse thoroughly with deionized water.

  • Activate the surface by dipping in a dilute acid solution (e.g., 10% HCl).

  • Rinse again with deionized water immediately before plating.

• Electroplating Procedure:

  • Heat the electroplating bath to the operating temperature (e.g., 55°C).

  • Introduce moderate agitation (e.g., using a magnetic stirrer or air bubbling).[2]

  • Use pure nickel anodes, ideally with an anode-to-cathode surface area ratio of 2:1.

  • Immerse the prepared substrate (cathode) and the nickel anodes into the bath.

  • Apply a constant cathodic current density (e.g., 2-5 A/dm²).

  • Continue electrodeposition for a time calculated to achieve the desired coating thickness.

• Post-Plating Treatment:

  • Remove the plated substrate from the bath.

  • Rinse thoroughly with deionized water.

  • Dry the sample using a clean, dry air stream.

To compare performance, parallel experiments should be conducted where the ratio of NiSO₄·6H₂O to NiCl₂·6H₂O is systematically varied while keeping the total nickel metal concentration and all other operating parameters constant.

Visualizations

The following diagrams illustrate the experimental workflow and the logical relationships between bath components and deposit properties.

References

• 1. nmfrc.org [nmfrc.org]
• 2. nmfrc.org [nmfrc.org]
• 3. casf.ca [casf.ca]
• 4. Plating machine [electroplatingmachines.com]
• 5. PF Online Feature Article - Nickel Plating Primer [nmfrc.org]
• 6. jamt.utem.edu.my [jamt.utem.edu.my]
• 7. Effect of Plating Conditions on Internal Stress of Nickel Electrodeposits -Journal of Surface Science and Engineering | 학회 [koreascience.kr]
• 8. technic.com [technic.com]
• 9. Nickel electroplating [SubsTech] [substech.com]
• 10. Nickel electroplating - Wikipedia [en.wikipedia.org]
• 11. proplate.com [proplate.com]
• 12. researchgate.net [researchgate.net]

Validating the Catalytic Prowess of Nickel Nanoparticles Derived from Nickel(II) Chloride Hexahydrate

A Comparative Guide for Researchers and Drug Development Professionals

The synthesis of highly active and cost-effective catalysts is a cornerstone of modern chemical research and industrial processes. Among the various nanomaterials, nickel nanoparticles (Ni-NPs) have emerged as a promising alternative to precious metal catalysts due to their unique electronic and surface properties. This guide provides a comprehensive comparison of the catalytic activity of Ni-NPs synthesized from nickel(II) chloride hexahydrate (NiCl₂·6H₂O), a readily available and economical precursor. We present supporting experimental data, detailed protocols, and visual workflows to offer a clear and objective evaluation for researchers, scientists, and professionals in drug development.

Performance Comparison: Ni-NPs vs. Alternative Catalysts

The catalytic efficacy of Ni-NPs is often evaluated using model reactions, such as the reduction of 4-nitrophenol (B140041) (4-NP) to 4-aminophenol (B1666318) (4-AP), a reaction that is easily monitored by UV-Vis spectroscopy. Below, we summarize the performance of Ni-NPs synthesized from NiCl₂·6H₂O in comparison to other catalytic systems.

Catalyst System	Support/Stabilizer	Reducing Agent	Reaction Time	Conversion (%)	Apparent Rate Constant (k_app)	Reference
Ni-NPs (from NiCl₂·6H₂O)	Polyvinylpyrrolidone (PVP)	NaBH₄	< 10 min	> 95%	Not Reported
Ni-NPs (from NiCl₂·6H₂O)	Nitrogen-doped Carbon Quantum Dots (NCQDs)	Thermal Treatment	48 min	100%	4.28 times higher than Raney Ni
Raney Ni	Commercial	-	-	-	-
Ni-NiO/SiO₂	SiO₂	Co-precipitation	50 h (stability test)	97.1% (CO conversion)	Not Applicable
Ni/SiO₂	SiO₂	H₂ reduction	50 h (stability test)	88.7% (CO conversion)	Not Applicable
Ni-Pd/NrGO	Nitrogen-doped reduced graphene oxide	-	Not specified	99.5%	3400 s⁻¹g⁻¹

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of scientific findings. Here, we provide a generalized protocol for the synthesis of Ni-NPs from NiCl₂·6H₂O and a standard procedure for testing their catalytic activity in the reduction of 4-nitrophenol.

Synthesis of Ni Nanoparticles

This protocol is a composite of common methods found in the literature, primarily utilizing sodium borohydride (B1222165) as a reducing agent.

Materials:

• Nickel(II) chloride hexahydrate (NiCl₂·6H₂O)

• Sodium borohydride (NaBH₄)

• Polyvinylpyrrolidone (PVP) (or other stabilizing agent)

• Deionized water

• Ethanol (B145695)

Procedure:

• Preparation of Precursor Solution: Dissolve a specific amount of NiCl₂·6H₂O and PVP in deionized water with vigorous stirring to create a homogeneous solution. A typical concentration for NiCl₂·6H₂O is in the range of 0.01 M to 0.1 M.

• Reduction: While stirring the precursor solution, rapidly add a freshly prepared aqueous solution of NaBH₄. The molar ratio of NaBH₄ to NiCl₂·6H₂O is a critical parameter and is often in the range of 2:1 to 10:1. The solution's color will typically change to black, indicating the formation of Ni-NPs.

• Purification: Collect the synthesized Ni-NPs by centrifugation or magnetic separation. Wash the nanoparticles multiple times with deionized water and ethanol to remove unreacted precursors and byproducts.

• Drying: Dry the purified Ni-NPs under vacuum or in an inert atmosphere to prevent oxidation.

Catalytic Activity Testing: Reduction of 4-Nitrophenol

This model reaction is widely used to assess the catalytic performance of nanoparticles.

Materials:

• Synthesized Ni nanoparticles

• 4-Nitrophenol (4-NP)

• Sodium borohydride (NaBH₄)

• Deionized water

• UV-Vis Spectrophotometer

Procedure:

• Reaction Setup: In a quartz cuvette, mix a specific volume of an aqueous solution of 4-NP (e.g., 0.1 mM) and a freshly prepared aqueous solution of NaBH₄ (e.g., 10 mM). The solution will turn to a bright yellow color due to the formation of the 4-nitrophenolate (B89219) ion under alkaline conditions.

• Initiation of Reaction: Add a small, known amount of the synthesized Ni-NPs catalyst to the cuvette.

• Monitoring the Reaction: Immediately start recording the UV-Vis absorption spectra of the solution at regular time intervals. The progress of the reaction is monitored by the decrease in the absorbance peak of the 4-nitrophenolate ion at approximately 400 nm and the appearance of a new peak for 4-aminophenol at around 300 nm.

• Data Analysis: The apparent rate constant (k_app) can be calculated from the slope of the linear plot of ln(A_t/A_0) versus time, where A_t is the absorbance at time 't' and A_0 is the initial absorbance.

Visualizing the Process

Diagrams illustrating the experimental workflow and the catalytic mechanism provide a clear and concise understanding of the processes involved.

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A Comparative Guide to the Lewis Acidity of Nickel Chloride Hexahydrate and Other Metal Halides

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the Lewis acidity of nickel chloride hexahydrate against other commonly used metal halides, supported by available experimental data. The information is intended to assist researchers in selecting the appropriate Lewis acid for various chemical transformations.

Introduction to Lewis Acidity

Lewis acidity is a fundamental concept in chemistry, describing the ability of a chemical species to accept an electron pair from a Lewis base. This property is central to a vast array of chemical reactions, particularly in organic synthesis, where Lewis acids are widely employed as catalysts to activate substrates and facilitate bond formation. The strength of a Lewis acid is a critical parameter that influences its catalytic activity and selectivity.

While there is no single, universal scale for Lewis acidity, as the relative strength can be dependent on the specific Lewis base used for the measurement, several experimental methods have been developed to provide a quantitative basis for comparison.[1][2] One of the most common and convenient methods is the Gutmann-Beckett method, which utilizes ³¹P Nuclear Magnetic Resonance (NMR) spectroscopy.[2]

Quantitative Comparison of Lewis Acidity

The Lewis acidity of various metal halides can be quantified using the Gutmann-Beckett method, which measures the change in the ³¹P NMR chemical shift of a probe molecule, triethylphosphine (B1216732) oxide (TEPO), upon interaction with a Lewis acid. This change is expressed as the Gutmann Acceptor Number (AN), where a higher AN value corresponds to stronger Lewis acidity.[3]

Metal Halide	Formula	Gutmann Acceptor Number (AN)	Relative Lewis Acidity
Aluminum Chloride	AlCl₃	87	Strong
Titanium Tetrachloride	TiCl₄	70	Strong
Ferric Chloride	FeCl₃	Not readily available	Strong (Qualitative)
Zinc Chloride	ZnCl₂	Not readily available	Moderate
Nickel Chloride Hexahydrate	NiCl₂·6H₂O	Not readily available	Mild

Note: The Lewis acidity of ferric chloride and zinc chloride is well-established qualitatively, but their specific Gutmann Acceptor Numbers were not found in the surveyed literature. The mild Lewis acidity of nickel chloride hexahydrate is widely acknowledged in the context of its catalytic applications.[4][5]

Experimental Protocols

The Gutmann-Beckett Method for Determining Lewis Acidity

The Gutmann-Beckett method is a widely accepted experimental technique for quantifying the Lewis acidity of a substance.[3] It relies on the use of a probe molecule, typically triethylphosphine oxide (TEPO), which is a strong Lewis base. The protocol involves the following key steps:

• Sample Preparation : A solution of the Lewis acid to be tested is prepared in a weakly Lewis acidic, non-coordinating deuterated solvent (e.g., deuterated chloroform, CDCl₃, or dichloromethane, CD₂Cl₂). A known concentration of TEPO is then added to this solution.

• NMR Spectroscopy : The ³¹P NMR spectrum of the solution is recorded. The interaction between the Lewis acidic metal center and the oxygen atom of TEPO causes a deshielding of the adjacent phosphorus nucleus.[3] This deshielding results in a downfield shift of the ³¹P NMR signal compared to free TEPO in a non-coordinating solvent like hexane (B92381).

• Data Analysis : The chemical shift (δ) of the TEPO-Lewis acid adduct is measured. The Acceptor Number (AN) is then calculated using the following formula, which is scaled relative to two reference points: the ³¹P chemical shift of TEPO in hexane (AN = 0) and in the strong Lewis acid antimony pentachloride (SbCl₅) (AN = 100).[3]

  AN = 2.21 × (δ_sample - 41.0)

  Where δ_sample is the observed ³¹P chemical shift of TEPO in the presence of the Lewis acid, and 41.0 ppm is the chemical shift of TEPO in hexane.[3]

Visualizations

General Principle of Lewis Acidity

Caption: Diagram illustrating the fundamental concept of a Lewis acid accepting an electron pair from a Lewis base to form a coordinate covalent bond.

Experimental Workflow for the Gutmann-Beckett Method

Caption: A flowchart outlining the key steps in determining the Lewis acidity of a metal halide using the Gutmann-Beckett method.

References

• 1. researchgate.net [researchgate.net]
• 2. echemi.com [echemi.com]
• 3. Gutmann–Beckett method - Wikipedia [en.wikipedia.org]
• 4. researchgate.net [researchgate.net]
• 5. asianpubs.org [asianpubs.org]

XRD Analysis for the Validation of Synthesized NiO Nanoparticles from NiCl₂·6H₂O: A Comparative Guide

For researchers, scientists, and drug development professionals, the precise synthesis and validation of nanoparticles are critical. This guide provides a comparative analysis of Nickel Oxide (NiO) nanoparticles synthesized from Nickel(II) Chloride Hexahydrate (NiCl₂·6H₂O) and validated using X-ray Diffraction (XRD). We present experimental data comparing this method with an alternative synthesis route, offering detailed protocols and a clear visualization of the analytical workflow.

The synthesis of NiO nanoparticles is a focal point of research due to their broad applications in catalysis, sensing, and nanomedicine. A common and cost-effective precursor for this synthesis is NiCl₂·6H₂O. The validation of the synthesized nanoparticles' crystal structure, phase purity, and crystallite size is paramount, with XRD analysis being the gold standard for this characterization.

Comparative XRD Data of NiO Nanoparticles

The structural properties of NiO nanoparticles are highly dependent on the synthesis method and the precursor used. Below is a comparison of XRD data for NiO nanoparticles synthesized from NiCl₂·6H₂O via co-precipitation and an alternative method, the sol-gel synthesis using Nickel(II) Nitrate Hexahydrate (Ni(NO₃)₂·6H₂O).

Synthesis Method	Precursor	Average Crystallite Size (nm)	Lattice Parameter 'a' (Å)	Crystal Structure
Co-precipitation	NiCl₂·6H₂O	18 - 26	~4.177	Face-Centered Cubic (FCC)
Sol-gel	Ni(NO₃)₂·6H₂O	12 - 45	~4.175 - 4.179	Face-Centered Cubic (FCC)

The data indicates that both methods successfully produce NiO nanoparticles with the expected Face-Centered Cubic (FCC) structure. The average crystallite size can be controlled by varying the synthesis parameters in both methods. The lattice parameter 'a' for both methods is consistent with the standard value for NiO, confirming the formation of a pure phase.

Experimental Protocols

Detailed and reproducible experimental protocols are essential for consistent nanoparticle synthesis.

Protocol 1: Co-precipitation Synthesis of NiO Nanoparticles from NiCl₂·6H₂O

This method involves the precipitation of nickel hydroxide (B78521) from a nickel chloride solution, followed by calcination to form nickel oxide.

Materials:

• Nickel(II) Chloride Hexahydrate (NiCl₂·6H₂O)

• Sodium Hydroxide (NaOH)

• Deionized water

Procedure:

• Prepare a 0.1 M aqueous solution of NiCl₂·6H₂O.

• Separately, prepare a 0.2 M aqueous solution of NaOH.

• Slowly add the NaOH solution dropwise to the NiCl₂·6H₂O solution under constant stirring.

• A pale green precipitate of nickel hydroxide (Ni(OH)₂) will form.

• Continue stirring for 2 hours to ensure the completion of the reaction.

• Centrifuge the precipitate and wash it several times with deionized water and then with ethanol (B145695) to remove any unreacted precursors and by-products.

• Dry the precipitate in an oven at 80°C for 12 hours.

• Grind the dried powder and calcine it in a muffle furnace at 400-500°C for 2-3 hours to obtain NiO nanoparticles.

Protocol 2: Sol-Gel Synthesis of NiO Nanoparticles from Ni(NO₃)₂·6H₂O

The sol-gel method offers good control over the particle size and morphology.

Materials:

• Nickel(II) Nitrate Hexahydrate (Ni(NO₃)₂·6H₂O)

• Citric Acid (C₆H₈O₇)

• Ethylene (B1197577) Glycol (C₂H₆O₂)

• Deionized water

Procedure:

• Dissolve Ni(NO₃)₂·6H₂O and citric acid in a 1:2 molar ratio in deionized water.

• Add ethylene glycol to the solution while stirring. The amount of ethylene glycol should be equal to the total moles of metal nitrates.

• Heat the solution at 80-90°C with continuous stirring until a viscous gel is formed.

• Dry the gel in an oven at 120°C for 12 hours to obtain a precursor powder.

• Grind the precursor powder and calcine it at 500-600°C for 2 hours to yield NiO nanoparticles.

XRD Analysis Protocol

The synthesized NiO nanoparticles are characterized using XRD to determine their crystal structure, phase purity, and crystallite size.

Instrumentation:

• X-ray Diffractometer with Cu Kα radiation (λ = 1.5406 Å)

Procedure:

• Prepare a powder sample of the synthesized NiO nanoparticles.

• Mount the sample on the sample holder of the X-ray diffractometer.

• Set the scanning range for 2θ from 20° to 80°.

• Record the diffraction pattern.

• Analyze the obtained XRD pattern to identify the characteristic peaks of NiO. The prominent peaks for FCC NiO are expected at 2θ values of approximately 37.2°, 43.3°, 62.9°, 75.4°, and 79.4°, corresponding to the (111), (200), (220), (311), and (222) crystallographic planes, respectively.[1][2][3][4]

• Calculate the average crystallite size (D) using the Debye-Scherrer equation: D = Kλ / (β cosθ) where K is the Scherrer constant (typically ~0.9), λ is the X-ray wavelength, β is the full width at half maximum (FWHM) of the diffraction peak in radians, and θ is the Bragg diffraction angle.

Visualization of the Experimental Workflow

The following diagram illustrates the logical workflow from the precursor to the final XRD analysis and data interpretation.

Caption: Experimental workflow for NiO nanoparticle synthesis and XRD validation.

This guide provides a foundational understanding of the synthesis of NiO nanoparticles from NiCl₂·6H₂O and their validation using XRD, alongside a comparison with an alternative method. The provided protocols and data aim to assist researchers in the successful and reproducible synthesis and characterization of these important nanomaterials.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. jetir.org [jetir.org]

A Comparative Guide to NiCl₂·6H₂O and NiO in Catalysis: Cost-Effectiveness and Performance

For researchers, scientists, and drug development professionals, the selection of a catalyst precursor is a critical decision that balances cost, ease of use, and ultimate catalytic performance. This guide provides an objective comparison of two common nickel precursors, nickel(II) chloride hexahydrate (NiCl₂·6H₂O) and nickel(II) oxide (NiO), to inform the selection process for catalyst development.

This comparison synthesizes experimental data on the physical properties, cost, and conversion to active catalysts for both precursors. While direct head-to-head comparisons of the final catalytic performance in a single application are limited in publicly available research, this guide draws on kinetic studies of precursor reduction and performance data from catalysts derived from each precursor in relevant applications to provide a comprehensive overview of their cost-effectiveness.

Executive Summary

Overall, NiCl₂·6H₂O presents a more cost-effective option as a nickel catalyst precursor due to its lower market price and higher reducibility, which can translate to lower energy costs during catalyst synthesis. However, the choice of precursor can be influenced by the specific catalytic application and the potential for residual chloride ions to affect catalyst performance or downstream processes. NiO, while more expensive and harder to reduce, may be preferred in applications where chloride contamination is a critical concern.

Data Presentation: Precursor Properties and Cost

A summary of the key properties and approximate costs of NiCl₂·6H₂O and NiO is presented below. Market prices can fluctuate, and researchers are encouraged to obtain current quotes from suppliers.

Property	NiCl₂·6H₂O	NiO	Source(s)
Molecular Weight	237.69 g/mol	74.69 g/mol	N/A
Nickel Content	~24.7%	~78.6%	N/A
Typical Form	Green crystalline solid	Green or black powder	N/A
Approximate Price (Industrial Grade)	$5 - $8 USD/kg	$13 - $17 USD/kg	N/A
Reducibility	More easily reduced	Less reducible, more stable	[1][2]
Activation Energy for H₂ Reduction	28 kJ/mol	29 kJ/mol	[1]

Precursor to Catalyst: The Reduction Process

The conversion of the nickel precursor to the active metallic nickel catalyst, typically through hydrogen reduction, is a crucial step. Kinetic studies have shown that NiCl₂ is more readily reduced than NiO.

A comparative kinetic analysis of the hydrogen reduction of NiO and NiCl₂ to produce Ni/Al₂O₃ catalysts revealed that NiCl₂ has a slightly lower activation energy for reduction (28 kJ/mol) compared to NiO (29 kJ/mol).[1] Furthermore, at 923 K, the reduction of NiCl₂ reached a higher degree (81 wt%) in a shorter time compared to NiO (72 wt%).[1] This suggests that using NiCl₂ as a precursor could lead to energy savings by allowing for lower reduction temperatures or shorter reduction times.[1] The study also concluded that the calcination step could potentially be eliminated when using a chloride precursor, further simplifying the catalyst preparation process.[1]

Experimental Protocol: Hydrogen Reduction of NiO and NiCl₂

The following experimental protocol is based on the comparative kinetic study for the preparation of Ni/Al₂O₃ catalysts.[1]

Materials:

• NiO powder

• NiCl₂·6H₂O (dehydrated to NiCl₂ by heating at 473 K for 1 hour)

• Tubular quartz reactor

• Electric resistance furnace

• Hydrogen gas (flow rate 18 L/h)

• Alumina support (e.g., alumina-based foam)

Procedure:

• Place 10 g of either NiO or dehydrated NiCl₂ powder in a silica (B1680970) vessel carrier.

• Position the carrier within the tubular quartz reactor, which is situated in an electric resistance furnace.

• Heat the reactor to the desired reduction temperature (ranging from 623 K to 923 K).

• Introduce a constant flow of hydrogen gas (18 L/h) into the reactor.

• Maintain the reduction for a specified time (e.g., 1 to 5 minutes for kinetic studies, or longer for complete reduction, such as 1.5 hours at 633 K for catalyst preparation).

• After the designated time, stop the hydrogen flow and allow the reactor to cool to room temperature under an inert atmosphere (e.g., nitrogen or argon).

• The resulting material is the reduced nickel catalyst on the support.

References

• 1. Kinetics of NiO and NiCl2 Hydrogen Reduction as Precursors and Properties of Produced Ni/Al2O3 and Ni-Pd/Al2O3 Catalysts - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]

Electrochemical Comparison of Different Nickel Salts for Battery Applications: A Guide for Researchers

Authored for: Researchers, scientists, and drug development professionals.

This guide provides an objective comparison of the electrochemical performance of common nickel salts—nickel sulfate (B86663) (NiSO₄), nickel nitrate (B79036) (Ni(NO₃)₂), nickel chloride (NiCl₂), and nickel acetate (B1210297) (Ni(CH₃COO)₂) — when used as precursors for synthesizing nickel-rich cathode materials for battery applications. The performance metrics are supported by experimental data drawn from various studies.

Introduction

The choice of precursor salt in the synthesis of cathode materials, such as Nickel-Manganese-Cobalt (NMC) and Nickel-Cobalt-Aluminum (NCA) oxides, can significantly influence the material's physicochemical properties and, consequently, its electrochemical performance. The anion of the nickel salt (sulfate, nitrate, chloride, or acetate) can affect the co-precipitation process, particle morphology, and the final cathode's crystalline structure, all of which are critical for battery performance. While nickel sulfate is the most commonly used precursor in commercial production, understanding the characteristics imparted by other salts is crucial for research and development.

Comparative Electrochemical Performance

The following table summarizes the key electrochemical performance indicators for cathodes synthesized using different nickel salt precursors. It is important to note that the data is collated from various sources, and direct comparison should be approached with caution due to potential variations in experimental conditions.

Performance Metric	Nickel Sulfate (NiSO₄)	Nickel Nitrate (Ni(NO₃)₂)	Nickel Chloride (NiCl₂)	Nickel Acetate (Ni(CH₃COO)₂)
Typical Initial Discharge Capacity (mAh/g)	~180-220 (for NMC811)[1]	~248 (for Li-rich NMC)[2]	Data not readily available in comparative studies	~185-248 (for Li-rich NMC)[2]
Coulombic Efficiency (%)	~85-95	~68-73[2]	Data not readily available in comparative studies	~67-73[2]
Cycling Stability (Capacity Retention)	Generally good, but can be affected by residual sulfates.	Can be lower initially but may improve with cycling.[2]	Residual chlorides can be detrimental to cell performance and safety.	Can offer good capacity retention.[2]
Rate Capability	Moderate to good.	Can be influenced by particle size and morphology.[2]	Data not readily available in comparative studies	Can exhibit good rate performance.[2]
Impedance	Typically low, contributing to good rate performance.	May be higher initially due to surface characteristics.	Chloride contamination can increase interfacial impedance.	Can be comparable to sulfate-derived materials.

Experimental Protocols

Detailed methodologies are crucial for reproducing and building upon existing research. Below are generalized protocols for key experimental stages.

3.1. Cathode Material Synthesis (Co-precipitation Method)

The co-precipitation method is widely used for synthesizing NMC and NCA precursors.[3][4]

• Precursor Solution Preparation: Stoichiometric amounts of metal salts (e.g., nickel sulfate, manganese sulfate, and cobalt sulfate) are dissolved in deionized water to form a mixed metal salt solution.[5] A separate solution of a precipitating agent (e.g., sodium hydroxide) and a chelating agent (e.g., ammonia) is also prepared.

• Co-precipitation Reaction: The mixed metal salt solution and the precipitating/chelating agent solution are simultaneously and slowly pumped into a continuously stirred tank reactor (CSTR).[3] The pH, temperature, and stirring speed are meticulously controlled (e.g., pH 10.5-11.5, temperature 50-60 °C).[3][4]

• Washing and Drying: The resulting precipitate (metal hydroxide (B78521) or carbonate precursor) is filtered, washed repeatedly with deionized water to remove residual ions, and then dried in a vacuum oven.[5]

• Calcination: The dried precursor powder is thoroughly mixed with a lithium source (e.g., lithium hydroxide or lithium carbonate) and then calcined at high temperatures (e.g., 750-900 °C) in an oxygen or air atmosphere to form the final layered oxide cathode material.[6][7]

3.2. Electrode Preparation and Cell Assembly

• Slurry Preparation: The active cathode material is mixed with a conductive agent (e.g., carbon black) and a binder (e.g., polyvinylidene fluoride, PVDF) in a solvent (e.g., N-methyl-2-pyrrolidone, NMP) to form a homogeneous slurry.[2]

• Coating and Drying: The slurry is uniformly cast onto an aluminum foil current collector using a doctor blade and then dried in an oven to evaporate the solvent.[2]

• Electrode Punching and Final Drying: Circular electrodes are punched from the coated foil and further dried under vacuum at an elevated temperature to remove any residual moisture.[2]

• Coin Cell Assembly: CR2032 coin cells are assembled in an argon-filled glovebox. The cell consists of the prepared cathode, a lithium metal anode, a separator, and an electrolyte (e.g., 1M LiPF₆ in a mixture of ethylene (B1197577) carbonate and dimethyl carbonate).[2]

3.3. Electrochemical Characterization

• Galvanostatic Cycling: The assembled coin cells are cycled at various C-rates (e.g., C/10, 1C, 5C) within a specific voltage window (e.g., 2.8-4.3 V vs. Li/Li⁺) to evaluate specific capacity, coulombic efficiency, and cycling stability.[8]

• Cyclic Voltammetry (CV): CV is performed at different scan rates (e.g., 0.1 mV/s) to investigate the redox reactions and electrochemical reversibility.[9]

• Electrochemical Impedance Spectroscopy (EIS): EIS is conducted over a wide frequency range (e.g., 100 kHz to 0.01 Hz) to analyze the cell's impedance characteristics, including solution resistance, solid-electrolyte interphase (SEI) resistance, and charge transfer resistance.[8][9]

Visualizing the Process and Relationships

4.1. Experimental Workflow

The following diagram illustrates the typical workflow for comparing the electrochemical performance of different nickel salts.

Caption: Experimental workflow for comparing nickel salt precursors.

4.2. Influence of Anions on Cathode Properties

The choice of the nickel salt's anion can influence several key properties of the final cathode material, which in turn affect the electrochemical performance.

Caption: Influence of precursor anion on cathode properties and performance.

Discussion

• Nickel Sulfate (NiSO₄): This is the most widely used precursor in industrial applications due to its relatively low cost, high purity, and the well-established co-precipitation processes that yield spherical precursor particles with good tap density.[10] These morphological characteristics are beneficial for achieving high energy density in the final battery cell.

• Nickel Nitrate (Ni(NO₃)₂): The use of nitrate-based salts can lead to a reduction in particle size, which in turn can result in a higher surface area and a higher initial discharge capacity.[2] However, nitrates can decompose into NOx gases during calcination, which requires careful control of the synthesis atmosphere and can pose environmental concerns. The initial coulombic efficiency may also be lower.[2]

• Nickel Chloride (NiCl₂): Chloride-based precursors are less common in battery research. A significant drawback is the potential for residual chloride ions in the final cathode material. Chlorides are highly corrosive and can lead to the degradation of cell components, including the current collector, and pose safety risks.

• Nickel Acetate (Ni(CH₃COO)₂): Acetate precursors can be used to produce cathode materials with good electrochemical performance, including high capacity and good stability.[2] The decomposition of acetate during calcination produces gaseous byproducts that are generally less hazardous than those from nitrates or chlorides. However, the carbonaceous residue from acetate decomposition might need to be carefully controlled.

Conclusion

The selection of the nickel salt precursor has a cascading effect on the synthesis process, the resulting cathode material's properties, and the ultimate electrochemical performance of the battery. While nickel sulfate remains the industry standard due to its cost-effectiveness and the mature synthesis technology that yields desirable particle morphologies, other salts like nickel nitrate and acetate offer potential advantages in terms of tuning particle size and achieving high initial capacities. Nickel chloride is generally avoided due to the detrimental effects of residual chloride ions. For researchers, a thorough understanding of these trade-offs is essential for the rational design and synthesis of next-generation cathode materials. Future research should focus on direct and systematic comparative studies under identical experimental conditions to provide a clearer and more definitive understanding of the role of the precursor anion.

References

• 1. researchgate.net [researchgate.net]
• 2. benchchem.com [benchchem.com]
• 3. Co-precipitation synthesis of nickel-rich cathodes for Li-ion batteries - White Rose Research Online [eprints.whiterose.ac.uk]
• 4. researchgate.net [researchgate.net]
• 5. n-bri.org [n-bri.org]
• 6. eprints.whiterose.ac.uk [eprints.whiterose.ac.uk]
• 7. pubs.acs.org [pubs.acs.org]
• 8. Testing Lithium-ion Batteries-Electrochemical Measurements Gamry Instruments [gamry.com]
• 9. Electrochemical Test Techniques for Lithium-ion Batteries: CV, EIS [neware.net]
• 10. researchgate.net [researchgate.net]

Spectroscopic techniques for the characterization of NiCl2·6H2O complexes

A comprehensive guide to the spectroscopic characterization of nickel(II) chloride hexahydrate (NiCl₂·6H₂O) complexes, with a comparative analysis against hexaamminenickel(II) chloride ([Ni(NH₃)₆]Cl₂), is presented for researchers, scientists, and professionals in drug development. This guide details the application of key spectroscopic techniques—UV-Visible, Fourier-Transform Infrared (FT-IR), and Raman spectroscopy, alongside X-ray crystallography—to elucidate the structural and electronic properties of these nickel(II) complexes.

The distinct green color of solid NiCl₂·6H₂O arises from the complex ion [Ni(H₂O)₄Cl₂], where the nickel(II) ion is in a distorted octahedral geometry. In aqueous solutions, this dissolves to form the hexaaquanickel(II) ion, [Ni(H₂O)₆]²⁺, which also exhibits a characteristic green color. In contrast, hexaamminenickel(II) chloride is a blue solid, containing the [Ni(NH₃)₆]²⁺ complex ion, where six ammonia (B1221849) ligands coordinate to the central nickel(II) ion in an octahedral arrangement. The differences in ligand field strength between water/chloride and ammonia ligands lead to distinct spectroscopic and magnetic properties, making for an insightful comparison.

Comparative Spectroscopic Data

The following table summarizes the key spectroscopic and structural data for NiCl₂·6H₂O and [Ni(NH₃)₆]Cl₂.

Property	NiCl₂·6H₂O	[Ni(NH₃)₆]Cl₂
Color	Green	Blue/Purple
Coordination Geometry	Distorted Octahedral ([Ni(H₂O)₄Cl₂] in solid state)	Octahedral
UV-Vis λmax	~393 nm, ~656 nm, ~720 nm (for [Ni(H₂O)₆]²⁺ in aqueous solution)[1]	~360 nm, ~590 nm[2]
Key FT-IR Peaks (cm⁻¹) **	~3400 (O-H stretch of coordinated water), ~1630 (H-O-H bend of coordinated water)	~3370, ~3280 (N-H stretch), ~1610 (degenerate NH₃ deformation), ~1190 (symmetric NH₃ deformation)
Key Raman Peaks (cm⁻¹) **	Water internal modes (3600-3000), Metal-halide and metal-water stretches (below 400)[3]	A study of single-crystal hexa-ammine nickel (II) chloride between 20 and 300K has been presented.[4]
Crystal System	Monoclinic[5][6][7]	Cubic
Space Group	C2/m[5][6][7]	Fm3m
Unit Cell Parameters	a = 10.23 Å, b = 7.05 Å, c = 6.57 Å, β = 122°10'[5][6][7]	a = 10.09 Å

Experimental Protocols

Detailed methodologies for the spectroscopic characterization of nickel(II) complexes are provided below.

UV-Visible (UV-Vis) Spectroscopy

Objective: To determine the electronic transitions of the d-electrons in the nickel(II) ion and to observe the effect of the ligand field on these transitions.

Procedure:

• Sample Preparation:

  • Prepare aqueous solutions of NiCl₂·6H₂O and [Ni(NH₃)₆]Cl₂ with a known concentration (e.g., 0.1 M). For solution studies, NiCl₂·6H₂O will form [Ni(H₂O)₆]²⁺.

  • Use deionized water as the solvent.

• Instrumentation:

  • Use a double-beam UV-Vis spectrophotometer.

  • Use quartz cuvettes with a 1 cm path length.

• Data Acquisition:

  • Record a baseline spectrum with the cuvette filled with deionized water.

  • Record the absorption spectrum of each sample solution over a wavelength range of 300-800 nm.

• Data Analysis:

  • Identify the wavelengths of maximum absorbance (λmax).

  • Calculate the molar absorptivity (ε) for each absorption band using the Beer-Lambert law (A = εcl), where A is the absorbance, c is the molar concentration, and l is the path length.

Fourier-Transform Infrared (FT-IR) Spectroscopy

Objective: To identify the vibrational modes of the ligands and the metal-ligand bonds.

Procedure:

• Sample Preparation:

  • For solid-state analysis, prepare a KBr pellet of the sample. Mix a small amount of the finely ground complex (1-2 mg) with dry potassium bromide (KBr) (100-200 mg).

  • Press the mixture into a transparent pellet using a hydraulic press.

  • Alternatively, for Attenuated Total Reflectance (ATR)-FT-IR, place a small amount of the solid sample directly on the ATR crystal.

• Instrumentation:

  • Use an FT-IR spectrometer.

• Data Acquisition:

  • Record a background spectrum of the KBr pellet or the empty ATR crystal.

  • Record the FT-IR spectrum of the sample over a range of 4000-400 cm⁻¹.

• Data Analysis:

  • Identify and assign the characteristic vibrational frequencies for the functional groups in the ligands (e.g., O-H and N-H stretches and bends) and the metal-ligand vibrations in the far-IR region.

Raman Spectroscopy

Objective: To complement FT-IR data by identifying vibrational modes that are Raman-active, particularly symmetric vibrations and metal-ligand modes.

Procedure:

• Sample Preparation:

  • Place a small amount of the solid sample in a glass capillary tube or on a microscope slide.

• Instrumentation:

  • Use a Raman spectrometer equipped with a laser source (e.g., 532 nm or 785 nm).

• Data Acquisition:

  • Focus the laser on the sample and collect the scattered light.

  • Record the Raman spectrum over a desired spectral range (e.g., 100-4000 cm⁻¹).

• Data Analysis:

  • Identify and assign the Raman-active vibrational modes. Compare the spectra of the two complexes to highlight differences in metal-ligand vibrations.

Experimental Workflow

The following diagram illustrates the logical workflow for the spectroscopic characterization of a transition metal complex.

Caption: Workflow for the characterization of nickel(II) complexes.

Signaling Pathways and Logical Relationships

The relationship between the ligand field, electronic transitions, and the observed color of the complexes can be visualized as follows.

Caption: Ligand influence on nickel(II) complex color.

References

• 1. researchgate.net [researchgate.net]
• 2. uv visible light absorption spectrum of nickel complexes spectra of hexaaquanickel(II) hexaamminenickel(II) complex ions Doc Brown's chemistry revision notes [docbrown.info]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. Synthesis, structure, spectroscopy and redox chemistry of square-planar nickel(ii) complexes with tetradentate o-phenylenedioxamidates and related ligands - Dalton Transactions (RSC Publishing) [pubs.rsc.org]
• 6. ecommons.luc.edu [ecommons.luc.edu]
• 7. pubs.acs.org [pubs.acs.org]

A Comparative Analysis of Nickel Sulfamate and Nickel Chloride in Electrodeposition

A definitive guide for researchers and professionals in materials science and engineering, this document provides a comprehensive comparison of nickel sulfamate (B1201201) and nickel chloride electrodeposition processes. It delves into key performance metrics, supported by experimental data, to inform the selection of the optimal electrolyte system for specific applications.

The electrodeposition of nickel is a cornerstone of surface finishing, offering enhanced corrosion resistance, wear resistance, and desirable magnetic and electrical properties. The choice of electrolyte bath chemistry is critical in determining the final characteristics of the nickel deposit. Among the various formulations, nickel sulfamate and nickel chloride baths are widely utilized, each presenting a unique set of advantages and disadvantages. This guide provides a detailed comparative analysis of these two systems, focusing on performance benchmarks crucial for research, development, and industrial applications.

Performance Comparison: Nickel Sulfamate vs. Nickel Chloride

The selection between a nickel sulfamate and a nickel chloride bath is dictated by the desired properties of the final nickel coating. Nickel sulfamate is renowned for producing deposits with low internal stress, high ductility, and excellent purity, making it ideal for applications in aerospace, electronics, and electroforming where dimensional stability and resistance to cracking are paramount.[1][2] Conversely, nickel chloride baths are favored for their ability to operate at high current densities, leading to faster deposition rates, and they typically produce harder, more wear-resistant coatings.[2]

Data Presentation: Key Performance Indicators

The following tables summarize the key performance differences between nickel sulfamate and nickel chloride electrodeposits based on available experimental data.

Property	Nickel Sulfamate	Nickel Chloride
Internal Stress	Very Low (Tensile or Compressive)[2]	High (Tensile)[2]
Hardness (HV)	150 - 450[2]	200 - 600[2]
Ductility (% Elongation)	10 - 30%[2]	5 - 15%
Tensile Strength (MPa)	400 - 700[2]	550 - 1000
Current Efficiency	Typically >95%[1]	Typically 90-97%[2]
Deposition Rate	High[1][3]	Very High[4]
Appearance	Dull to semi-bright	Semi-bright to bright

Operating Parameter	Nickel Sulfamate Bath	Nickel Chloride Bath
Nickel Salt	Nickel Sulfamate (Ni(SO₃NH₂)₂)	Nickel Chloride (NiCl₂·6H₂O)
Typical Concentration	300 - 450 g/L	200 - 300 g/L
Anode	Sulfur-depolarized nickel	Nickel
pH	3.5 - 4.5[2]	2.0 - 4.0
Temperature	40 - 60 °C[2]	50 - 65 °C
Current Density	2 - 25 A/dm²[2]	5 - 50 A/dm²

Experimental Protocols

Accurate and reproducible measurement of deposit properties is essential for comparative analysis. The following are detailed methodologies for key experiments.

Internal Stress Measurement (ASTM B636)

Internal stress in electrodeposits is commonly measured using the spiral contractometer method as outlined in ASTM B636.

• Preparation: A stainless steel helical strip is thoroughly cleaned and activated.

• Mounting: The helix is mounted on the contractometer, which is then placed in the electroplating bath.

• Electrodeposition: Nickel is deposited onto the outer surface of the helix under controlled conditions (current density, temperature, pH).

• Measurement: As the nickel layer is deposited, internal stress causes the helix to wind or unwind. This deflection is measured by a dial indicator.

• Calculation: The internal stress is calculated from the measured deflection, the thickness of the deposit, and the physical constants of the helix.

Microhardness Testing (ASTM B578)

The hardness of the nickel deposits is determined using a microhardness tester according to ASTM B578.

• Sample Preparation: The electroplated sample is cross-sectioned, mounted in a polymer resin, and polished to a mirror finish.

• Indentation: A Knoop or Vickers diamond indenter is pressed into the nickel deposit with a specific load (e.g., 100 grams-force) for a set duration.

• Measurement: The dimensions of the resulting indentation are measured using a microscope.

• Calculation: The hardness value (HV or HK) is calculated from the applied load and the measured dimensions of the indentation.

Current Efficiency Determination

Current efficiency is determined by comparing the actual mass of nickel deposited with the theoretical mass calculated using Faraday's Law.

• Cathode Preparation: A pre-weighed cathode of a known surface area is used.

• Electrodeposition: Nickel is plated onto the cathode for a specific time at a constant current.

• Mass Measurement: After plating, the cathode is rinsed, dried, and re-weighed to determine the mass of the deposited nickel.

• Calculation: The current efficiency (η) is calculated using the formula: η = (m_actual / m_theoretical) * 100% where m_actual is the measured mass of deposited nickel and m_theoretical is calculated as: m_theoretical = (I * t * M) / (n * F) (I = current, t = time, M = molar mass of nickel, n = number of electrons transferred, F = Faraday's constant).

Visual Analysis of Surface Morphology

The surface morphology of the electrodeposits provides insights into the grain structure and potential performance of the coating. Scanning Electron Microscopy (SEM) is a powerful tool for this analysis.

Deposits from nickel sulfamate baths typically exhibit a fine-grained, nodular, and uniform structure. This contributes to their low internal stress and high ductility.

In contrast, deposits from nickel chloride baths often show a more columnar or crystalline structure. The grain size can be larger and the surface may exhibit higher roughness, which can be associated with higher hardness and internal stress.

Signaling Pathways and Experimental Workflows

The following diagrams, generated using Graphviz, illustrate the logical relationships in the electrodeposition process and a typical experimental workflow for comparing the two baths.

Figure 1: Chemical processes in sulfamate and chloride baths.

Figure 2: Workflow for comparative analysis.

Conclusion

The choice between nickel sulfamate and nickel chloride electrodeposition is a critical decision that significantly impacts the performance and reliability of the final product. Nickel sulfamate baths are the preferred choice for applications demanding low internal stress, high ductility, and dimensional stability, such as in the aerospace and electronics industries. In contrast, nickel chloride baths offer the advantage of higher deposition rates and produce harder, more wear-resistant coatings, making them suitable for applications where throughput and surface hardness are the primary concerns. This guide provides the foundational data and experimental protocols necessary for an informed selection, enabling researchers and professionals to tailor their electrodeposition process to meet the specific demands of their application.

References

• 1. casf.ca [casf.ca]
• 2. Nickel electroplating [SubsTech] [substech.com]
• 3. sterc.org [sterc.org]
• 4. nmfrc.org [nmfrc.org]

Safety & Regulatory Compliance

Proper Disposal of Nickel Chloride Hexahydrate: A Step-by-Step Guide for Laboratory Professionals

For immediate release

This document provides essential procedural guidance for the safe and compliant disposal of nickel chloride hexahydrate (NiCl₂·6H₂O) waste in a laboratory setting. Adherence to these protocols is critical to ensure the safety of laboratory personnel and to minimize environmental impact. Nickel compounds are classified as hazardous and are toxic to aquatic life; therefore, they must not be disposed of down the drain without appropriate treatment.[1][2][3][4]

The primary and recommended method for the disposal of nickel chloride hexahydrate waste is to engage a licensed professional waste disposal service.[1][5][6] It is the responsibility of the waste generator to properly characterize all waste materials according to applicable regulatory entities, such as the US EPA (40 CFR 262.11).[1]

For laboratories that generate aqueous solutions of nickel chloride, a chemical precipitation procedure can be employed to convert the soluble nickel into an insoluble form, which can then be collected for disposal by a licensed service. This on-site treatment can reduce the volume of hazardous aqueous waste.

Immediate Safety Precautions

Before beginning any disposal procedure, ensure that all appropriate personal protective equipment (PPE) is worn, including safety goggles, gloves, and a lab coat. All handling of nickel chloride hexahydrate and its waste should be conducted within a fume hood to minimize the risk of inhalation.[1]

Quantitative Data for Nickel Waste Treatment

The following table summarizes key quantitative parameters for the chemical precipitation of nickel from aqueous solutions.

Parameter	Value	Notes
Precipitation pH (Stage 1)	7.5–8.5	Initial precipitation of the bulk of nickel hydroxide (B78521).[7]
Precipitation pH (Stage 2)	9–10	To precipitate the remaining nickel for a higher removal rate.[7]
Alternative Single-Stage pH	11	Ensures thorough precipitation of nickel hydroxide.[8]
Reaction Temperature	20–80 °C	The precipitation reaction can be carried out within this range.[7]
Reaction Time	0.5–3 hours	The duration for each precipitation stage.[7]
Regulatory Limit (Industrial)	0.5 mg/L	Maximum concentration for nickel in some industrial wastewater.[2]

Experimental Protocol: Chemical Precipitation of Nickel Chloride Waste

This protocol details the steps for the chemical remediation of aqueous nickel chloride waste through precipitation with sodium hydroxide.[8][9]

Materials:

• Aqueous nickel chloride waste solution

• 1M Sodium Hydroxide (NaOH) solution

• pH paper or a calibrated pH meter

• Large beaker for decanting

• Vacuum filtration apparatus (Buchner funnel, filter paper, filter flask)

• Spatula

• Weigh boat

• Labeled hazardous waste container for solid nickel waste

Procedure:

• Preparation: Ensure the nickel chloride waste solution is in a suitable container within a fume hood.

• Precipitation:

  • Slowly add 1M NaOH solution to the nickel waste solution while gently stirring.

  • Monitor the pH of the solution using pH paper or a pH meter.

  • Continue adding NaOH until the pH of the solution reaches at least 11.[8] Alternatively, for a two-stage precipitation, first adjust the pH to 7.5-8.5, allow the precipitate to settle, decant the supernatant, and then adjust the supernatant's pH to 9-10.[7]

  • A green precipitate of nickel hydroxide (Ni(OH)₂) will form.

• Settling: Allow the precipitate to settle for at least 10 minutes.[8] For a more complete settling, a longer duration may be beneficial.

• Decantation: Carefully pour off the clear supernatant liquid into a large beaker, being careful not to disturb the solid precipitate. This liquid should be tested to ensure nickel levels are within permissible limits for aqueous waste in your facility before any further action.

• Filtration:

  • Set up the vacuum filtration apparatus.

  • Wet the filter paper with deionized water to ensure it is sealed against the bottom of the Buchner funnel.

  • Turn on the vacuum and slowly pour the remaining slurry containing the nickel hydroxide precipitate into the center of the filter paper.

  • Once all the liquid has passed through, leave the vacuum on for a few minutes to help dry the solid precipitate.

• Collection of Solid Waste:

  • Turn off the vacuum and carefully remove the filter paper with the nickel hydroxide solid.

  • Scrape the solid nickel hydroxide from the filter paper into a pre-weighed weigh boat.

  • Allow the solid to air dry in the fume hood.

• Final Disposal:

  • Transfer the dried nickel hydroxide precipitate to a clearly labeled hazardous waste container.

  • Arrange for the collection of the solid hazardous waste by a licensed professional waste disposal service.

Disposal Workflow

The following diagram illustrates the logical workflow for the proper disposal of nickel chloride hexahydrate waste.

Caption: Logical workflow for the disposal of nickel chloride hexahydrate.

References

• 1. benchchem.com [benchchem.com]
• 2. idjpcr.usu.ac.id [idjpcr.usu.ac.id]
• 3. researchgate.net [researchgate.net]
• 4. carlroth.com:443 [carlroth.com:443]
• 5. journals.vilniustech.lt [journals.vilniustech.lt]
• 6. geneseo.edu [geneseo.edu]
• 7. CN102061387A - Two-stage type nickel precipitation method - Google Patents [patents.google.com]
• 8. seniorchem.com [seniorchem.com]
• 9. pubs.acs.org [pubs.acs.org]